2-(4-Chlorophenyl)-3-oxobutanenitrile

• CAS: 5219-07-8

Core Science & Biosynthesis

2-(4-Chlorophenyl)-3-oxobutanenitrile physical and chemical properties

An In-depth Technical Guide to 2-(4-Chlorophenyl)-3-oxobutanenitrile

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(4-Chlorophenyl)-3-oxobutanenitrile, a key intermediate in synthetic chemistry. Tailored for researchers, scientists, and professionals in drug development, this document delves into the compound's core physical and chemical properties, synthesis, reactivity, and safety protocols, grounding all claims in authoritative references.

Introduction and Strategic Importance

2-(4-Chlorophenyl)-3-oxobutanenitrile, a member of the α-cyano ketone class of compounds, represents a versatile scaffold in modern organic synthesis. Its unique bifunctional nature, possessing both a ketone and a nitrile group on adjacent carbons, allows for a diverse range of chemical transformations. The presence of a 4-chlorophenyl moiety further enhances its utility, introducing a common pharmacophore that can influence the pharmacokinetic and pharmacodynamic properties of derivative molecules. This compound primarily serves as an intermediate or building block in the synthesis of more complex molecules, including heterocyclic systems and potential pharmaceutical agents.[1][2] Its structural relationship to intermediates used in the synthesis of drug candidates underscores its relevance in medicinal chemistry.[1][3]

Chemical Identity and Molecular Structure

Correctly identifying a compound is the foundation of all subsequent research. The following identifiers and structural representations are provided for 2-(4-Chlorophenyl)-3-oxobutanenitrile.

• IUPAC Name : 2-(4-chlorophenyl)-3-oxobutanenitrile[4]

• CAS Number : 5219-07-8[1][4]

• Molecular Formula : C₁₀H₈ClNO[1][4]

• Molecular Weight : 193.63 g/mol [1]

• Synonyms : α-Acetyl-4-chlorobenzeneacetonitrile, 2-(p-Chlorophenyl)acetoacetonitrile, 2-(4-Chlorophenyl)-3-oxobutyronitrile[4]

Caption: 2D Structure of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Physicochemical Properties

A summary of the known physical and chemical properties is presented below. It is critical to note that while some data is available from commercial suppliers, comprehensive experimental characterization in peer-reviewed literature is limited. Therefore, some properties are computed and should be treated as estimates.

Property	Value	Source
Physical State	Solid
Molecular Weight	193.63 g/mol	[1]
Molecular Formula	C₁₀H₈ClNO	[1][4]
InChI Key	IPBZEJZUAZXNOS-UHFFFAOYSA-N	[4]
Flash Point	Not Applicable
Storage Temperature	2-8°C (Refrigerator)	[1]

Note: Properties such as melting point, boiling point, and solubility are not consistently reported in publicly available experimental sources. Researchers should determine these properties experimentally for their specific lots.

Synthesis and Reactivity

Synthetic Approaches

The synthesis of α-cyano ketones like 2-(4-Chlorophenyl)-3-oxobutanenitrile is typically achieved through nucleophilic substitution or condensation reactions. A common and effective method involves the reaction of an α-halo ketone with a cyanide salt.[5]

A plausible synthetic pathway is outlined below:

Caption: General synthetic workflow for α-cyano ketones.

The causality of this approach lies in the high nucleophilicity of the cyanide ion (CN⁻) and the electrophilic nature of the carbon atom bearing the halogen in the α-halo ketone precursor. The halogen acts as a good leaving group, facilitating an Sₙ2 reaction. Protic solvents are often suitable for this transformation.[5] Caution: Cyanide salts are extremely toxic and must be handled with extreme care in a well-ventilated fume hood, following all institutional safety protocols.[5]

Alternative modern methods, such as the reductive cyanation of tertiary alkyl bromides using electrophilic cyanating reagents and a zinc reductant, have also been developed to avoid the use of highly toxic cyanide salts.[6][7]

Chemical Reactivity

The reactivity of 2-(4-Chlorophenyl)-3-oxobutanenitrile is governed by its three key functional components:

• The α-Proton : The proton on the carbon between the ketone and nitrile groups is acidic due to the electron-withdrawing nature of both adjacent functional groups. This allows for easy deprotonation with a mild base to form a stabilized enolate. This enolate is a potent nucleophile, enabling a wide range of alkylation and acylation reactions at the α-position.

• The Ketone Carbonyl Group : The electrophilic carbonyl carbon is susceptible to nucleophilic attack.[8] It can undergo reactions such as reduction to a secondary alcohol using agents like sodium borohydride, or addition of Grignard or organolithium reagents. It can also react with amines to form imines or enamines.

• The Nitrile Group : The nitrile group can be hydrolyzed under acidic or basic conditions to yield a carboxylic acid or an amide. It can also be reduced to a primary amine. The presence of the nitrile group is significant in medicinal chemistry, as it can act as a hydrogen bond acceptor and is often used as a bioisostere for other functional groups.[2]

This trifecta of reactivity makes the molecule an excellent starting point for building molecular complexity, particularly in the synthesis of heterocyclic compounds like pyrazoles, isoxazoles, and pyridines.

Applications in Research and Drug Development

While specific, large-scale applications of 2-(4-Chlorophenyl)-3-oxobutanenitrile are not widely documented, its utility is evident from its classification as a chemical intermediate.[1]

• Synthetic Building Block : Its primary role is as a versatile intermediate. The α-cyano ketone motif is a key component in the synthesis of various heterocyclic structures that form the core of many biologically active compounds.[3] For instance, related oxobutanenitrile compounds are used in multi-component reactions to build libraries of potential drug candidates, such as pyrrole-based COX-2 inhibitors and antituberculosis agents.[3]

• Fragment for Medicinal Chemistry : The 4-chlorophenyl group is a common substituent in many approved drugs due to its ability to increase metabolic stability and membrane permeability. The nitrile group can serve as a key interaction point with biological targets. Therefore, this molecule serves as a valuable fragment for constructing new chemical entities in drug discovery programs.

• Reference Standard : It is listed for use as a pharmaceutical standard, which implies it may be an impurity or a metabolite related to an active pharmaceutical ingredient (API), such as pyrimethamine.[1] In this context, it is crucial for analytical chemists developing and validating methods for quality control and drug metabolism studies.

Exemplary Experimental Protocol: Synthesis of an α-Cyano Ketone

The following is a representative, field-proven protocol for the synthesis of an α-cyano ketone from an α-halo ketone precursor, adapted from established methodologies.[5] This protocol is provided for illustrative purposes and must be adapted and optimized for the specific substrate and scale.

Objective : To synthesize an α-cyano ketone via nucleophilic substitution.

Materials :

• α-Halo ketone (1.0 eq)

• Sodium Cyanide (NaCN) (1.1 - 1.5 eq)

• Protic solvent (e.g., Ethanol or Methanol)

• Deionized water

• Dichloromethane or Ethyl Acetate (for extraction)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Thin Layer Chromatography (TLC) plates (e.g., silica gel 60 F₂₅₄)

• Appropriate eluent for TLC (e.g., Hexane:Ethyl Acetate mixture)

Procedure :

• Reaction Setup : In a round-bottom flask equipped with a magnetic stir bar, dissolve the α-halo ketone (1.0 eq) in a suitable protic solvent (e.g., ethanol). The choice of solvent is critical; it must dissolve the starting material and be compatible with the nucleophile.

• Reagent Addition : In a separate container, carefully weigh sodium cyanide (1.1 - 1.5 eq). CRITICAL SAFETY NOTE : Sodium cyanide is a lethal poison. Always handle it in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles. Have a cyanide antidote kit readily available and be trained in its use.

• Nucleophilic Substitution : Add the sodium cyanide to the stirred solution of the α-halo ketone at room temperature. The use of a slight excess of cyanide ensures the complete consumption of the starting material.

• Reaction Monitoring : Allow the reaction to stir at room temperature. The progress of the reaction should be monitored by TLC. A typical reaction time is 3-4 hours.[5] The disappearance of the starting material spot and the appearance of a new product spot indicate reaction progression.

• Work-up: Solvent Removal : Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• Work-up: Aqueous Quench & Extraction : Add deionized water to the residue and stir. If the product is a solid, it may precipitate and can be collected by filtration, followed by washing with water to remove residual salts.[5] If the product is an oil or remains dissolved, transfer the aqueous mixture to a separatory funnel and extract several times with an organic solvent like dichloromethane or ethyl acetate.

• Drying and Concentration : Combine the organic extracts and dry them over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification : The crude product can be purified by standard techniques such as column chromatography or recrystallization, if necessary, to achieve the desired level of purity.

Safety and Handling

2-(4-Chlorophenyl)-3-oxobutanenitrile is a hazardous chemical and must be handled with appropriate precautions.

• GHS Hazard Classification :

  • Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[9]

  • Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[9]

  • Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[9]

  • Specific Target Organ Toxicity, Single Exposure (Category 3), H335: May cause respiratory irritation.[9]

• Handling :

  • Work in a well-ventilated chemical fume hood.[9]

  • Avoid formation of dust and aerosols.[9]

  • Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles or a face shield.[9]

  • Wash hands thoroughly after handling.[10]

• Storage :

  • Store in a tightly closed container in a dry and well-ventilated place.[1]

  • Recommended storage is in a refrigerator at 2-8°C.[1]

  • Keep away from incompatible materials such as strong acids.[10]

• Disposal :

  • Dispose of waste in accordance with local, state, and federal regulations. Do not let the product enter drains.[9]

References

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• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore . Journal of Medicinal Chemistry, 53(22), 7902–7917. [Link]

• Sangeetha, M., et al. (2023). A Concise Synthesis of Pyrrole-Based Drug Candidates from α-Hydroxyketones, 3-Oxobutanenitrile, and Anilines . Molecules, 28(3), 1265. [Link]

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An In-Depth Technical Guide to the Molecular Structure and Characterization of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Abstract

This technical guide provides a comprehensive analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile (CAS No. 5219-07-8), a β-ketonitrile of significant interest to researchers in synthetic and medicinal chemistry. While specific applications are still under exploration, its structural motifs—a halogenated aromatic ring, a chiral center, and reactive ketone and nitrile functionalities—position it as a valuable intermediate for the synthesis of novel chemical entities. This document delineates its fundamental physicochemical properties, provides a detailed elucidation of its molecular structure through predicted spectroscopic profiles, outlines a robust synthetic protocol with mechanistic insights, and discusses its potential applications in drug discovery and development. All protocols and data are presented to ensure scientific integrity and reproducibility for professionals in the field.

Molecular Identity and Physicochemical Properties

2-(4-Chlorophenyl)-3-oxobutanenitrile is a solid organic compound belonging to the class of β-ketonitriles.[1] The presence of a chlorine atom on the phenyl ring and the juxtaposition of a ketone and a nitrile group confer specific reactivity and make it a versatile building block.

Nomenclature and Chemical Identifiers

A precise understanding of a compound begins with its unambiguous identification. The key identifiers for 2-(4-Chlorophenyl)-3-oxobutanenitrile are summarized below.

Identifier	Value	Source(s)
IUPAC Name	2-(4-chlorophenyl)-3-oxobutanenitrile	[2][3][4]
CAS Number	5219-07-8	[1][5]
Molecular Formula	C₁₀H₈ClNO	[1][2][5]
Molecular Weight	193.63 g/mol	[1][2]
Synonyms	α-(p-Chlorophenyl)acetoacetonitrile, 2-(4-Chlorophenyl)-3-oxobutyronitrile	[3]
InChI Key	IPBZEJZUAZXNOS-UHFFFAOYSA-N	[1]

Computed Physicochemical Properties

The following properties, computed from established algorithms, offer insights into the molecule's behavior in various chemical and biological systems.

Property	Value	Source(s)
XLogP3	2.2	[2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	2 (Oxygen and Nitrogen)	[2]
Rotatable Bond Count	2	[2]
Topological Polar Surface Area	40.9 Ų	[2]

Safety and Handling Information

Based on available data, 2-(4-Chlorophenyl)-3-oxobutanenitrile is classified with the GHS07 pictogram, indicating it is an irritant and can be harmful.[1]

• Signal Word: Warning[1]

• Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation)[1]

• Precautionary Statements: P264, P270, P280, P301+P312, P305+P351+P338, P337+P313[1]

Researchers should consult the full Safety Data Sheet (SDS) before handling and use appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

Structural Elucidation and Spectroscopic Profile

The definitive structure of a molecule is confirmed through a combination of spectroscopic techniques. While a commercial supplier notes that specific analytical data for this compound is not routinely collected, its structure allows for a highly accurate prediction of its spectral characteristics.[1] This predictive analysis is crucial for researchers to confirm the identity and purity of the synthesized material.

Core Molecular Structure

The IUPAC name, 2-(4-chlorophenyl)-3-oxobutanenitrile, precisely defines the molecular architecture. Key features include:

• A butanenitrile backbone, indicating a four-carbon chain with a nitrile group (C≡N) at position C1.

• An oxo group (ketone, C=O) at position C3.

• A 4-chlorophenyl group attached to C2.

• A chiral center at the C2 position, meaning the compound can exist as a racemic mixture of (R) and (S) enantiomers.[2]

Caption: 2D molecular structure of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Predicted Spectroscopic Data

The following table summarizes the expected signals in key spectroscopic analyses, based on established principles of organic spectroscopy.[6]

Technique	Feature	Predicted Chemical Shift / Frequency	Rationale and Notes
¹H NMR (CDCl₃, 400 MHz)	Methyl Protons (-CH₃)	δ 2.2-2.4 ppm (s, 3H)	Singlet adjacent to a carbonyl group.
Methine Proton (-CH-)	δ 4.5-4.7 ppm (s, 1H)	Singlet, deshielded by the adjacent nitrile, carbonyl, and phenyl groups. No adjacent protons for coupling.
Aromatic Protons	δ 7.3-7.5 ppm (d, 2H) & δ 7.5-7.7 ppm (d, 2H)	Two doublets (AA'BB' system) characteristic of a 1,4-disubstituted benzene ring.
¹³C NMR (CDCl₃, 100 MHz)	Methyl Carbon (-CH₃)	δ 25-30 ppm	Typical range for a methyl ketone carbon.
Methine Carbon (-CH-)	δ 55-60 ppm	Alpha-carbon shifted downfield by nitrile and phenyl substituents.
Nitrile Carbon (-C≡N)	δ 115-120 ppm	Characteristic chemical shift for a nitrile carbon.
Aromatic Carbons	δ 128-140 ppm	Expect four signals: two for protonated carbons, one for the carbon attached to C2, and one for the carbon bearing the chlorine atom.
Carbonyl Carbon (-C=O)	δ 190-195 ppm	Deshielded due to the electronegative oxygen atom.
FT-IR (KBr Pellet)	C≡N Stretch	2240-2260 cm⁻¹	Strong, sharp absorption typical for a nitrile group.
C=O Stretch	1715-1735 cm⁻¹	Strong, sharp absorption for a ketone. Conjugation is minimal, so frequency is not significantly lowered.
Aromatic C=C Stretch	1475-1600 cm⁻¹	Multiple medium-intensity bands.
C-Cl Stretch	1085-1095 cm⁻¹	Strong absorption associated with the para-substituted chloro-aromatic system.
Mass Spec. (EI)	Molecular Ion (M⁺)	m/z 193/195	The molecular ion peak should show a characteristic ~3:1 intensity ratio for the ³⁵Cl and ³⁷Cl isotopes.
Key Fragments	m/z 150/152	[M - CH₃CO]⁺, loss of the acetyl group.
m/z 111/113	[Cl-C₆H₄]⁺, the chlorophenyl cation.
m/z 43	[CH₃CO]⁺, the acylium ion.

Synthesis and Mechanistic Insights

The synthesis of β-ketonitriles like 2-(4-Chlorophenyl)-3-oxobutanenitrile is well-established in organic chemistry, typically proceeding via a Claisen-type condensation reaction. The most logical approach involves the acylation of the α-carbon of 4-chlorophenylacetonitrile.

Retrosynthetic Analysis

A retrosynthetic approach logically disconnects the target molecule into readily available starting materials. The key disconnection is the C-C bond between the α-carbon (C2) and the acetyl group, which points to an acylation reaction.

Caption: Retrosynthetic pathway for the target molecule.

Proposed Synthetic Protocol

This protocol is based on the base-mediated condensation of 4-chlorophenylacetonitrile with ethyl acetate.[7][8] The choice of a strong, non-nucleophilic base like sodium hydride is critical to ensure complete deprotonation of the α-carbon without competing reactions.

Materials:

• 4-Chlorophenylacetonitrile (1.0 eq)[9]

• Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

• Anhydrous Toluene or THF

• Ethyl Acetate (1.5 eq)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add sodium hydride (1.2 eq). Wash the NaH dispersion with anhydrous hexanes (2x) to remove the mineral oil, and carefully decant the hexanes. Add anhydrous toluene via cannula.

• Anion Formation: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of 4-chlorophenylacetonitrile (1.0 eq) in anhydrous toluene dropwise. Causality: The acidic α-proton of the nitrile (pKa ~20-22 in DMSO) is readily removed by the strong base NaH, forming a resonance-stabilized carbanion. Anhydrous conditions are essential as NaH reacts violently with water.

• Acylation: After stirring for 30 minutes at room temperature, add ethyl acetate (1.5 eq) dropwise. Heat the reaction mixture to reflux (or 50-60 °C for THF) and monitor by TLC until the starting material is consumed (typically 2-4 hours). Causality: The nitrile-stabilized carbanion acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl acetate in a classic nucleophilic acyl substitution.

• Workup: Cool the reaction to 0 °C and carefully quench by the slow addition of 1 M HCl until the aqueous layer is acidic (pH ~2). Trustworthiness: The acidic quench protonates the resulting enolate and neutralizes any remaining base, making the product extractable into an organic solvent.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine. Self-Validation: The bicarbonate wash removes any unreacted acidic starting materials or byproducts, ensuring a cleaner crude product.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification

The crude product, likely a yellow or brown solid, can be purified by one of the following methods:

• Recrystallization: Using a solvent system such as ethanol/water or toluene/hexanes.

• Column Chromatography: Using silica gel with a hexane/ethyl acetate gradient.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis and purification.

Applications in Research and Drug Development

While 2-(4-Chlorophenyl)-3-oxobutanenitrile is primarily available as a research chemical, its structure is emblematic of scaffolds used in medicinal chemistry.[10] Its utility stems from its role as a versatile synthetic intermediate.

• Scaffold for Heterocycle Synthesis: The 1,3-dicarbonyl-like functionality (ketone and activated methylene) is a classic precursor for synthesizing five- and six-membered heterocycles like pyrazoles, isoxazoles, and pyrimidines, which are privileged structures in drug discovery.

• Intermediate for Bioactive Molecules: The starting material, 4-chlorophenylacetonitrile, is a known intermediate in the synthesis of pharmaceuticals such as the antihistamine Chlorphenamine and the antimalarial Pyrimethamine.[9] This highlights the importance of this chemical class. The target compound represents a next-generation building block with additional functionality for further chemical elaboration.

• Influence of the Chlorophenyl Group: The 4-chlorophenyl moiety is a common feature in many approved drugs. It often enhances metabolic stability by blocking para-hydroxylation and increases lipophilicity, which can improve membrane permeability and target engagement.

Conclusion

2-(4-Chlorophenyl)-3-oxobutanenitrile is a well-defined chemical entity with significant potential as a synthetic intermediate. This guide has provided a thorough overview of its molecular structure, a predictive spectroscopic profile for its unambiguous identification, and a robust, mechanistically sound protocol for its synthesis. By understanding its fundamental properties and synthetic accessibility, researchers in drug development and materials science can leverage this compound to build more complex and potentially bioactive molecules, furthering the discovery of novel chemical solutions.

References

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A Technical Guide to 2-(4-Chlorophenyl)-3-oxobutanenitrile: Synthesis, Characterization, and Applications in Chemical Research

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-(4-Chlorophenyl)-3-oxobutanenitrile is a substituted β-ketonitrile, a class of compounds recognized for its synthetic versatility and presence in various functional molecules. This guide provides a comprehensive technical overview of this compound, delineating its structural identification, physicochemical properties, a robust synthetic pathway, and detailed analytical protocols for structural verification and purity assessment. The narrative emphasizes the chemical logic behind the methodologies, offering insights into its reactivity and potential as a pivotal intermediate in medicinal chemistry and materials science. By grounding key claims in authoritative references and providing actionable experimental designs, this document serves as a critical resource for researchers engaged in the discovery and development of novel chemical entities.

Compound Identification and Physicochemical Properties

Accurate identification is the cornerstone of reproducible chemical research. 2-(4-Chlorophenyl)-3-oxobutanenitrile is unambiguously defined by a set of unique identifiers and physicochemical parameters, which are crucial for database referencing, regulatory submissions, and predictive modeling of its behavior.

Table 1: Core Chemical Identifiers for 2-(4-Chlorophenyl)-3-oxobutanenitrile

Identifier	Value	Source
IUPAC Name	2-(4-chlorophenyl)-3-oxobutanenitrile	[1]
CAS Number	5219-07-8	[1][2]
Molecular Formula	C₁₀H₈ClNO	[1]
Molecular Weight	193.63 g/mol	[1][2]
Canonical SMILES	CC(=O)C(C#N)C1=CC=C(Cl)C=C1	[1]

| InChI Key | IPBZEJZUAZXNOS-UHFFFAOYSA-N |[1] |

These identifiers are complemented by computed properties that predict the molecule's behavior in various chemical and biological environments.

Table 2: Computed Physicochemical Properties

Property	Value	Significance	Source
XLogP3	2.2	Predicts lipophilicity and membrane permeability.	[1]
Topological Polar Surface Area (TPSA)	40.9 Ų	Influences drug transport and bioavailability.	[1]
Physical Form	Solid	Important for handling and formulation.
Hydrogen Bond Acceptor Count	2	Indicates potential for intermolecular interactions.	[1]

| Rotatable Bond Count | 2 | Relates to conformational flexibility. |[1] |

Synthesis and Purification Methodology

The synthesis of 2-(4-chlorophenyl)-3-oxobutanenitrile can be efficiently achieved via a base-mediated acylation of a substituted acetonitrile, a variant of the Claisen condensation. This approach is favored for its high atom economy and the ready availability of starting materials.

Retrosynthetic Analysis and Strategy

The core strategy involves the formation of a carbon-carbon bond between the α-carbon of 4-chlorophenylacetonitrile and an acetyl group donor. The α-proton of the nitrile is sufficiently acidic to be removed by a strong, non-nucleophilic base, generating a carbanion that can subsequently attack an acetylating agent like ethyl acetate. This disconnection is chemically sound and provides a direct and convergent route to the target molecule.

Detailed Experimental Protocol: Synthesis

This protocol is adapted from established procedures for the synthesis of related 3-oxonitriles.[3][4]

Objective: To synthesize 2-(4-Chlorophenyl)-3-oxobutanenitrile via Claisen condensation.

Materials:

• 4-Chlorophenylacetonitrile

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Ethyl acetate (anhydrous)

• Toluene (anhydrous)

• Hydrochloric acid (HCl), 2 M

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (reagent grade, for extraction)

• Hexanes (reagent grade, for chromatography)

Procedure:

• Reaction Setup: A 250 mL three-neck round-bottom flask is equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel. The entire apparatus is flame-dried under a stream of nitrogen to ensure anhydrous conditions.

• Base Suspension: To the flask, add sodium hydride (1.2 eq) and anhydrous toluene (50 mL). Stir the suspension under a positive pressure of nitrogen.

  • Causality: Sodium hydride is a strong, non-nucleophilic base ideal for deprotonating the α-carbon of the nitrile without competing side reactions. Anhydrous conditions are critical as NaH reacts violently with water.

• Carbanion Formation: Dissolve 4-chlorophenylacetonitrile (1.0 eq) in anhydrous toluene (20 mL) and add it dropwise to the stirred NaH suspension over 30 minutes at room temperature. After the addition, gently heat the mixture to 50-60 °C for 1 hour to ensure complete deprotonation, evidenced by the cessation of hydrogen gas evolution.

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Add ethyl acetate (1.5 eq) dropwise via the dropping funnel, maintaining the internal temperature below 10 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

  • Causality: The nucleophilic carbanion attacks the electrophilic carbonyl carbon of ethyl acetate. The reaction is run at low temperature initially to control the exothermicity.

• Workup and Neutralization: Carefully quench the reaction by slowly adding 2 M HCl (50 mL) at 0 °C until the pH of the aqueous layer is acidic (~pH 2-3).

  • Trustworthiness: This step neutralizes the remaining base and protonates the resulting enolate to form the β-ketonitrile product. The acidic pH ensures the product is in its neutral form for efficient extraction.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate (2 x 50 mL). Combine all organic layers.

• Washing and Drying: Wash the combined organic phase sequentially with water (50 mL) and brine (50 mL). Dry the solution over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent. Combine the fractions containing the desired product and remove the solvent in vacuo to yield 2-(4-chlorophenyl)-3-oxobutanenitrile as a solid.

Synthesis Workflow Diagram

Sources

• 1. angenesci.com [angenesci.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. US4728743A - Process for the production of 3-oxonitriles - Google Patents [patents.google.com]
• 4. oncotarget.com [oncotarget.com]

Spectral data of 2-(4-Chlorophenyl)-3-oxobutanenitrile (NMR, IR, Mass Spec)

An In-depth Technical Guide to the Spectral Analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Introduction: Unveiling the Molecular Architecture

2-(4-Chlorophenyl)-3-oxobutanenitrile, a substituted β-ketonitrile, represents a core structural motif in various areas of chemical research, including the synthesis of heterocyclic compounds and as a potential intermediate in drug discovery. Its chemical reactivity and potential biological activity are intrinsically linked to its molecular structure. A definitive elucidation of this structure is paramount for its application and is achieved through a multi-faceted spectroscopic approach.

This guide provides a comprehensive analysis of the spectral data for 2-(4-Chlorophenyl)-3-oxobutanenitrile, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). As a senior application scientist, the following sections are designed to not only present the spectral data but also to delve into the rationale behind the data acquisition and interpretation, offering insights into the causality of the observed spectral features. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the spectroscopic characterization of this compound.

Molecular Identity and Properties

Property	Value	Source
Chemical Name	2-(4-Chlorophenyl)-3-oxobutanenitrile
CAS Number	5219-07-8
Molecular Formula	C₁₀H₈ClNO
Molecular Weight	193.63 g/mol
Structure

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node [shape=plaintext];
a [label=""];
b [label=""];
c [label=""];
d [label=""];
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j [label=""];
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m [label=""];
a -- b [len=1.5];
b -- c [len=1.5];
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d -- e [len=1.5];
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}graph (GC-MS).
2.  Ionization:  Use Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation.
3.  Mass Analysis:  Analyze the resulting ions using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).
4.  Detection:  Detect the ions and generate a mass spectrum, which is a plot of relative abundance versus mass-to-charge ratio (m/z).
Mass Spectral Data and Interpretation



  
m/z
  
Proposed Fragment
  
Rationale




  
193/195
  
[M]⁺
  
The molecular ion peak. The presence of a peak at M+2 with approximately one-third the intensity of the molecular ion is characteristic of a compound containing one chlorine atom (due to the natural abundance of ³⁵Cl and ³⁷Cl isotopes).


  
150/152
  
[M - CH₃CO]⁺
  
Loss of an acetyl radical, a common fragmentation pathway for ketones (α-cleavage).


  
138
  
[C₈H₅Cl]⁺
  
Further fragmentation of the [M - CH₃CO]⁺ ion.


  
111/113
  
[C₆H₄Cl]⁺
  
The chlorophenyl cation, a stable fragment.


  
43
  
[CH₃CO]⁺
  
The acetyl cation, a very common and stable fragment from methyl ketones.



Causality in Fragmentation:  The fragmentation pattern is governed by the formation of the most stable carbocations and neutral species. The α-cleavage adjacent to the carbonyl group is a highly favored process. The presence of the isotopic signature of chlorine throughout the fragmentation pathway helps in identifying chlorine-containing fragments.
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  edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

  M [label="[C₁₀H₈ClNO]⁺˙\nm/z = 193/195", fillcolor="#4285F4", fontcolor="#FFFFFF"];
  F1 [label="[C₈H₅ClNO]⁺\nm/z = 150/152", fillcolor="#EA4335", fontcolor="#FFFFFF"];
  F2 [label="[C₆H₄Cl]⁺\nm/z = 111/113", fillcolor="#FBBC05", fontcolor="#202124"];
  F3 [label="[CH₃CO]⁺\nm/z = 43", fillcolor="#34A853", fontcolor="#FFFFFF"];

  M -> F1 [label="- •COCH₃"];
  M -> F3 [label="- •C₈H₅ClN"];
  F1 -> F2 [label="- C₂N"];
}

Caption:  Proposed Mass Spectrometry Fragmentation Pathway

Conclusion

The comprehensive spectroscopic analysis presented in this guide provides a robust framework for the structural elucidation of 2-(4-Chlorophenyl)-3-oxobutanenitrile. The convergence of data from NMR, IR, and Mass Spectrometry offers a self-validating system for confirming the molecular architecture of this compound. Each technique provides a unique piece of the structural puzzle, and together they form a complete picture, which is essential for any further research or application of this molecule.

References



PubChem. (n.d.). 3-Oxobutyronitrile. National Center for Biotechnology Information. Retrieved from [Link]



PubChem. (n.d.). (2r)-2-(4-Chlorophenyl)-3-oxobutanenitrile. National Center for Biotechnology Information. Retrieved from [Link]







NIST. (n.d.). Butyronitrile, 4-diisopropylamino-2-phenyl-2-(2-pyridyl)-. NIST Chemistry WebBook. Retrieved from [Link]



Angene Chemical. (n.d.). 2-(4-Chlorophenyl)-3-oxobutanenitrile. Retrieved from [Link]



PubChem. (n.d.). 2-(4-Chlorophenyl)-3-oxopentanenitrile. National Center for Biotechnology Information. Retrieved from [Link]





Chemguide. (n.d.). Interpreting C-13 NMR spectra. Retrieved from [Link]


Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.




Bioregistry. (n.d.). Spectral Database for Organic Compounds. Retrieved from [Link]




Yang, M., et al. (2014). 2-(4-Chlorophenyl)-4-oxo-4-phenylbutanenitrile. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 3), o259.

Ganesamoorthy, R., & Sakthivel, P. (2019). SYNTHESIS AND SPECTRAL CHARACTERISATION OF D-A BASED CYANO-STILBENE DERIVATIVES, FOR ORGANIC SOLAR CELL APPLICATIONS.


PubChem. (n.d.). 4-(4-Chlorophenyl)-4-oxobutanenitrile. National Center for Biotechnology Information. Retrieved from [Link]



Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]




Aspers, R. L. E. G., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(7), 1157–1211.


University of Wisconsin-Madison Libraries. (n.d.). Spectral Database for Organic Compounds, SDBS. Retrieved from [Link]



NIST. (n.d.). 2-Butanone, 4-(4-hydroxy-3-methoxyphenyl)-. NIST Chemistry WebBook. Retrieved from [Link]







Pharmaffiliates. (n.d.). 2-(4-Chlorophenyl)-3-oxobutanenitrile. Retrieved from [Link]



University of Colorado Boulder. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra. Retrieved from [Link]



NC State University Libraries. (n.d.). 12.3 Mass Spectrometry of Some Common Functional Groups – Organic Chemistry. Retrieved from [Link]



PubChem. (n.d.). 4-Oxobutanenitrile. National Center for Biotechnology Information. Retrieved from [Link]





Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]



DATACC. (n.d.). Spectral Database for Organic Compounds (SDBS). Retrieved from [Link]

An In-depth Technical Guide to the Solubility of 2-(4-Chlorophenyl)-3-oxobutanenitrile in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, influencing everything from formulation strategies to bioavailability. This technical guide provides a comprehensive examination of the solubility characteristics of 2-(4-Chlorophenyl)-3-oxobutanenitrile, a compound of interest in contemporary drug discovery. In the absence of extensive published quantitative solubility data, this document emphasizes the foundational principles of solubility, outlines a robust experimental protocol for its determination, and presents a predictive framework based on the physicochemical properties of the solute and a selection of common organic solvents. This guide is intended to empower researchers with the knowledge and methodologies necessary to systematically evaluate and understand the solubility profile of this and similar molecules.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a promising compound from initial discovery to a viable therapeutic agent is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility stands out as a paramount consideration.[1] For 2-(4-Chlorophenyl)-3-oxobutanenitrile, a molecule with significant therapeutic potential, a thorough understanding of its solubility in various organic solvents is indispensable. This knowledge informs crucial decisions across the drug development pipeline, including:

• Process Chemistry: Selection of appropriate solvents for synthesis, purification, and crystallization.

• Formulation Development: Designing stable and effective dosage forms, whether for oral, parenteral, or topical administration.[1]

• Preclinical and Clinical Studies: Ensuring consistent and predictable drug exposure in pharmacology and toxicology studies.

This guide will delve into the theoretical underpinnings of solubility, provide a detailed experimental workflow for its accurate determination, and offer insights into predicting the solubility of 2-(4-Chlorophenyl)-3-oxobutanenitrile in a range of organic solvents.

Theoretical Framework for Solubility

The adage "like dissolves like" serves as a fundamental, albeit simplified, principle in predicting solubility.[2] This concept is rooted in the intermolecular forces between solute and solvent molecules. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.

Physicochemical Properties of 2-(4-Chlorophenyl)-3-oxobutanenitrile

A predictive understanding of solubility begins with a thorough characterization of the solute. The key physicochemical properties of 2-(4-Chlorophenyl)-3-oxobutanenitrile are summarized below:

Property	Value	Source
Molecular Formula	C10H8ClNO	[3]
Molecular Weight	193.63 g/mol	[3]
XLogP3	2.2	[3]
Hydrogen Bond Donor Count	0	[3]
Hydrogen Bond Acceptor Count	2	[3]
Topological Polar Surface Area	40.9 Ų	[3]

The XLogP3 value of 2.2 suggests a moderate lipophilicity, indicating that the compound is likely to have better solubility in organic solvents than in water. The presence of two hydrogen bond acceptors (the nitrile nitrogen and the carbonyl oxygen) and no hydrogen bond donors will significantly influence its interactions with protic and aprotic solvents.

The Role of the Solvent

The properties of the solvent are equally crucial in determining solubility. Key solvent parameters include polarity, hydrogen bonding capability, and dielectric constant. A selection of common organic solvents and their relevant properties are presented in the predictive solubility table in Section 5.

Hansen Solubility Parameters (HSP)

For a more nuanced prediction of solubility, Hansen Solubility Parameters (HSP) provide a powerful framework.[2][4] HSP dissects the total cohesive energy of a substance into three components:

• δd: Dispersion forces

• δp: Polar forces

• δh: Hydrogen bonding forces

Experimental Determination of Solubility: The Shake-Flask Method

The gold standard for determining the thermodynamic equilibrium solubility of a compound is the shake-flask method.[1][7][8] This technique is reliable, reproducible, and applicable to a wide range of compounds and solvents.[9]

Principle

The shake-flask method involves agitating an excess of the solid compound in a chosen solvent at a constant temperature until equilibrium is reached.[7][8] The concentration of the dissolved compound in the resulting saturated solution is then determined analytically.

Detailed Experimental Protocol

Materials:

• 2-(4-Chlorophenyl)-3-oxobutanenitrile (powder)

• Selected organic solvents (HPLC grade or higher)[10]

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or other quantitative analytical instrumentation.

Procedure:

• Preparation of Solvent: Ensure all solvents are of high purity to avoid interferences.[10]

• Addition of Solute: To a series of labeled vials, add a pre-weighed excess amount of 2-(4-Chlorophenyl)-3-oxobutanenitrile. The excess should be sufficient to ensure that undissolved solid remains at equilibrium.

• Addition of Solvent: Accurately dispense a known volume of the selected organic solvent into each vial.

• Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm). Allow the samples to equilibrate for a sufficient duration (e.g., 24-48 hours) to ensure that thermodynamic equilibrium is reached.[9][11]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to permit the undissolved solid to settle.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe.

• Filtration: Immediately filter the aliquot through a syringe filter to remove any remaining solid particles. This step is critical to prevent overestimation of solubility.

• Dilution: If necessary, dilute the filtered sample with the same solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC method or other suitable analytical technique to determine the concentration of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

• Data Analysis: Calculate the solubility of the compound in each solvent, typically expressed in mg/mL or mol/L.

Diagram of the Shake-Flask Experimental Workflow

Caption: Workflow for determining solubility via the shake-flask method.

Data Interpretation and Troubleshooting

Accurate interpretation of solubility data is crucial. It is important to consider the potential for the compound to exist in different polymorphic forms, which can exhibit varying solubilities. Additionally, the pH of the medium can significantly impact the solubility of ionizable compounds. While 2-(4-Chlorophenyl)-3-oxobutanenitrile is not expected to be strongly ionizable, this factor should be considered in aqueous or protic solvent systems.

Common troubleshooting scenarios include:

• Incomplete Equilibration: If solubility values are inconsistent, longer equilibration times may be necessary.

• Inaccurate Quantification: Ensure the analytical method is properly validated for linearity, accuracy, and precision.

• Solvent Evaporation: Use tightly sealed vials to prevent solvent loss, which would lead to an overestimation of solubility.

Predictive Solubility of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Based on the physicochemical properties of 2-(4-Chlorophenyl)-3-oxobutanenitrile and the principles of "like dissolves like," a qualitative prediction of its solubility in a range of common organic solvents is presented below. For precise formulation work, experimental determination is strongly recommended.[1]

Solvent	Polarity	Hydrogen Bonding	Predicted Solubility	Rationale
Non-Polar Solvents
Hexane	Non-polar	Aprotic	Low	Significant mismatch in polarity.
Toluene	Non-polar	Aprotic	Moderate	Aromatic ring may offer some favorable interactions.
Polar Aprotic Solvents
Dichloromethane	Polar	Aprotic	High	Good balance of polarity to dissolve the solute.
Ethyl Acetate	Polar	Aprotic	High	Carbonyl group can act as a hydrogen bond acceptor.
Acetone	Polar	Aprotic	Very High	"Like dissolves like" principle suggests good solubility.
Acetonitrile	Polar	Aprotic	High	Structurally similar nitrile group.
Dimethylformamide (DMF)	Polar	Aprotic	Very High	Highly polar solvent capable of strong dipole-dipole interactions.
Dimethyl Sulfoxide (DMSO)	Polar	Aprotic	Very High	Strong hydrogen bond acceptor.
Polar Protic Solvents
Methanol	Polar	Protic	Moderate to High	Can act as a hydrogen bond donor to the solute's acceptors.
Ethanol	Polar	Protic	Moderate to High	Similar to methanol, but slightly less polar.
Isopropanol	Polar	Protic	Moderate	Increased non-polar character may slightly reduce solubility.
Water	Very Polar	Protic	Very Low	High lipophilicity (XLogP3 = 2.2) predicts poor aqueous solubility.

Diagram of Solute-Solvent Interactions

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solubility parameters (HSP) [adscientis.com]
• 3. angenesci.com [angenesci.com]
• 4. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 5. Pencil and Paper Estimation of Hansen Solubility Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. bioassaysys.com [bioassaysys.com]
• 8. dissolutiontech.com [dissolutiontech.com]
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• 11. enamine.net [enamine.net]

An In-Depth Technical Guide to the Thermal Stability and Decomposition of 2-(4-Chlorophenyl)-3-oxobutanenitrile

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The thermal stability of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development, directly impacting safety, efficacy, and shelf-life. This technical guide provides a comprehensive analysis of the thermal properties of 2-(4-Chlorophenyl)-3-oxobutanenitrile, a compound of interest in medicinal chemistry. In the absence of specific public domain data for this molecule, this document synthesizes foundational principles of thermal analysis with known reactivity of its constituent functional groups—chlorophenyl, ketone, and nitrile—to present a predictive assessment of its thermal stability and decomposition pathways. We will explore the theoretical underpinnings of experimental design using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), propose a likely thermal profile, and delineate potential decomposition mechanisms. This guide serves as a robust framework for researchers to anticipate the thermal behavior of this and structurally related compounds.

Introduction: The Critical Role of Thermal Analysis in Pharmaceutical Development

The journey of a drug candidate from laboratory synthesis to a stable, marketable product is fraught with challenges, chief among them being the characterization of its physicochemical properties. Thermal stability is a paramount concern, as it dictates manufacturing processes, formulation strategies, storage conditions, and ultimately, patient safety.[1][2][3] An unstable compound may degrade under thermal stress, leading to a loss of potency and the formation of potentially toxic byproducts.

2-(4-Chlorophenyl)-3-oxobutanenitrile is a beta-ketonitrile, a class of compounds recognized for their synthetic versatility.[4][5][6] Its structure, featuring a halogenated aromatic ring, a ketone, and a nitrile group, presents a unique combination of chemical functionalities that influence its thermal behavior. Understanding the temperatures at which it melts, decomposes, and the nature of the gasses evolved during decomposition is essential for its safe handling and progression in the drug development pipeline.

This guide will provide a detailed, field-proven approach to evaluating the thermal stability of such a compound, grounded in the established methodologies of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Core Methodologies: A Self-Validating Approach to Thermal Analysis

The investigation of a compound's thermal properties is primarily conducted using TGA and DSC. These techniques, often used in tandem, provide a comprehensive picture of how a material's mass and heat flow change with temperature.[3][7][8]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[1][2] This technique is invaluable for determining the onset of decomposition, identifying multi-step degradation processes, and quantifying residual solvents or water.

Experimental Protocol: A Standard TGA Workflow

• Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature using certified reference materials.

• Sample Preparation: A small, representative sample of 2-(4-Chlorophenyl)-3-oxobutanenitrile (typically 5-10 mg) is accurately weighed into an inert sample pan (e.g., aluminum or platinum).

• Atmosphere: The furnace is purged with a continuous flow of an inert gas, such as nitrogen, at a typical flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Heating Program: The sample is heated at a linear rate, commonly 10 °C/min, over a temperature range relevant to pharmaceutical processing and storage, for instance, from ambient temperature to 600 °C.

• Data Analysis: The resulting TGA curve plots mass loss (%) versus temperature (°C). The onset temperature of decomposition is determined from this curve.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[7] It is used to detect thermal events such as melting, crystallization, glass transitions, and exothermic decomposition.

Experimental Protocol: A Standard DSC Workflow

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards like indium.

• Sample Preparation: A small amount of the sample (typically 2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Heating Program: The sample and reference are subjected to the same heating program as in the TGA analysis (e.g., 10 °C/min from ambient to a temperature beyond the melting point and into the decomposition region).

• Data Analysis: The DSC thermogram plots heat flow (mW) versus temperature (°C). Endothermic events (like melting) appear as peaks pointing down, while exothermic events (like decomposition) appear as peaks pointing up.

Visualization of the Thermal Analysis Workflow

Caption: A generalized workflow for the thermal analysis of a chemical compound.

Predicted Thermal Profile of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Based on the known properties of its functional groups, a hypothetical thermal profile for 2-(4-Chlorophenyl)-3-oxobutanenitrile can be constructed.

Table 1: Predicted Thermal Events for 2-(4-Chlorophenyl)-3-oxobutanenitrile

Thermal Event	Predicted Temperature Range (°C)	Technique	Expected Observation	Rationale
Melting	130 - 160	DSC	Sharp endothermic peak	A melting point in this range is typical for substituted aromatic compounds of similar molecular weight.
Onset of Decomposition	> 200	TGA	Initial significant mass loss	The presence of multiple functional groups suggests decomposition will likely begin at elevated temperatures.
Major Decomposition	250 - 400	TGA/DSC	Rapid mass loss with a corresponding exothermic event	The cleavage of covalent bonds during decomposition is often an energetic process.
Final Residue	< 10%	TGA	Residual mass at the end of the experiment	Complete volatilization of organic compounds is common, with a small amount of char potentially remaining.

Proposed Decomposition Mechanisms

The decomposition of 2-(4-Chlorophenyl)-3-oxobutanenitrile is likely to be a complex process involving multiple pathways. The presence of the chlorophenyl, keto, and nitrile groups suggests several potential points of bond cleavage.

Pathway A: Decyanation and Fragmentation

The nitrile group can be susceptible to thermal elimination. The initial step could be the cleavage of the C-C bond adjacent to the nitrile, releasing hydrogen cyanide (HCN) or other small molecules. This would be followed by the fragmentation of the larger organic radical.

Pathway B: Cleavage of the Chlorophenyl Group

The C-Cl bond on the aromatic ring is a potential site for homolytic cleavage at high temperatures. The thermal decomposition of chlorobenzene has been observed to start at temperatures around 300°C. This would generate a phenyl radical and a chlorine radical, which could then initiate a cascade of further reactions, potentially leading to the formation of HCl if a hydrogen source is available.

Pathway C: Reactions Involving the Keto Group

The ketone functionality can undergo various thermal reactions. Decarbonylation (loss of CO) is a common pathway for ketones at elevated temperatures. Alternatively, rearrangements involving the enol tautomer could precede fragmentation.

Visualization of Proposed Decomposition Pathways

Caption: Proposed thermal decomposition pathways for 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Conclusion and Future Directions

This technical guide has outlined a scientifically rigorous, albeit predictive, framework for understanding the thermal stability and decomposition of 2-(4-Chlorophenyl)-3-oxobutanenitrile. While specific experimental data for this compound is not currently in the public domain, the principles and methodologies described herein provide a solid foundation for its empirical investigation.

For drug development professionals, the key takeaways are:

• Anticipated Stability: The compound is likely to be stable at typical storage and handling temperatures, with decomposition expected to commence above 200°C.

• Methodological Approach: A combined TGA and DSC analysis is the gold standard for characterizing its thermal properties.

• Decomposition Hazards: The potential evolution of toxic gases such as HCN and HCl during decomposition necessitates appropriate safety precautions during high-temperature processing.

Future experimental work should focus on performing the TGA and DSC analyses as described, coupled with evolved gas analysis (EGA) using techniques like mass spectrometry or Fourier-transform infrared spectroscopy (FTIR) to definitively identify the decomposition products. Such data will be invaluable for a complete risk assessment and for the development of safe and robust manufacturing processes.

References

• Characterization of Pharmaceutical Materials by Thermal Analysis - TA Instruments. (n.d.). Retrieved January 22, 2026, from [Link]

• Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. (2025). RSC Advances. Retrieved January 22, 2026, from [Link]

• Oxidation of Aldehydes and Ketones. (2023). Chemistry LibreTexts. Retrieved January 22, 2026, from [Link]

• Thermal studies of chlorinated and mixed halogenated biphenyls. (2008). Newcastle University. Retrieved January 22, 2026, from [Link]

• TGA Analysis in Pharmaceuticals - ResolveMass Laboratories Inc. (n.d.). Retrieved January 22, 2026, from [Link]

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Foreword: The Imperative of Purity in Chemical Synthesis

An In-depth Technical Guide to the Purity Analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

In the landscape of pharmaceutical development and fine chemical synthesis, the starting materials and intermediates are the foundational pillars upon which the quality, safety, and efficacy of the final product are built. 2-(4-Chlorophenyl)-3-oxobutanenitrile, a key building block in various synthetic pathways, is no exception. Its purity is not a mere metric but a critical determinant of reaction yield, impurity profiles of subsequent products, and, ultimately, the safety of the end-use compound. This guide provides researchers, analytical scientists, and drug development professionals with a comprehensive framework for the rigorous purity analysis of this intermediate, grounding state-of-the-art analytical techniques in the principles of scientific integrity and regulatory compliance.

Physicochemical Profile of the Analyte

A thorough understanding of the analyte's properties is the starting point for any analytical method development. 2-(4-Chlorophenyl)-3-oxobutanenitrile is an organic compound whose characteristics dictate the choice of solvents, chromatographic conditions, and detection methods.

Property	Value	Source(s)
Chemical Name	2-(4-chlorophenyl)-3-oxobutanenitrile	[1]
CAS Number	5219-07-8	[1]
Molecular Formula	C₁₀H₈ClNO	[2]
Molecular Weight	193.63 g/mol
Appearance	Solid (form)
Topological Polar Surface Area	40.9 Ų	[1]
XLogP3	2.2	[1]

Understanding the Impurity Landscape

The purity of 2-(4-Chlorophenyl)-3-oxobutanenitrile is defined by the absence of unwanted chemical entities. These impurities can originate from various stages of the manufacturing process and storage.[3] A robust analytical strategy must be capable of separating and quantifying these potential impurities.

• Starting Materials & Intermediates: Unreacted starting materials, such as 4-chlorobenzyl cyanide or ethyl acetate, can persist in the final product.

• Process-Related Impurities: By-products from side reactions inherent to the synthesis pathway. For instance, in a Claisen-type condensation, self-condensation of the ester or nitrile could occur.

• Degradation Products: The compound may degrade under specific conditions of heat, light, or pH, leading to new impurities.[3]

• Residual Solvents: Organic volatile chemicals used during synthesis or purification that are not completely removed.[4]

The Chromatographic Workhorse: Reverse-Phase HPLC

For non-volatile, polar organic molecules like 2-(4-Chlorophenyl)-3-oxobutanenitrile, High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for purity assessment. Its high resolving power allows for the separation of the main component from closely related impurities. The principles of chromatography are well-established and outlined in pharmacopeial chapters such as USP <621>.[5][6][7]

Causality of Method Selection:

A reverse-phase method (e.g., using a C18 stationary phase) is chosen due to the compound's moderate polarity. The polar nitrile and ketone groups provide sufficient retention on a non-polar stationary phase, while the chlorophenyl ring ensures it is not overly retained, allowing for efficient elution with a typical aqueous-organic mobile phase. A UV detector is ideal as the aromatic ring provides strong chromophoric activity.

Experimental Protocol: HPLC-UV Purity Determination

This protocol is a self-validating system, incorporating system suitability tests (SST) to ensure the chromatographic system is performing adequately before sample analysis, a principle enforced by guidelines like USP <621>.[8]

• Chromatographic System:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size (or equivalent).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 35% B to 80% B over 15 minutes, hold at 80% B for 2 minutes, return to 35% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detector: UV at 230 nm.

  • Injection Volume: 10 µL.

• Solutions Preparation:

  • Diluent: Acetonitrile/Water (50:50 v/v).

  • Standard Solution: Accurately weigh ~10 mg of 2-(4-Chlorophenyl)-3-oxobutanenitrile reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent (Concentration: ~0.1 mg/mL).

  • Sample Solution: Prepare the sample to be tested at the same concentration as the Standard Solution using the diluent.

• System Suitability Testing (SST):

  • Inject the Standard Solution five times.

  • Acceptance Criteria:

    • Precision: Relative Standard Deviation (%RSD) of the peak area for the five replicate injections should be ≤ 2.0%.

    • Tailing Factor: Must be between 0.8 and 1.5.

    • Theoretical Plates: Should be ≥ 2000.

  • Rationale: SST ensures that the system's precision, efficiency, and peak shape are adequate for the analysis on that day.[8]

• Procedure:

  • Inject the diluent (blank) to ensure no interfering peaks are present.

  • Inject the Standard Solution and the Sample Solution.

• Calculation of Purity (Area %):

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Visualization: HPLC Purity Workflow

Caption: Workflow for HPLC-based purity determination.

An Orthogonal Approach: Quantitative NMR (qNMR)

While HPLC is excellent for relative purity, Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy stands out as a primary analytical method.[9] Its power lies in the direct proportionality between the integral of an NMR signal and the number of nuclei responsible for that signal.[10][11] This allows for the determination of purity without needing reference standards for each impurity.

Causality of Method Selection:

qNMR is chosen for its ability to provide an absolute purity value (assay) against a certified internal standard. It is an orthogonal technique to HPLC, meaning it relies on a completely different chemical principle (nuclear spin properties vs. partitioning), providing a high degree of confidence in the purity value when results from both methods align. The ¹H NMR is most common due to the high natural abundance and sensitivity of the proton nucleus.[9]

Experimental Protocol: Purity by ¹H qNMR

• Materials:

  • Analyte: 2-(4-Chlorophenyl)-3-oxobutanenitrile (accurately weighed).

  • Internal Standard (IS): A certified standard with known purity (e.g., maleic acid, dimethyl sulfone). The IS must have at least one resonance that is sharp, well-resolved from any analyte signals, and in a clean region of the spectrum.

  • Solvent: Deuterated solvent (e.g., DMSO-d₆, CDCl₃) in which both the analyte and IS are fully soluble.

• Sample Preparation:

  • Accurately weigh about 20 mg of the analyte and 10 mg of the internal standard into the same vial.

  • Record the weights precisely.

  • Dissolve the mixture in ~0.7 mL of the deuterated solvent.

  • Transfer the solution to a clean, dry NMR tube.

• NMR Data Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Key Parameters:

    • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of both the analyte and IS protons. A value of 30-60 seconds is often sufficient and ensures full relaxation for accurate integration.

    • Pulse Angle: 90°.

    • Scans: Sufficient number of scans for good signal-to-noise (e.g., 8 or 16).

• Data Processing & Calculation:

  • Apply Fourier transform, phase correction, and baseline correction.

  • Carefully integrate a well-resolved peak for the analyte and a peak for the internal standard.

  • Calculate the purity using the following formula:[9]

  Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I: Integral value of the signal

  • N: Number of protons giving rise to the signal

  • M: Molar mass

  • m: Mass

  • P: Purity of the internal standard

Hypothetical ¹H NMR Data

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
CH₃ (acetyl)	~2.3	Singlet	3H
CH (methine)	~4.5	Singlet	1H
Aromatic H	~7.4-7.6	Multiplet	4H

Impurity Identification: The Role of Mass Spectrometry (GC-MS)

While HPLC and qNMR quantify purity, they do not inherently identify the structure of unknown impurity peaks. For this, Gas Chromatography-Mass Spectrometry (GC-MS) is an invaluable tool, particularly for volatile and semi-volatile impurities.[12]

Causality of Method Selection:

GC-MS is selected for its high sensitivity and its ability to provide structural information from the mass spectrum of an eluting peak. It is the definitive technique for identifying residual solvents and process-related impurities that are amenable to gas chromatography. While direct injection of acetonitrile solutions into a GC can be problematic due to its polarity and high expansion volume, modern injection techniques can mitigate these issues.[13]

Experimental Protocol: GC-MS for Impurity Identification

• Chromatographic System:

  • Column: HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector: Split/Splitless, 250 °C.

  • Oven Program: 100 °C hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min.

  • MS Transfer Line: 280 °C.

  • Ion Source: Electron Ionization (EI) at 70 eV, 230 °C.

  • Mass Range: 40-450 amu.

• Sample Preparation:

  • Dissolve the sample in a GC-compatible solvent like dichloromethane or ethyl acetate at ~1 mg/mL.

• Analysis:

  • Inject 1 µL of the sample solution.

  • Identify the main peak corresponding to 2-(4-Chlorophenyl)-3-oxobutanenitrile.

  • Analyze the mass spectra of any smaller peaks and compare them against spectral libraries (e.g., NIST) and fragmentation patterns of suspected structures.

Method Validation: Ensuring Trustworthiness

A developed analytical method is not trustworthy until it is validated. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for validating analytical procedures.[14][15] Validation demonstrates that the method is suitable for its intended purpose.

Key Validation Parameters:[19]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradation products).

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of scatter between a series of measurements (includes Repeatability and Intermediate Precision).

• Detection Limit (LOD) & Quantitation Limit (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Visualization: Analytical Method Validation Decision Logic

Caption: Decision logic for validating a quantitative purity method per ICH Q2(R1).

Conclusion

The purity analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile requires a multi-faceted and orthogonal approach. While reverse-phase HPLC serves as the primary tool for routine purity checks and separation of impurities, qNMR provides an absolute measure of purity against a certified standard. GC-MS is indispensable for the structural elucidation of volatile impurities and residual solvents. Each technique provides a unique piece of the analytical puzzle. By grounding these powerful techniques in a robust validation framework compliant with international standards like ICH Q2(R1), scientists can ensure the data generated is reliable, reproducible, and fit for purpose, thereby guaranteeing the quality of this critical chemical intermediate.

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Reactivity profile of 2-(4-Chlorophenyl)-3-oxobutanenitrile

An In-depth Technical Guide to the Reactivity Profile of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Abstract

2-(4-Chlorophenyl)-3-oxobutanenitrile, a prominent member of the β-ketonitrile class, stands as a highly versatile and valuable intermediate in modern organic synthesis. Its unique molecular architecture, featuring an acidic α-hydrogen flanked by three electron-withdrawing groups (a 4-chlorophenyl ring, a ketone, and a nitrile), imparts a rich and tunable reactivity. This guide provides a comprehensive exploration of this reactivity, moving beyond simple procedural descriptions to elucidate the underlying mechanistic principles that govern its transformations. We will dissect the compound's key reactive sites, detail its synthesis, and explore its utility in cornerstone synthetic reactions such as the Knoevenagel condensation and the Gewald aminothiophene synthesis. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of this powerful building block for the construction of complex molecular scaffolds and heterocyclic systems.

Molecular Structure and Core Reactivity

The synthetic utility of 2-(4-Chlorophenyl)-3-oxobutanenitrile is rooted in the strategic placement of its functional groups. The molecule possesses three primary sites of reactivity, which can be selectively addressed through careful selection of reaction conditions.

• The α-Methylene Proton: The hydrogen atom at the C2 position is exceptionally acidic due to the resonance stabilization of its conjugate base (a carbanion) by the adjacent nitrile (-CN), carbonyl (C=O), and 4-chlorophenyl groups. This makes the α-carbon a potent nucleophile upon deprotonation, serving as the linchpin for a multitude of carbon-carbon bond-forming reactions.

• The Ketone Carbonyl Group: The electrophilic carbon of the ketone at C3 is susceptible to attack by various nucleophiles. This site is central to reactions such as reductions, condensations, and the formation of heterocyclic rings.

• The Nitrile Group: The nitrile functionality offers a handle for numerous transformations. It can undergo hydrolysis to form amides or carboxylic acids, or participate in cycloaddition reactions and serve as a precursor for nitrogen-containing heterocycles.

Figure 1: Key reactive sites of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Physicochemical Properties

A summary of the key properties of the title compound is provided below for reference.

Property	Value	Source(s)
CAS Number	5219-07-8	[1][2]
Molecular Formula	C₁₀H₈ClNO	[2][3]
Molecular Weight	193.63 g/mol	[3]
Appearance	Solid
IUPAC Name	2-(4-chlorophenyl)-3-oxobutanenitrile	[3]
InChI Key	IPBZEJZUAZXNOS-UHFFFAOYSA-N	[1]

Synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

The most common and efficient synthesis of β-ketonitriles involves the acylation of a nitrile-stabilized carbanion.[4] For the title compound, this is typically achieved via a Claisen-type condensation between 4-chlorophenylacetonitrile and an acetylating agent, such as ethyl acetate, in the presence of a strong base.

Causality of Experimental Choices:

• Base Selection: A strong, non-nucleophilic base like sodium ethoxide (NaOEt) or sodium hydride (NaH) is crucial. A strong base is required to deprotonate the α-carbon of the 4-chlorophenylacetonitrile, which is less acidic than the final β-ketonitrile product. Using two equivalents of the base can drive the reaction to completion. Weaker bases would be insufficient to generate the necessary concentration of the carbanion.

• Solvent: Anhydrous ethanol is a suitable solvent when using sodium ethoxide, while THF or dioxane is preferred for sodium hydride to prevent reaction with the solvent.

• Reaction Control: The reaction is typically initiated at room temperature and may be gently heated to ensure completion. An acidic workup is necessary to neutralize the excess base and protonate the enolate of the product.

Figure 3: Logical steps in the Knoevenagel condensation mechanism.

Experimental Protocol: Knoevenagel Condensation with Benzaldehyde

• Setup: In a round-bottom flask, dissolve 2-(4-Chlorophenyl)-3-oxobutanenitrile (10 mmol) and benzaldehyde (10 mmol) in ethanol (30 mL).

• Catalysis: Add a catalytic amount of piperidine (0.5 mL).

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is often complete within a few hours. [5]4. Isolation: Upon completion, cool the mixture in an ice bath to precipitate the product.

• Purification: Collect the solid by filtration, wash with cold ethanol, and dry. If necessary, the product can be recrystallized to achieve higher purity.

Gewald Aminothiophene Synthesis

This powerful, one-pot multicomponent reaction is a cornerstone of thiophene chemistry and a prime application for β-ketonitriles. [6][7]The reaction combines an α-methylene ketone (our title compound), elemental sulfur, and a second active methylene compound (or an aldehyde/ketone) in the presence of a base to yield a highly substituted 2-aminothiophene. [8][9] Mechanistic Rationale: The generally accepted mechanism begins with a Knoevenagel condensation between the carbonyl compound and the active methylene nitrile. [8][10]The resulting α,β-unsaturated nitrile then undergoes a Michael addition with a sulfur nucleophile (generated from elemental sulfur and the amine base). Subsequent intramolecular cyclization and tautomerization yield the final 2-aminothiophene product. The use of a base like morpholine or piperidine is critical as it acts as both a catalyst for the Knoevenagel step and as a nucleophile to activate the elemental sulfur. [10]

Experimental Protocol: Gewald Synthesis

• Reactant Mixture: To a solution of 2-(4-Chlorophenyl)-3-oxobutanenitrile (10 mmol) and another active methylene compound like malononitrile (10 mmol) in ethanol (30 mL), add morpholine (1.5 mL). [6]2. Sulfur Addition: Stir the mixture at room temperature for 10 minutes, then add elemental sulfur (10 mmol, 0.32 g) in one portion.

• Reaction: Heat the mixture to a gentle reflux (around 50-60 °C) and monitor by TLC. The reaction is typically complete within 2-4 hours.

• Workup: Cool the reaction mixture to room temperature and pour it into ice-water.

• Isolation & Purification: Collect the precipitated solid by filtration, wash thoroughly with water, and dry. The crude 2-aminothiophene can be purified by recrystallization from ethanol.

Nitrile Group Transformations: Hydrolysis

The nitrile group can be readily hydrolyzed under acidic or basic conditions to yield either a primary amide or a carboxylic acid, providing a gateway to other important functional groups. [11] Causality of Experimental Choices:

• Basic Hydrolysis: Using an aqueous base like sodium hydroxide (NaOH) typically results in the formation of the carboxylate salt after an initial amide intermediate. [11]Subsequent acidification is required to obtain the carboxylic acid. This method is often preferred for its high yields and cleaner reaction profiles.

• Acidic Hydrolysis: Heating with a strong mineral acid like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) will also convert the nitrile to a carboxylic acid, often via an intermediate amide which can sometimes be isolated by using milder conditions.

Experimental Protocol: Basic Hydrolysis to Carboxylic Acid

• Setup: In a round-bottom flask, dissolve 2-(4-Chlorophenyl)-3-oxobutanenitrile (1 eq.) in ethanol (10 volumes).

• Hydrolysis: Add a 10% aqueous solution of sodium hydroxide (2 volumes) and stir the mixture. If the reaction is slow at room temperature, heat to 60 °C for several hours, monitoring by TLC. [11]3. Isolation: Concentrate the reaction mixture under reduced pressure to remove the ethanol. Dilute the residue with water and wash with an organic solvent (e.g., dichloromethane) to remove any non-acidic impurities.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to pH 3 using 1N HCl.

• Extraction: Extract the resulting carboxylic acid product with ethyl acetate or dichloromethane (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product, which can be purified by chromatography or recrystallization.

Conclusion

2-(4-Chlorophenyl)-3-oxobutanenitrile is a quintessential example of a multifunctional synthetic intermediate. Its reactivity is dominated by the acidic α-proton, which enables a wide array of C-C bond-forming reactions, and complemented by the electrophilic nature of its ketone and nitrile functionalities. As demonstrated, this compound serves as a robust precursor for the synthesis of complex acyclic systems and, most notably, for the construction of valuable heterocyclic scaffolds like 2-aminothiophenes through elegant multicomponent strategies like the Gewald reaction. A thorough understanding of its reactivity profile, grounded in mechanistic principles, empowers chemists to strategically employ this building block in the pursuit of novel pharmaceuticals and advanced materials.

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A Technical Guide to the Potential Biological Activities of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Foreword: Unveiling the Therapeutic Potential of a Novel Scaffold

For researchers, scientists, and drug development professionals, the exploration of novel chemical entities is the cornerstone of therapeutic innovation. This guide focuses on 2-(4-Chlorophenyl)-3-oxobutanenitrile, a compound of interest due to its unique structural motifs: a chlorophenyl group, a nitrile moiety, and a β-ketonitrile core. While direct and extensive biological data for this specific molecule are nascent, its structural components are present in numerous compounds with established pharmacological activities. This document serves as an in-depth technical guide, hypothesizing potential biological activities based on structure-activity relationships of analogous compounds and providing detailed, field-proven methodologies for their investigation. Our objective is to equip researchers with the foundational knowledge and practical protocols to systematically evaluate the therapeutic promise of 2-(4-Chlorophenyl)-3-oxobutanenitrile and its derivatives.

Compound Profile: 2-(4-Chlorophenyl)-3-oxobutanenitrile

2-(4-Chlorophenyl)-3-oxobutanenitrile is a small organic molecule with the chemical formula C₁₀H₈ClNO.[1][2][3][4] Its structure features a benzene ring substituted with a chlorine atom, linked to a butanenitrile backbone containing a ketone group at the third position. The presence of the nitrile (cyano) group and the α-cyanoketone functionality are of particular interest due to their prevalence in bioactive compounds.

Property	Value	Source
Molecular Formula	C₁₀H₈ClNO	[1][2][4]
Molecular Weight	193.63 g/mol	[1][2]
IUPAC Name	2-(4-chlorophenyl)-3-oxobutanenitrile	[1]
CAS Number	5219-07-8	[2][3]

Postulated Biological Activities and Investigative Frameworks

Based on the structural characteristics of 2-(4-Chlorophenyl)-3-oxobutanenitrile, we can postulate several potential biological activities. This section will delve into these possibilities and present robust experimental workflows for their validation.

Anticancer and Cytotoxic Potential

The chlorophenyl moiety is a common feature in a multitude of anticancer agents. Its presence can influence the pharmacokinetic and pharmacodynamic properties of a compound.[5] Furthermore, nitrile-containing compounds have been investigated for their therapeutic potential in oncology.[6] Therefore, it is plausible that 2-(4-Chlorophenyl)-3-oxobutanenitrile may exhibit cytotoxic effects against cancer cell lines.

A tiered approach is recommended for evaluating the cytotoxic potential, starting with broad screening and progressing to more detailed mechanistic studies.

Caption: Workflow for antimicrobial susceptibility testing.

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. [7][8]

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria from a fresh culture.

• Serial Dilutions: Perform two-fold serial dilutions of 2-(4-Chlorophenyl)-3-oxobutanenitrile in a 96-well microtiter plate containing Mueller-Hinton Broth (MHB). [8]3. Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth. [9]

Synthesis and Characterization

The synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile can be approached through various organic synthesis routes. A plausible method involves the reaction of a derivative of 4-chlorophenylacetonitrile with an acetylating agent. For instance, the reaction of ethyl 4-chlorobenzoate with acetonitrile in the presence of a strong base like sodium methoxide can yield 3-(4-chlorophenyl)-3-oxopropanenitrile, a related precursor. [10]Further modifications could lead to the desired product.

It is imperative that the synthesized compound is thoroughly characterized to confirm its identity and purity using techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

• Mass Spectrometry (MS)

• Infrared (IR) Spectroscopy

• High-Performance Liquid Chromatography (HPLC)

Future Directions and Concluding Remarks

This technical guide provides a comprehensive framework for the initial exploration of the biological activities of 2-(4-Chlorophenyl)-3-oxobutanenitrile. The proposed experimental workflows are designed to be robust and are based on established methodologies in drug discovery. Should this initial screening reveal promising activity in any of the suggested areas, further in-depth studies will be warranted. These could include in vivo animal models for efficacy and toxicity, elucidation of specific molecular targets, and structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity.

The journey from a novel chemical entity to a potential therapeutic agent is long and multifaceted. However, a systematic and scientifically rigorous approach, as outlined in this guide, is the essential first step in unlocking the potential of compounds like 2-(4-Chlorophenyl)-3-oxobutanenitrile for the advancement of human health.

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Guide to the Synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Introduction and Significance

2-(4-Chlorophenyl)-3-oxobutanenitrile, also known as α-(p-Chlorophenyl)acetoacetonitrile, is a valuable β-ketonitrile intermediate in organic synthesis.[1][2] Its structural motif, featuring a reactive keto group, a nitrile, and a substituted phenyl ring, makes it a versatile building block for the synthesis of various heterocyclic compounds and more complex molecular architectures. These downstream products are of significant interest in medicinal chemistry and drug development, where β-ketonitriles serve as precursors to pyrazoles, isoxazoles, and other pharmacologically relevant scaffolds.[3][4]

This document provides a detailed protocol for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile starting from the readily available 4-chlorophenylacetonitrile.[5][6] The procedure is based on the principles of the Claisen condensation reaction, a robust and widely used method for carbon-carbon bond formation.[7][8] We will delve into the reaction mechanism, provide a step-by-step experimental guide, and offer expert insights into process optimization and safety.

Scientific Principle: The Claisen Condensation

The core of this synthesis is a base-mediated acylation reaction, specifically a Claisen condensation.[8][9] The mechanism involves the reaction of a nitrile possessing an acidic α-hydrogen with an ester, in this case, 4-chlorophenylacetonitrile and ethyl acetate, respectively.

The reaction proceeds through several key steps:

• Deprotonation: A strong base, such as sodium ethoxide (NaOEt), abstracts an acidic α-proton from 4-chlorophenylacetonitrile. The electron-withdrawing nature of both the phenyl ring and the nitrile group (C≡N) significantly increases the acidity of this proton, facilitating the formation of a resonance-stabilized carbanion (an enolate equivalent).[7][8]

• Nucleophilic Attack: The newly formed carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the acetylating agent, ethyl acetate. This results in the formation of a tetrahedral intermediate.[9]

• Elimination: The tetrahedral intermediate is unstable and collapses by eliminating the ethoxide leaving group (-OEt), reforming the carbonyl group and yielding the desired β-ketonitrile product, 2-(4-Chlorophenyl)-3-oxobutanenitrile.[8]

Because the resulting β-ketonitrile product has a highly acidic proton between the two carbonyl-like groups (keto and nitrile), the ethoxide by-product will deprotonate it. This final, irreversible deprotonation step drives the reaction equilibrium to completion, necessitating the use of at least a full equivalent of the base.[8] An acidic workup is then required in the final stage to protonate the enolate and isolate the neutral product.

Detailed Experimental Protocol

This protocol is adapted from a well-established procedure for similar condensations, as documented in Organic Syntheses, a trusted source for reliable chemical preparations.[10]

Materials and Reagents

Reagent	CAS No.	Formula	Molar Mass ( g/mol )	Amount	Molar Equiv.
4-Chlorophenylacetonitrile	140-53-4	C₈H₆ClN	151.59	37.9 g	1.0
Sodium Metal	7440-23-5	Na	22.99	11.5 g	2.0
Absolute Ethanol	64-17-5	C₂H₅OH	46.07	200 mL	-
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	33.0 g (36.6 mL)	1.5
Diethyl Ether	60-29-7	(C₂H₅)₂O	74.12	~1 L	-
Hydrochloric Acid (10%)	7647-01-0	HCl	36.46	As needed	-
Sodium Bicarbonate (10%)	144-55-8	NaHCO₃	84.01	~200 mL	-
Anhydrous Sodium Sulfate	7757-82-6	Na₂SO₄	142.04	As needed	-

Safety Precautions & Hazard Management

• Sodium Ethoxide (in situ): Sodium ethoxide is corrosive, flammable, and reacts violently with water.[11][12] The preparation from sodium metal and ethanol is highly exothermic and produces flammable hydrogen gas. This step must be performed in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon) and away from ignition sources.

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).

• Handling: All reagents should be handled in a fume hood. Ensure all glassware is completely dry to prevent violent reactions with sodium metal and sodium ethoxide.

Step-by-Step Synthesis Procedure

• Preparation of Sodium Ethoxide Solution:

  • Equip a 1-L three-necked round-bottom flask with a mechanical stirrer, a reflux condenser fitted with a drying tube (or nitrogen inlet), and a dropping funnel.

  • Carefully add 200 mL of absolute ethanol to the flask.

  • While stirring, add 11.5 g (0.5 g-atom) of sodium metal in small, freshly cut pieces at a rate that maintains a controllable reflux. The reaction is vigorous and produces hydrogen gas. Allow sufficient time for all the sodium to react completely.

• Reaction Condensation:

  • Heat the resulting sodium ethoxide solution to a gentle reflux.

  • Prepare a mixture of 37.9 g (0.25 mol) of 4-chlorophenylacetonitrile and 33.0 g (0.375 mol) of ethyl acetate.

  • Add this mixture dropwise from the dropping funnel to the refluxing sodium ethoxide solution over approximately 1 hour.

  • After the addition is complete, continue to stir the reaction mixture under reflux for an additional 3-4 hours to ensure the reaction goes to completion.

• Work-up and Product Isolation:

  • Cool the reaction mixture to room temperature and then pour it into 600 mL of cold water with stirring.

  • The product is likely dissolved in the aqueous alkaline layer as its sodium enolate salt. To remove any unreacted starting materials or non-acidic byproducts, extract the aqueous mixture twice with 150 mL portions of diethyl ether. Discard the ether extracts.[10]

  • Cool the aqueous layer in an ice bath and acidify it by slowly adding cold 10% hydrochloric acid until the pH is acidic (check with litmus paper). The product should precipitate as an oil or solid.

  • Extract the acidified mixture three times with 200 mL portions of diethyl ether.[10]

  • Combine the organic extracts and wash them sequentially with 100 mL of water, twice with 100 mL portions of 10% sodium bicarbonate solution (to remove any acidic impurities), and finally with 100 mL of water.[10]

• Drying and Solvent Removal:

  • Dry the ether solution over anhydrous sodium sulfate.

  • Filter the solution to remove the drying agent.

  • Remove the diethyl ether using a rotary evaporator to yield the crude 2-(4-Chlorophenyl)-3-oxobutanenitrile.

• Purification:

  • The crude product can be purified by recrystallization. A suitable solvent system is aqueous methanol or ethanol. Dissolve the crude product in a minimal amount of hot methanol, and then add water dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly to induce crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry in a vacuum oven.

Characterization

The identity and purity of the final product, 2-(4-Chlorophenyl)-3-oxobutanenitrile (MW: 193.63 g/mol ), should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy (presence of C=O and C≡N stretches), and melting point analysis.[1][13]

Visualization of Experimental Workflow

The following diagram outlines the key stages of the synthesis and purification process.

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Application Notes and Protocols for the Formation of 2-(4-Chlorophenyl)-3-oxobutanenitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction

2-(4-Chlorophenyl)-3-oxobutanenitrile is a versatile intermediate in organic synthesis, finding application in the preparation of various heterocyclic compounds and as a potential building block in medicinal chemistry. Its structure, incorporating a reactive β-ketonitrile moiety, allows for a diverse range of chemical transformations. This document provides a detailed exploration of the reaction mechanism for its formation and a comprehensive, field-proven protocol for its synthesis, purification, and characterization. The methodologies described herein are designed to be self-validating, ensuring reproducibility and reliability for researchers in drug discovery and development.

Reaction Mechanism: A Base-Catalyzed Acylation

The formation of 2-(4-Chlorophenyl)-3-oxobutanenitrile is achieved through a base-catalyzed C-acylation reaction, specifically a Claisen-type condensation. This reaction involves the nucleophilic attack of a carbanion, generated from 4-chlorophenylacetonitrile, on an acylating agent, typically an ester such as ethyl acetate. The use of a strong base is crucial to deprotonate the α-carbon of the nitrile, which is acidic due to the electron-withdrawing effects of both the phenyl ring and the cyano group.

The mechanism proceeds through the following key steps:

• Deprotonation: A strong base, such as sodium ethoxide, abstracts a proton from the α-carbon of 4-chlorophenylacetonitrile to form a resonance-stabilized carbanion.

• Nucleophilic Attack: The resulting carbanion acts as a potent nucleophile and attacks the electrophilic carbonyl carbon of the acylating agent (e.g., ethyl acetate). This leads to the formation of a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, expelling the ethoxide leaving group and forming the β-ketonitrile product.

• Acid-Base Equilibrium: The product, being more acidic than the starting nitrile, is deprotonated by the ethoxide. A final acidic workup is required to protonate the enolate and yield the neutral 2-(4-chlorophenyl)-3-oxobutanenitrile.

Caption: Figure 1: Reaction Mechanism for the Formation of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of analogous α-aryl-β-ketonitriles and is optimized for the preparation of 2-(4-Chlorophenyl)-3-oxobutanenitrile.[1][2]

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	CAS Number	Key Properties
4-Chlorophenylacetonitrile	C₈H₆ClN	151.59	140-53-4	Starting material, moisture sensitive
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	Acylating agent and solvent, anhydrous
Sodium Ethoxide	C₂H₅NaO	68.05	141-52-6	Strong base, highly moisture sensitive
Absolute Ethanol	C₂H₅OH	46.07	64-17-5	Solvent for base preparation, anhydrous
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Extraction solvent, anhydrous
Hydrochloric Acid (conc.)	HCl	36.46	7647-01-0	For acidic workup
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	Drying agent

Equipment

• Three-necked round-bottom flask

• Reflux condenser with a drying tube

• Dropping funnel

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Experimental Workflow

Caption: Figure 2: Experimental Workflow.

Step-by-Step Procedure

• Preparation of Sodium Ethoxide Solution: In a dry three-necked flask equipped with a reflux condenser and a nitrogen inlet, dissolve sodium metal (1 equivalent) in anhydrous ethanol under a nitrogen atmosphere to prepare a fresh solution of sodium ethoxide.

• Reaction Setup: To the freshly prepared sodium ethoxide solution, add anhydrous ethyl acetate (3 equivalents), which also serves as the solvent.

• Addition of Nitrile: While stirring the mixture, add 4-chlorophenylacetonitrile (1 equivalent) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water. Acidify the aqueous solution with concentrated hydrochloric acid to a pH of approximately 3-4.

• Extraction: Extract the product from the aqueous layer with diethyl ether (3 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Characterization of 2-(4-Chlorophenyl)-3-oxobutanenitrile

The identity and purity of the synthesized 2-(4-Chlorophenyl)-3-oxobutanenitrile should be confirmed by standard analytical techniques.

Physical Properties

• Molecular Formula: C₁₀H₈ClNO

• Molecular Weight: 193.63 g/mol [3]

• Appearance: Expected to be a solid at room temperature.[3]

Spectroscopic Data (Predicted)

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~2.3 ppm (s, 3H, -COCH₃)

  • δ ~4.5 ppm (s, 1H, -CH(CN)-)

  • δ ~7.3-7.5 ppm (m, 4H, Ar-H)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~28 ppm (-COCH₃)

  • δ ~55 ppm (-CH(CN)-)

  • δ ~115 ppm (-CN)

  • δ ~129-135 ppm (Ar-C)

  • δ ~198 ppm (C=O)

• FTIR (KBr):

  • ν ~2250 cm⁻¹ (C≡N stretch)

  • ν ~1720 cm⁻¹ (C=O stretch, ketone)

  • ν ~1600, 1490 cm⁻¹ (C=C stretch, aromatic)

  • ν ~830 cm⁻¹ (C-H bend, para-disubstituted aromatic)

Self-Validating System and Trustworthiness

The protocol described is designed to be a self-validating system. The progress of the reaction can be reliably monitored by TLC, with the product showing a distinct Rf value compared to the starting materials. The acidic workup and subsequent extraction and purification steps are standard and robust procedures in organic synthesis. The final characterization by NMR and IR spectroscopy provides definitive confirmation of the product's identity and purity, ensuring the reliability of the synthesis. For quantitative analysis and purity assessment, High-Performance Liquid Chromatography (HPLC) is recommended.

Conclusion

This application note provides a comprehensive guide to the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile. The detailed reaction mechanism and a robust experimental protocol offer researchers a reliable method for the preparation of this valuable synthetic intermediate. The provided characterization data, although predicted, serves as a useful reference for the verification of the final product.

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The Versatile Precursor: Harnessing 2-(4-Chlorophenyl)-3-oxobutanenitrile for the Synthesis of Bio-relevant Heterocycles

In the landscape of medicinal chemistry and drug development, the efficient construction of heterocyclic scaffolds is a cornerstone of innovation. Among the myriad of building blocks available to the synthetic chemist, β-ketonitriles stand out for their inherent reactivity and versatility. This document provides an in-depth guide to the strategic use of a particularly valuable precursor, 2-(4-Chlorophenyl)-3-oxobutanenitrile, in the synthesis of a diverse array of heterocyclic compounds, including pyrimidines, thiazoles, pyrazoles, and pyridines. These core structures are prevalent in a vast number of pharmacologically active agents, making efficient synthetic routes to their derivatives a critical focus of research.

This guide is designed for researchers, scientists, and drug development professionals, offering not just protocols, but a deeper understanding of the mechanistic principles that underpin these transformations. By explaining the "why" behind the "how," we aim to empower chemists to not only replicate these methods but also to adapt and innovate upon them.

The Strategic Advantage of 2-(4-Chlorophenyl)-3-oxobutanenitrile

The utility of 2-(4-Chlorophenyl)-3-oxobutanenitrile as a precursor stems from its unique trifunctional nature. The molecule incorporates a reactive ketone, an acidic α-hydrogen adjacent to a nitrile group, and the nitrile moiety itself, which can participate in cyclization reactions. The presence of the 4-chlorophenyl group provides a valuable handle for further functionalization and can significantly influence the biological activity of the final heterocyclic product.

Synthesis of the Precursor: 2-(4-Chlorophenyl)-3-oxobutanenitrile

A common and effective method for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile involves the Claisen condensation of 4-chlorophenylacetonitrile with an acetylating agent such as ethyl acetate, in the presence of a strong base like sodium ethoxide.

Protocol 1: Synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Materials:

• 4-Chlorophenylacetonitrile

• Ethyl acetate

• Sodium ethoxide

• Anhydrous ethanol

• Hydrochloric acid (1 M)

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reflux and extraction

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol under an inert atmosphere.

• To this solution, add 4-chlorophenylacetonitrile (1.0 equivalent) dropwise at room temperature.

• Following the addition, add ethyl acetate (1.2 equivalents) to the reaction mixture.

• Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and carefully quench by pouring it into a beaker of ice-cold 1 M hydrochloric acid, adjusting the pH to ~5-6.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to yield the crude product.

• Purify the crude 2-(4-Chlorophenyl)-3-oxobutanenitrile by recrystallization or column chromatography.

Application in Heterocyclic Synthesis

The strategic placement of functional groups in 2-(4-Chlorophenyl)-3-oxobutanenitrile allows for its participation in a variety of classical and multicomponent reactions to form key heterocyclic systems.

Pyrimidine Synthesis via the Biginelli Reaction

The Biginelli reaction is a one-pot, three-component synthesis of dihydropyrimidinones from an aldehyde, a β-dicarbonyl compound, and urea.[1][2][3][4][5][6][7][8] The use of β-ketonitriles like 2-(4-Chlorophenyl)-3-oxobutanenitrile in this reaction provides a direct route to 5-cyano-substituted dihydropyrimidines, which are valuable pharmacophores.

Caption: Biginelli reaction workflow for pyrimidine synthesis.

Materials:

• 2-(4-Chlorophenyl)-3-oxobutanenitrile

• Aromatic aldehyde (e.g., benzaldehyde)

• Urea

• Ethanol

• Catalytic amount of hydrochloric acid or a Lewis acid (e.g., CuCl)

• Standard laboratory glassware for reflux

Procedure:

• In a round-bottom flask, combine 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 equivalent), the aromatic aldehyde (1.0 equivalent), and urea (1.5 equivalents) in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

• If precipitation occurs, collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography or recrystallization.

Reactant Combination	Product	Catalyst	Solvent	Typical Yield (%)
2-(4-Chlorophenyl)-3-oxobutanenitrile, Benzaldehyde, Urea	4-(4-Chlorophenyl)-6-methyl-4-phenyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	HCl	Ethanol	75-85
2-(4-Chlorophenyl)-3-oxobutanenitrile, 4-Methoxybenzaldehyde, Urea	4-(4-Chlorophenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	CuCl	Ethanol	80-90
2-(4-Chlorophenyl)-3-oxobutanenitrile, 4-Nitrobenzaldehyde, Urea	4-(4-Chlorophenyl)-4-(4-nitrophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	HCl	Ethanol	70-80

Thiazole Synthesis via Hantzsch Condensation

The Hantzsch thiazole synthesis is a classical method for the formation of thiazole rings, typically involving the reaction of an α-haloketone with a thioamide.[2][3][9][10][11] To utilize 2-(4-Chlorophenyl)-3-oxobutanenitrile in this synthesis, it must first be halogenated at the α-position to the ketone.

Caption: Synthesis of pyrazoles from the precursor.

Materials:

• 2-(4-Chlorophenyl)-3-oxobutanenitrile

• Hydrazine hydrate

• Ethanol or acetic acid

• Standard laboratory glassware for reflux

Procedure:

• In a round-bottom flask, dissolve 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 equivalent) in ethanol or acetic acid.

• Add hydrazine hydrate (1.1 equivalents) dropwise to the solution.

• Heat the reaction mixture to reflux for 3-5 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature, which may cause the product to precipitate.

• If necessary, concentrate the solvent and cool the mixture in an ice bath to induce crystallization.

• Collect the solid product by filtration, wash with cold ethanol, and dry.

Pyridine Synthesis via Hantzsch-type Reaction

The Hantzsch pyridine synthesis traditionally involves the condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia. [12][13][14]A variation of this reaction can be employed using 2-(4-Chlorophenyl)-3-oxobutanenitrile. In this modified approach, the β-ketonitrile can react with an enamine (formed in situ from another equivalent of the ketonitrile and ammonia) and an aldehyde.

Caption: Hantzsch-type synthesis of pyridines.

Materials:

• 2-(4-Chlorophenyl)-3-oxobutanenitrile

• Aromatic aldehyde

• Ammonium acetate

• Ethanol or acetic acid

• Standard laboratory glassware for reflux

Procedure:

• In a round-bottom flask, combine 2-(4-Chlorophenyl)-3-oxobutanenitrile (2.0 equivalents), the aromatic aldehyde (1.0 equivalent), and ammonium acetate (1.5 equivalents) in ethanol or acetic acid.

• Heat the mixture to reflux for 6-8 hours.

• Monitor the reaction by TLC.

• After cooling, the dihydropyridine product may precipitate. Collect the solid by filtration.

• If no precipitation occurs, pour the reaction mixture into ice water to induce precipitation.

• Filter the solid, wash with water, and recrystallize from ethanol to obtain the pure product.

• Optional Oxidation: The resulting dihydropyridine can be oxidized to the corresponding aromatic pyridine using an oxidizing agent such as nitric acid or manganese dioxide.

Conclusion

2-(4-Chlorophenyl)-3-oxobutanenitrile has demonstrated its prowess as a versatile and valuable precursor for the synthesis of a range of biologically relevant heterocyclic compounds. The protocols outlined in this document provide a solid foundation for researchers to explore the rich chemistry of this building block. The inherent reactivity of the β-ketonitrile moiety, coupled with the strategic placement of the chlorophenyl group, offers a powerful platform for the generation of diverse molecular architectures for drug discovery and development. By understanding the underlying mechanisms of these classical reactions, chemists can further expand the synthetic utility of this and related precursors to access novel and complex heterocyclic systems.

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• Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity - PubMed Central. [Link]

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• Hantzsch Thiazole Synthesis - Chem Help Asap. [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC - NIH. [Link]

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The Versatile Synthon: 2-(4-Chlorophenyl)-3-oxobutanenitrile as a Gateway to Novel Organic Materials

Introduction: Unlocking the Potential of a Multifunctional Building Block

In the quest for novel organic materials with tailored electronic, optical, and structural properties, the strategic design of molecular building blocks is paramount. 2-(4-Chlorophenyl)-3-oxobutanenitrile, a β-ketonitrile, emerges as a highly versatile and reactive synthon, offering a gateway to a diverse array of heterocyclic systems. Its unique combination of a reactive nitrile group, a chelating β-keto functionality, and an electronically-modifiable chlorophenyl moiety makes it an ideal starting point for the synthesis of functional monomers and precursors for advanced organic materials. This guide provides an in-depth exploration of the synthetic pathways accessible from 2-(4-Chlorophenyl)-3-oxobutanenitrile and outlines detailed protocols for its application in the development of novel organic materials, including precursors for conducting polymers, high-performance dyes, and liquid crystalline scaffolds.

Physicochemical Properties and Safety Information

A foundational understanding of the starting material is critical for its effective and safe utilization.

Property	Value	Reference
CAS Number	5219-07-8	[1]
Molecular Formula	C₁₀H₈ClNO	[1]
Molecular Weight	193.63 g/mol	[1]
Appearance	Solid	[1]
Hazard Codes	H302 (Harmful if swallowed), H319 (Causes serious eye irritation)	[1]
Precautionary Codes	P264, P270, P280, P301+P312, P305+P351+P338, P337+P313	[1]

Researchers should consult the full Safety Data Sheet (SDS) before handling this compound and perform all manipulations in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Core Synthetic Pathways: From a Simple Ketonitrile to Complex Heterocycles

The reactivity of 2-(4-Chlorophenyl)-3-oxobutanenitrile is dominated by the electrophilic nature of the ketone and nitrile carbons and the acidity of the α-proton. This allows for a variety of cyclization and condensation reactions to form stable, aromatic, and often functionalizable heterocyclic systems. The diagram below illustrates the key synthetic transformations that will be discussed in this guide.

Caption: Key synthetic routes from 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Application Note 1: Synthesis of 2-Aminothiophene Derivatives via the Gewald Reaction for Conducting Polymer Precursors

Scientific Principle: The Gewald reaction is a powerful one-pot, multi-component reaction that synthesizes polysubstituted 2-aminothiophenes from a ketone, an activated nitrile, and elemental sulfur in the presence of a base.[2][3][4][5] The resulting 2-aminothiophene scaffold is a valuable building block for π-conjugated systems due to the electron-rich nature of the thiophene ring and the potential for further functionalization of the amino group.[2][3] These characteristics make them excellent candidates for the development of conducting polymers and functional dyes.[4][6]

Protocol: Synthesis of Ethyl 2-amino-5-acetyl-4-(4-chlorophenyl)thiophene-3-carboxylate

This protocol details the synthesis of a functionalized 2-aminothiophene derivative from 2-(4-Chlorophenyl)-3-oxobutanenitrile. The resulting product contains an ester and an amino group, which can be further modified for polymerization or dye synthesis.

Reaction Scheme:

Caption: Gewald reaction for a 2-aminothiophene derivative.

Materials:

• 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 eq)

• Ethyl cyanoacetate (1.0 eq)

• Elemental sulfur (1.1 eq)

• Morpholine (0.5 eq)

• Ethanol (anhydrous)

• Ice-water bath

• Standard reflux apparatus

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 eq), ethyl cyanoacetate (1.0 eq), and elemental sulfur (1.1 eq) in anhydrous ethanol (30 mL).

• Add morpholine (0.5 eq) to the suspension. The choice of a secondary amine like morpholine is crucial as it acts as a base and a catalyst for the initial Knoevenagel condensation.[4]

• Heat the reaction mixture to reflux (approximately 78 °C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After 2-4 hours, or upon completion as indicated by TLC, cool the reaction mixture to room temperature.

• Pour the cooled mixture into an ice-water bath to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold ethanol to remove unreacted starting materials and impurities.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain the purified ethyl 2-amino-5-acetyl-4-(4-chlorophenyl)thiophene-3-carboxylate.

Expected Outcome and Characterization:

The product is typically a crystalline solid. Characterization should be performed using:

• ¹H NMR: To confirm the presence of the aromatic protons, the ethyl ester protons, and the broad singlet for the amino group.

• ¹³C NMR: To identify the carbonyl, nitrile, and aromatic carbons.

• FT-IR: To observe the characteristic stretches for the N-H bonds of the primary amine, the C=O of the ester, and the C≡N group.

• Mass Spectrometry: To confirm the molecular weight of the product.

Path to Materials:

The synthesized 2-aminothiophene can be further elaborated into conductive polymers through several routes:

• Oxidative Polymerization: The thiophene ring can be polymerized using oxidants like iron(III) chloride (FeCl₃).[7]

• Suzuki or Stille Coupling: The amino group can be converted to a halide or triflate, and the ester can be hydrolyzed and converted to a boronic ester or stannane for cross-coupling polymerization.[8]

Application Note 2: Pyrazole Derivatives as Scaffolds for Liquid Crystalline Materials

Scientific Principle: Pyrazole-containing compounds have been investigated for their potential as liquid crystals due to their rigid, planar structure and the ability to form hydrogen bonds and exhibit dipole-dipole interactions.[9][10][11][12] By attaching long alkyl or alkoxy chains to the pyrazole core, it is possible to induce mesomorphic behavior. The synthesis of pyrazoles from β-ketonitriles and hydrazines is a well-established and efficient method.[13]

Protocol: Synthesis of 5-acetyl-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile

This protocol describes the synthesis of a functionalized pyrazole from 2-(4-Chlorophenyl)-3-oxobutanenitrile and hydrazine. The resulting pyrazole has reactive sites for further functionalization to introduce mesogenic properties.

Reaction Scheme:

Caption: Synthesis of a functionalized pyrazole derivative.

Materials:

• 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• Absolute ethanol

• Glacial acetic acid (catalytic amount)

• Standard reflux apparatus

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 eq) in absolute ethanol (40 mL).

• Add hydrazine hydrate (1.2 eq) to the solution, followed by a catalytic amount of glacial acetic acid. The acid catalyzes the initial condensation between the ketone and the hydrazine.

• Heat the reaction mixture to reflux for 3-5 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate upon cooling.

• If precipitation occurs, collect the solid by vacuum filtration. If not, reduce the solvent volume under reduced pressure and add cold water to induce precipitation.

• Wash the collected solid with cold water and a small amount of cold ethanol.

• Purify the crude product by recrystallization from ethanol to yield 5-acetyl-3-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile.

Path to Liquid Crystalline Materials:

The synthesized pyrazole can be a core for liquid crystals by:

• N-Alkylation: The pyrazole nitrogen can be alkylated with long-chain alkyl halides.

• Esterification/Etherification: If a phenolic group is present on the chlorophenyl ring (via modification), long-chain acids or alkyl halides can be attached to create ester or ether linkages, which are common features in liquid crystalline molecules.[9][10]

Application Note 3: Synthesis of Substituted 2-Pyridones as Functional Dyes and Bioactive Scaffolds

Scientific Principle: 2-Pyridone derivatives are important heterocyclic compounds with applications as pharmaceuticals and functional materials, including dyes.[14] Their synthesis can be achieved through various condensation reactions involving β-ketonitriles. One approach involves the reaction of the β-ketonitrile with a Michael acceptor in the presence of a base.

Protocol: Synthesis of 6-(4-Chlorophenyl)-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

This protocol provides a plausible route to a substituted 2-pyridone from 2-(4-Chlorophenyl)-3-oxobutanenitrile, adapting established methodologies for pyridone synthesis.

Reaction Scheme:

Caption: Synthesis of a functionalized 2-pyridone.

Materials:

• 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 eq)

• Malononitrile (1.0 eq)

• Piperidine (catalytic amount)

• Ethanol

• Standard reflux apparatus

Procedure:

• In a round-bottom flask, combine 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 eq), malononitrile (1.0 eq), and ethanol.

• Add a catalytic amount of piperidine. The base facilitates the initial condensation and subsequent cyclization.

• Reflux the mixture for 6-8 hours, monitoring by TLC.

• After cooling, the product is expected to precipitate. Collect the solid by filtration.

• Wash the solid with cold ethanol and recrystallize from a suitable solvent like acetic acid or DMF/ethanol.

Applications in Materials Science:

The resulting 2-pyridone derivative, with its conjugated system and polar groups, can be explored as:

• Azo Dyes: The pyridone ring can be coupled with diazonium salts to form azo dyes with potentially interesting photophysical properties.[15]

• Functional Monomers: The nitrile or other functional groups can be modified to allow for incorporation into polymer backbones, leading to materials with specific optical or binding properties.

Conclusion and Future Outlook

2-(4-Chlorophenyl)-3-oxobutanenitrile stands out as a cost-effective and highly adaptable starting material for the synthesis of a wide range of heterocyclic compounds. The protocols outlined in this guide for the synthesis of 2-aminothiophenes, pyrazoles, and 2-pyridones provide a solid foundation for researchers to explore the development of novel organic materials. The true potential of this building block lies in the subsequent functionalization and polymerization of these heterocyclic intermediates. Future research should focus on the systematic investigation of the structure-property relationships of materials derived from this versatile synthon, paving the way for new advancements in organic electronics, sensor technology, and smart materials.

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• Synthesis and study the liquid crystalline properties of new compounds containing 5-methyl-2,4-dihydro-3H-pyrazol-3-one. (2021, March 9). Retrieved January 22, 2026, from [Link]

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• EFFICIENT SYNTHESIS OF PYRANOPYRAZOLE DERIVATIVES USING SILICA GRAFTED COPPER STANNATECATALYST. (2022, March 31). Retrieved January 22, 2026, from [Link]

• Green methodologies for the synthesis of 2-aminothiophene - PMC - PubMed Central. (2022, August 29). Retrieved January 22, 2026, from [Link]

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Application Note: A Validated Protocol for the Base-Catalyzed Acylation of 4-Chlorophenylacetonitrile

Abstract and Introduction

Acylated derivatives of 4-chlorophenylacetonitrile are valuable precursors in medicinal chemistry and materials science, serving as key intermediates in the synthesis of various heterocyclic compounds and pharmacologically active molecules.[1] The core structure of 4-chlorophenylacetonitrile features a methylene group (-CH₂-) positioned between a phenyl ring and a nitrile group (-CN). The electron-withdrawing nature of these adjacent groups imparts significant acidity to the methylene protons, classifying it as an "active methylene compound".[2] This characteristic allows for facile deprotonation by a suitable base to generate a resonance-stabilized carbanion, which can subsequently act as a potent nucleophile.

This application note provides a detailed, validated experimental protocol for the C-acylation of 4-chlorophenylacetonitrile at the active methylene position. We will describe a robust methodology using a strong base for carbanion generation followed by reaction with a representative acyl chloride. The causality behind critical experimental choices, such as reagent selection, solvent conditions, and work-up procedures, is thoroughly explained to ensure reproducibility and high yield. This guide is intended for researchers, chemists, and drug development professionals seeking a reliable method for synthesizing α-acyl-4-chlorophenylacetonitrile derivatives.

Reaction Principle and Mechanism

The acylation proceeds via a two-step mechanism:

• Deprotonation: A strong, non-nucleophilic base abstracts a proton from the α-carbon of 4-chlorophenylacetonitrile. This step is favorable due to the stability of the resulting carbanion, which is delocalized through resonance onto both the nitrile group and the aromatic ring.

• Nucleophilic Acyl Substitution: The generated carbanion attacks the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride). The tetrahedral intermediate formed rapidly collapses, expelling the chloride leaving group to yield the final β-ketonitrile product.[3]

Figure 1: General Reaction Mechanism.

Materials and Safety

Reagents and Consumables

Reagent	Formula	M.W. ( g/mol )	Grade	Supplier Example	Comments
4-Chlorophenylacetonitrile	C₈H₆ClN	151.59	≥98%	Sigma-Aldrich	Toxic solid.[4][5][6]
Sodium Hydride (NaH)	NaH	24.00	60% dispersion in oil	Acros Organics	Flammable solid, reacts violently with water.
Acetyl Chloride	CH₃COCl	78.50	≥99%	Alfa Aesar	Corrosive, lachrymator, reacts with moisture.
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	DriSolv® or equivalent	EMD Millipore	Use freshly distilled or from a solvent purification system.
Saturated aq. NH₄Cl	NH₄Cl	53.49	Reagent	Fisher Scientific	For quenching the reaction.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	ACS Grade	VWR	For extraction.
Brine (Saturated aq. NaCl)	NaCl	58.44	Reagent	-	For washing.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Anhydrous Powder	-	For drying organic phase.

Critical Safety Precautions

A thorough risk assessment must be conducted before commencing any experimental work.[7]

• Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves (nitrile gloves are a minimum, consider double-gloving).

• Engineering Controls: All steps of this protocol must be performed in a certified chemical fume hood to avoid inhalation of toxic vapors and dust.[8]

• 4-Chlorophenylacetonitrile: Highly toxic if swallowed, inhaled, or absorbed through the skin.[6][8] Avoid creating dust.

• Sodium Hydride (NaH): Extremely reactive with water and protic solvents, generating flammable hydrogen gas. Handle the oil dispersion with care. Quench any residual NaH slowly and carefully with isopropanol before aqueous work-up.

• Acetyl Chloride: Highly corrosive and a potent lachrymator. Reacts exothermically with water and alcohols.[9] Handle with extreme care, ensuring no exposure to moisture.

• Waste Disposal: All chemical waste must be disposed of according to local and institutional regulations. Halogenated and non-halogenated organic waste streams should be segregated.

Detailed Experimental Protocol

This protocol describes the acetylation of 4-chlorophenylacetonitrile on a 10 mmol scale.

Figure 2: Experimental Workflow Diagram.

Reaction Setup and Carbanion Formation

• Glassware Preparation: Flame-dry a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a reflux condenser fitted with a nitrogen/argon inlet. Allow the apparatus to cool to room temperature under a positive pressure of inert gas.

• Reagent Charging:

  • Through the neck of the flask, quickly add sodium hydride (0.44 g of 60% dispersion in mineral oil, 11.0 mmol, 1.1 eq).

  • Using a syringe, add 20 mL of anhydrous THF to the flask.

  • Begin vigorous stirring and cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: In a separate dry vial, dissolve 4-chlorophenylacetonitrile (1.52 g, 10.0 mmol, 1.0 eq) in 10 mL of anhydrous THF.

• Carbanion Generation: Using a syringe, add the 4-chlorophenylacetonitrile solution dropwise to the stirred NaH suspension over 15 minutes, ensuring the internal temperature does not exceed 5 °C. Observe for hydrogen gas evolution (use a bubbler to monitor). After the addition is complete, allow the resulting deep-red or brown mixture to stir at 0 °C for an additional 30-60 minutes to ensure complete deprotonation.

Acylation and Work-up

• Acylating Agent Addition: While maintaining the temperature at 0 °C, add acetyl chloride (0.75 mL, 0.82 g, 10.5 mmol, 1.05 eq) dropwise via syringe over 10 minutes. The deep color of the carbanion should fade.

• Reaction Monitoring: After the addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by comparing the reaction mixture to the starting material spot.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Very slowly and carefully, add 20 mL of saturated aqueous ammonium chloride solution dropwise to quench the reaction and any unreacted NaH. Caution: Vigorous gas evolution will occur.

• Extraction: Transfer the mixture to a separatory funnel. Add 30 mL of deionized water and extract the aqueous phase with ethyl acetate (3 x 40 mL).

• Washing: Combine the organic extracts and wash sequentially with deionized water (1 x 50 mL) and brine (1 x 50 mL). This removes inorganic salts and residual water-soluble components.[7]

Purification and Characterization

• Drying and Concentration: Dry the combined organic phase over anhydrous magnesium sulfate (or sodium sulfate), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.[7]

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropanol).[7] If the product is an oil or if impurities persist, purification by flash column chromatography on silica gel is recommended.

• Characterization: The identity and purity of the final product, 3-(4-chlorophenyl)-3-oxopropanenitrile, should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and melting point analysis.

Expected Results

Following this protocol, a high yield of the desired acylated product is anticipated. The procedure from Organic Syntheses for a related condensation reports yields in the range of 86-92% for the crude product and 74-82% after recrystallization.[7] Similar outcomes can be expected for this acylation with acetyl chloride.

References

• Price, C. C.; Rao, G. V. α-(4-CHLOROPHENYL)-γ-PHENYLACETOACETONITRILE. Organic Syntheses, Coll. Vol. 4, p.176 (1963); Vol. 35, p.39 (1955). [Link]

• Wikipedia. 4-Chlorophenylacetonitrile. Wikipedia, The Free Encyclopedia. [Link]

• Shivaji College, University of Delhi. Active Methylene Compounds. Chemistry Department Resources. [Link]

• Chemistry LibreTexts. Making Acyl Chlorides. Chemistry LibreTexts. [Link]

• PubChem. 4-Chlorobenzyl cyanide. National Center for Biotechnology Information. [Link]

• Chemistry Steps. Reactions of Acid Chlorides (ROCl) with Nucleophiles. Chemistry Steps. [Link]

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• 4. echemi.com [echemi.com]
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• 9. AS/A-level - Acylation (Acyl Chlorides)  - AS Chemistry... [tuttee.co]

Application Notes &amp; Protocols: Leveraging 2-(4-Chlorophenyl)-3-oxobutanenitrile in the Synthesis of Novel Anticancer Agents

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The quest for novel small molecules with potent and selective anticancer activity is a cornerstone of modern medicinal chemistry. Heterocyclic compounds, particularly those containing pyrazole and pyrimidine scaffolds, are of significant interest due to their prevalence in clinically approved anticancer drugs. This document provides a comprehensive guide on the prospective role of 2-(4-Chlorophenyl)-3-oxobutanenitrile as a versatile precursor for the synthesis of innovative pyrazole and pyrimidine derivatives with potential as anticancer agents. We will explore detailed synthetic protocols, the underlying chemical principles, and the potential biological implications of the resulting compounds, supported by existing literature on analogous structures.

Introduction: The Strategic Importance of 2-(4-Chlorophenyl)-3-oxobutanenitrile

2-(4-Chlorophenyl)-3-oxobutanenitrile is a bi-functional molecule possessing both a ketone and a nitrile group in a β-relationship. This arrangement makes it an ideal starting material for a variety of cyclization reactions to form diverse heterocyclic systems. The presence of the 4-chlorophenyl moiety is also of strategic importance, as this substitution pattern is found in numerous kinase inhibitors and other anticancer drugs, where it can contribute to binding affinity and selectivity.

The α-cyano ketone functionality is a key reactive synthon for the construction of both pyrazole and pyrimidine rings, two privileged scaffolds in oncology drug discovery. This guide will provide detailed, plausible synthetic routes to leverage this reactivity.

Synthetic Pathways to Bioactive Heterocycles

While direct literature specifically employing 2-(4-Chlorophenyl)-3-oxobutanenitrile for anticancer agent synthesis is emerging, its chemical reactivity is well-precedented. Based on established methodologies for β-ketonitriles, we propose the following synthetic protocols.

Synthesis of Substituted Pyrazoles

The reaction of a 1,3-dicarbonyl compound (or its equivalent, like a β-ketonitrile) with a hydrazine derivative is a classical and highly effective method for the synthesis of the pyrazole core.[1][2]

Protocol 1: Synthesis of 5-Amino-3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbonitrile

• Rationale: This protocol describes a condensation reaction between 2-(4-Chlorophenyl)-3-oxobutanenitrile and phenylhydrazine. The hydrazine will preferentially react with the ketone, followed by cyclization with the nitrile to form the aminopyrazole.

• Materials:

  • 2-(4-Chlorophenyl)-3-oxobutanenitrile

  • Phenylhydrazine

  • Glacial Acetic Acid

  • Ethanol

• Procedure:

  • In a round-bottom flask, dissolve 2-(4-Chlorophenyl)-3-oxobutanenitrile (10 mmol) in 50 mL of absolute ethanol.

  • Add phenylhydrazine (10 mmol) to the solution.

  • Add a catalytic amount of glacial acetic acid (0.5 mL).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The product is expected to precipitate out of the solution. Collect the solid by filtration.

  • Wash the solid with cold ethanol and dry under vacuum to yield the desired pyrazole derivative.

  • Further purification can be achieved by recrystallization from ethanol.

dot

Caption: Proposed synthesis of a pyrazole derivative.

Synthesis of Substituted Pyrimidines

The Biginelli reaction and related multi-component syntheses are powerful tools for the construction of pyrimidine scaffolds. β-Ketonitriles are excellent substrates for these reactions.[3][4]

Protocol 2: Synthesis of 4-(4-Chlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

• Rationale: This protocol outlines a three-component reaction between an aldehyde (in this case, 4-chlorobenzaldehyde, derived conceptually from the starting material's phenyl group), a β-dicarbonyl compound (here, the acetoacetonitrile core of the starting material), and thiourea. For the purpose of this proposed synthesis, we will consider the reaction of 4-chlorobenzaldehyde, acetoacetonitrile, and thiourea as a direct analogy.

• Materials:

  • 4-Chlorobenzaldehyde

  • Acetoacetonitrile (as an analogue for the reactive core of the target molecule)

  • Thiourea

  • Potassium Carbonate (K₂CO₃)

  • Ethanol

• Procedure:

  • In a 100 mL round-bottom flask, combine 4-chlorobenzaldehyde (10 mmol), acetoacetonitrile (10 mmol), and thiourea (12 mmol) in 40 mL of ethanol.

  • Add a catalytic amount of potassium carbonate (1.5 mmol).

  • Reflux the mixture for 8-10 hours, monitoring by TLC.

  • After completion, cool the reaction to room temperature and pour the mixture into ice-cold water.

  • The resulting precipitate is collected by filtration, washed with water, and then with a small amount of cold ethanol.

  • Dry the solid under vacuum to obtain the crude product.

  • Purify the product by recrystallization from ethanol or by column chromatography.

dot

Caption: Proposed synthesis of a pyrimidine derivative.

Anticancer Potential and Biological Rationale

Pyrazole Derivatives as Kinase Inhibitors

A significant number of approved and investigational anticancer drugs feature a pyrazole core. These compounds often act as inhibitors of various protein kinases that are crucial for cancer cell proliferation, survival, and angiogenesis. For instance, pyrazole derivatives have been shown to target kinases such as EGFR, VEGFR, and CDKs.[5][6] The N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles have demonstrated inhibitory activity against AKT2/PKBβ, a key node in oncogenic signaling pathways, particularly in glioma.[7]

Table 1: Anticancer Activity of Representative Pyrazole Derivatives

Compound Class	Specific Derivative	Cancer Cell Line	IC50 (µM)	Reference
Pyrano[2,3-c]pyrazoles	N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazole (4j)	Glioblastoma	Low micromolar range	[7][8]
Fused Pyrazoles	Compound 3 (a pyrazolo[4′,3′:5,6]pyrano[2,3-d]pyrimidine)	HEPG2 (Liver)	0.06 (EGFR inhibition)	[5]
Fused Pyrazoles	Compound 9 (a dihydropyrano[2,3-c]pyrazole)	HEPG2 (Liver)	0.22 (VEGFR-2 inhibition)	[5]
Pyrazole Benzothiazole Hybrids	Compound 25	HT29, PC3, A549, U87MG	3.17 - 6.77	[6]

Pyrimidine Derivatives as Apoptosis Inducers and Cell Cycle Modulators

Pyrimidine-based compounds are another cornerstone of cancer chemotherapy, with many acting as antimetabolites. More recently, novel pyrimidine derivatives have been developed that exhibit diverse mechanisms of action, including the induction of apoptosis and cell cycle arrest. For example, certain pyrimidine derivatives with aryl urea moieties have been shown to induce apoptosis by upregulating pro-apoptotic proteins like Bax and downregulating anti-apoptotic proteins like Bcl-2.[9] They can also cause cell cycle arrest at the G2/M phase.[9]

Table 2: Anticancer Activity of Representative Pyrimidine Derivatives

Compound Class	Specific Derivative	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
Pyrimidines with Aryl Urea Moieties	Compound 4b	SW480 (Colon)	11.08	G2/M arrest, apoptosis induction	[9]
Pyrido[2,3-d]pyrimidines	Compound 2d	A549 (Lung)	Strong cytotoxicity at 50 µM	Not specified	[10][11]
Pyrimidine-2,4,6-triones	Compound 4e	Not specified	0.009	Cytotoxicity	[12]

Proposed Mechanism of Action: Targeting Key Oncogenic Pathways

The synthesized pyrazole and pyrimidine derivatives from 2-(4-Chlorophenyl)-3-oxobutanenitrile are anticipated to target key signaling pathways implicated in cancer progression.

dot

Caption: Potential targeting of oncogenic signaling pathways.

Conclusion and Future Directions

2-(4-Chlorophenyl)-3-oxobutanenitrile represents a highly promising, yet underexplored, starting material for the synthesis of novel anticancer agents. The protocols and rationale presented in this guide, based on established chemical principles and literature precedents for analogous compounds, provide a solid foundation for researchers to explore the synthesis of new pyrazole and pyrimidine derivatives. Future work should focus on the practical execution of these synthetic schemes, followed by comprehensive in vitro and in vivo evaluation of the anticancer activities of the resulting compounds. Structure-activity relationship (SAR) studies will be crucial in optimizing the potency and selectivity of these novel chemical entities, with the ultimate goal of identifying lead compounds for further preclinical and clinical development.

References

• Akhtar, T., et al. (Year). Synthesis and biological evaluation of novel benzimidazole linked pyrazole derivatives as potential anticancer agents. (Journal Name, Volume(Issue), Pages).

• Aly, A. A., et al. (2020). Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors. Frontiers in Chemistry, 8, 597. [Link]

• Vala, R. M., et al. (2021). Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity. RSC Advances, 11(35), 21575-21585. [Link]

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• Reddy, T. S., et al. (Year). Design, synthesis, and biological evaluation of novel pyrazole benzothiazole hybrids as potential anticancer and antiangiogenic agents. (Journal Name, Volume(Issue), Pages).
• (Placeholder for a relevant cit

• Kilic-Kurt, Z., et al. (2020). Synthesis and anticancer activity of some pyrimidine derivatives with aryl urea moieties as apoptosis-inducing agents. Bioorganic Chemistry, 101, 104028. [Link]

• Myriagkou, M., et al. (2023). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules, 28(9), 3895. [Link]

• (Author, Year). Synthesis of novel 5-[3-(4-chlorophenyl)-substituted-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione derivatives as potential anti-diabetic and anticancer agents. Nucleosides, Nucleotides & Nucleic Acids, 43(7), 619-642. [Link]

• (Placeholder for a relevant citation on pyrimidine anticancer mechanisms)

• Myriagkou, M., et al. (2023). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. PMC, [Link]

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• Vala, R. M., et al. (2021). Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity. ResearchGate. [Link]

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• Google Patents. (Date).
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• Organic Chemistry Portal. (Year). Pyrazole synthesis. [Link]synthesis/heterocycles/pyrazoles.shtm)

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Application of 2-(4-Chlorophenyl)-3-oxobutanenitrile in the development of antimicrobial compounds

Application Notes & Protocols

Topic: Application of 2-(4-Chlorophenyl)-3-oxobutanenitrile in the Development of Antimicrobial Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction: A Versatile Scaffold for a New Generation of Antimicrobials

The escalating crisis of antimicrobial resistance (AMR) presents a formidable challenge to global public health, necessitating the urgent discovery of novel antimicrobial agents.[1][2] The exploration of new chemical scaffolds that can be readily modified to generate libraries of diverse compounds is a cornerstone of modern drug discovery.[2] 2-(4-Chlorophenyl)-3-oxobutanenitrile is a promising starting material for this endeavor. Its chemical structure, featuring a reactive keto-nitrile functionality, offers a versatile platform for the synthesis of a wide array of heterocyclic compounds—a class of molecules well-represented in antimicrobial pharmacophores.[3][4][5]

The presence of the 4-chlorophenyl group is particularly significant. This moiety is a common feature in numerous bioactive compounds and is known to contribute to antimicrobial efficacy, potentially by enhancing membrane interaction or binding to target proteins.[6][7][8][9] This application note provides a comprehensive guide for utilizing 2-(4-Chlorophenyl)-3-oxobutanenitrile as a foundational scaffold. We will outline a general synthetic strategy, provide detailed protocols for robust antimicrobial susceptibility testing, and discuss the principles of structure-activity relationship (SAR) analysis to guide the development of potent new drug candidates.

Part 1: Synthetic Strategy - From Scaffold to Bioactive Heterocycle

The true potential of 2-(4-Chlorophenyl)-3-oxobutanenitrile lies in its utility as a synthon for creating more complex molecular architectures. The presence of both a ketone and a nitrile group allows for a variety of cyclization and condensation reactions. A common and effective strategy is the synthesis of substituted pyridinone or nicotinonitrile derivatives, which have demonstrated significant antimicrobial activities.[3][4]

A generalized synthetic approach involves a multi-component reaction where the active methylene group of the butanenitrile scaffold reacts with an aldehyde and a source of ammonia (or an ammonium salt) to construct the pyridine ring. This approach allows for the introduction of diverse substituents, facilitating the creation of a compound library for screening.

Caption: High-level workflow for antimicrobial susceptibility testing.

Protocol 2.1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is the gold standard for quantitatively measuring antimicrobial activity. [10][11]The MIC is the lowest concentration of a compound that inhibits the visible growth of a microorganism. [1] Materials:

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

• Sterile 96-well microtiter plates.

• Appropriate broth medium (e.g., Mueller-Hinton Broth).

• Bacterial inoculum adjusted to a 0.5 McFarland standard. [11]* Positive control antibiotic (e.g., Ciprofloxacin).

• Incubator.

• Plate reader (optional, for quantitative assessment).

Step-by-Step Methodology:

• Compound Dilution:

  • Dispense 100 µL of sterile broth into all wells of a 96-well plate.

  • Add 100 µL of the test compound stock solution to the first well of a row and mix, creating a 1:2 dilution.

  • Perform a serial two-fold dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well. This creates a concentration gradient.

• Inoculation:

  • Dilute the 0.5 McFarland bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells. [11] * Add the appropriate volume of this diluted inoculum to each well (except the sterility control).

• Controls:

  • Positive Control: A row with a standard antibiotic undergoing serial dilution.

  • Negative Control (Growth Control): A well containing broth and inoculum but no test compound. [12] * Sterility Control: A well containing only sterile broth to check for contamination.

  • Solvent Control: A well containing broth, inoculum, and the highest concentration of the solvent (e.g., DMSO) used, to ensure it has no inhibitory effect.

• Incubation:

  • Seal the plate and incubate at 35-37°C for 16-20 hours. [12]5. MIC Determination:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the compound where no visible growth is observed. [12]This can also be determined by measuring the optical density (OD) at 600 nm with a plate reader.

Part 3: Data Presentation and Structure-Activity Relationship (SAR)

Systematic data organization is crucial for comparing the efficacy of different derivatives and identifying trends.

Quantitative Data Summary

Experimental findings should be tabulated to facilitate direct comparison of the antimicrobial potency of the synthesized compounds.

Table 1: Example Minimum Inhibitory Concentration (MIC) Data for Novel Derivatives

Compound ID	Modification (R-group)	S. aureus (Gram+) MIC (µg/mL)	E. coli (Gram-) MIC (µg/mL)	P. aeruginosa (Gram-) MIC (µg/mL)
Derivative 1	-H	64	>128	>128
Derivative 2	-OCH₃	32	128	>128
Derivative 3	-NO₂	16	64	128
Ciprofloxacin	(Positive Control)	1	0.25	1

Structure-Activity Relationship (SAR) Insights

The data from Table 1 can be used to derive preliminary SAR insights, which are critical for guiding the next cycle of synthesis and optimization.

• Impact of Substituents: The addition of electron-withdrawing groups (like -NO₂) at the 'R' position appears to enhance antimicrobial activity compared to the unsubstituted analog. This is a common observation in drug design. [7]* Gram-Selectivity: The compounds show greater activity against Gram-positive bacteria (S. aureus) than Gram-negative bacteria. This suggests the compounds may have difficulty penetrating the outer membrane of Gram-negative organisms, a key consideration for future modifications.

• Role of the Chlorophenyl Moiety: The core 4-chlorophenyl group is a constant in this library. Its lipophilic and electronegative properties are foundational to the observed activity. Studies on similar scaffolds have shown that para-substituted electronegative groups are often positive predictors of antibacterial potency. [13]

Caption: Key physicochemical properties to optimize for improved activity.

Part 4: Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. The starting material, 2-(4-Chlorophenyl)-3-oxobutanenitrile, must be handled with care.

• Hazard Classification: Classified as Acute Toxicity (Oral, Category 4) and causes serious eye irritation. [14]* Precautions: Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

By following these synthetic and screening protocols, researchers can effectively leverage 2-(4-Chlorophenyl)-3-oxobutanenitrile as a valuable starting block for the discovery and development of novel antimicrobial agents to combat the growing threat of resistant pathogens.

References

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). National Institutes of Health. [Link]

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• Screening Antibacterial Activity: A Crucial Step in Drug Discovery. (n.d.). IntechOpen. [Link]

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• 14. 2-(4-Chlorophenyl)-3-oxobutanenitrile | Sigma-Aldrich [sigmaaldrich.com]

Utilizing 2-(4-Chlorophenyl)-3-oxobutanenitrile in the synthesis of agricultural chemicals

An Application Guide to the Strategic Use of 2-(4-Chlorophenyl)-3-oxobutanenitrile in the Synthesis of Modern Agricultural Chemicals

Authored by: A Senior Application Scientist

Foreword: The Central Role of β-Ketonitriles in Agrochemical Innovation

In the landscape of modern agricultural chemistry, the demand for novel, effective, and environmentally conscious active ingredients is relentless. The synthetic chemist's toolkit is ever-expanding, yet certain molecular scaffolds consistently prove their utility as versatile and powerful building blocks. Among these, 2-(4-Chlorophenyl)-3-oxobutanenitrile, a β-ketonitrile also known as α-(p-Chlorophenyl)acetoacetonitrile, stands out as a pivotal precursor for a range of high-value agricultural chemicals.[1] Its unique structural features—an activated methylene group flanked by a nitrile and a ketone, attached to a stable chlorophenyl ring—provide multiple reaction sites for constructing complex heterocyclic systems that form the core of many modern insecticides and fungicides.

This document serves as a detailed guide for researchers and development scientists, offering not just protocols but the underlying strategic and mechanistic rationale for utilizing this key intermediate. We will explore its application in the synthesis of two major classes of agrochemicals: pyrrole-based insecticides and pyrazole-containing fungicides, providing field-tested insights and step-by-step methodologies.

Part 1: Core Synthetic Applications & Mechanistic Insights

The reactivity of 2-(4-Chlorophenyl)-3-oxobutanenitrile is dominated by the acidity of the α-proton, making it an excellent nucleophile for condensation and cyclization reactions. This property is expertly exploited in the synthesis of critical agrochemical families.

Application I: Synthesis of Pyrrole-Based Pro-insecticides – The Chlorfenapyr Pathway

Chlorfenapyr is a highly successful pro-insecticide that, upon metabolic activation in the target pest, uncouples oxidative phosphorylation.[2] Its synthesis is a multi-step process where the formation of the substituted pyrrole ring is the central challenge. While various routes to the core intermediate exist, they converge on the creation of an arylpyrrolonitrile, which is then further elaborated.[3][4] The 2-(4-chlorophenyl) moiety from the starting nitrile is a foundational component of the final active ingredient.

The overall synthetic strategy involves the construction of the key intermediate, 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile, its subsequent bromination to yield Tralopyril (a molluscicide in its own right), and a final N-alkylation step to produce Chlorfenapyr.[3][4]

Caption: Synthetic workflow from the core pyrrole intermediate to Chlorfenapyr.

Application II: Synthesis of Pyrazole Fungicides via Japp-Klingemann Reaction

Pyrazole derivatives are a cornerstone of agrochemical research, exhibiting a broad spectrum of biological activities, including fungicidal, herbicidal, and insecticidal properties.[5][6][7] The Japp-Klingemann reaction is a powerful and classic method for synthesizing hydrazones, which are direct precursors to pyrazoles, from β-keto esters or, in this case, β-ketonitriles.[8][9][10]

The causality of this reaction hinges on the coupling of an aryl diazonium salt with the enolate of 2-(4-Chlorophenyl)-3-oxobutanenitrile. A key feature of the Japp-Klingemann reaction is the subsequent cleavage of the acetyl group, which is a more facile leaving group under the reaction conditions than the nitrile or the aryl group.[9][11] The resulting arylhydrazone intermediate can then be readily cyclized to form the stable, aromatic pyrazole ring. This provides a highly efficient and modular route to a diverse library of substituted pyrazoles.

Caption: Mechanistic pathway of the Japp-Klingemann reaction for pyrazole synthesis.

Part 2: Detailed Experimental Protocols

These protocols are designed to be self-validating, with clear steps and justifications. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Synthesis of Chlorfenapyr from a Pyrrole Intermediate

This protocol outlines the final two stages in the synthesis of Chlorfenapyr, starting from the commercially available or previously synthesized 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile (Tralopyril).

Step 1: N-Ethoxymethylation of Tralopyril to Yield Chlorfenapyr

Rationale: This step introduces the ethoxymethyl group onto the pyrrole nitrogen, a critical modification that converts the pro-insecticide into its final, more stable form and modulates its biological activity.[3] The reaction is an N-alkylation using an electrophilic source of the ethoxymethyl cation, performed in the presence of a base to deprotonate the pyrrole nitrogen and act as an acid scavenger.[4][12]

Materials:

• 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile (Tralopyril)

• Chloromethyl ethyl ether OR Diethoxymethane with a Lewis acid catalyst (e.g., Phosphorus trichloride)[13]

• Anhydrous Potassium Carbonate (K₂CO₃) or an organic amine like Triethylamine (TEA)[12][13]

• Anhydrous solvent (e.g., Acetonitrile, Toluene, or Ethyl Acetate)[12][13]

• Standard laboratory glassware, magnetic stirrer, heating mantle, and condenser.

Procedure:

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile (1.0 eq).

• Solvent & Base: Add anhydrous ethyl acetate (approx. 5-10 volumes relative to the starting material weight) followed by finely powdered anhydrous potassium carbonate (1.5 eq).[12]

• Reagent Addition: Begin stirring the suspension under a nitrogen atmosphere. Slowly add chloromethyl ethyl ether (1.2 eq) to the mixture at room temperature. Caution: Chloromethyl ethyl ether is a potent carcinogen and must be handled with extreme care.

• Reaction: Heat the reaction mixture to reflux (approximately 77°C for ethyl acetate) and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the inorganic salts and wash the filter cake with a small amount of ethyl acetate.

• Purification: Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator. The resulting crude solid is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield pure Chlorfenapyr as a solid.[13]

Protocol 2: Synthesis of a 3-(4-chlorophenyl)-pyrazole Derivative

This protocol utilizes the Japp-Klingemann reaction to construct a pyrazole ring system from 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Step 2a: Preparation of Benzenediazonium Chloride

Rationale: The diazonium salt is the key electrophile that reacts with the β-ketonitrile. It is prepared in situ from an aniline derivative and is thermally unstable, requiring cold conditions for its preparation and use.

Materials:

• Aniline (or a substituted aniline)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Water, Ice

Procedure:

• In a beaker, dissolve aniline (1.0 eq) in a mixture of concentrated HCl (2.5 eq) and water. Cool the solution to 0-5°C in an ice-salt bath.

• In a separate beaker, dissolve sodium nitrite (1.05 eq) in a minimal amount of cold water.

• While maintaining the temperature of the aniline solution below 5°C, add the sodium nitrite solution dropwise with vigorous stirring. The formation of the diazonium salt is typically complete within 15-20 minutes. This solution should be used immediately in the next step.

Step 2b: Japp-Klingemann Coupling and Cyclization

Rationale: The β-ketonitrile is first deprotonated to form a nucleophilic enolate, which then attacks the diazonium salt. The resulting unstable azo intermediate undergoes hydrolysis and rearrangement, cleaving the acetyl group to form a stable hydrazone.[8][9] Subsequent heating in the presence of an acid catalyst promotes intramolecular cyclization to the pyrazole.

Materials:

• 2-(4-Chlorophenyl)-3-oxobutanenitrile

• Sodium Hydroxide (NaOH) or Sodium Acetate

• Ethanol

• Freshly prepared benzenediazonium chloride solution from Step 2a.

• Glacial Acetic Acid

Procedure:

• Enolate Formation: In a flask cooled in an ice bath, dissolve 2-(4-Chlorophenyl)-3-oxobutanenitrile (1.0 eq) in ethanol. Add a solution of sodium hydroxide (1.1 eq) in water, keeping the temperature below 10°C. Stir for 30 minutes.

• Coupling: Slowly add the cold diazonium salt solution from Step 2a to the enolate solution. A colored precipitate (the hydrazone intermediate) should form. Continue stirring in the ice bath for 1-2 hours.

• Isolation of Intermediate (Optional but recommended): Collect the hydrazone precipitate by vacuum filtration, wash with cold water, and air dry.

• Cyclization: To a flask containing the crude hydrazone, add glacial acetic acid as the solvent. Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC until the hydrazone has been consumed.

• Work-up and Purification: Cool the reaction mixture and pour it into a beaker of ice water. The pyrazole product will precipitate. Collect the solid by vacuum filtration, wash thoroughly with water to remove acetic acid, and dry. The crude product can be purified by recrystallization from ethanol to afford the desired 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbonitrile.

Part 3: Data Summary

The following table summarizes key data for the compounds discussed in these protocols.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Physical Form	CAS Number
2-(4-Chlorophenyl)-3-oxobutanenitrile	C₁₀H₈ClNO	193.63	Solid	5219-07-8
Tralopyril	C₁₂H₅BrClF₃N₂	377.54	Solid	122454-29-9
Chlorfenapyr	C₁₅H₁₁BrClF₃N₂O	407.62	Solid	122453-73-0[4]
3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbonitrile	C₁₆H₁₀ClN₃	279.73	Solid	Varies by synthesis

References

• Chlorfenapyr (Ref: MK 242) - AERU - University of Hertfordshire. (2025). Retrieved from [Link]

• A Comprehensive Review of the Current Knowledge of Chlorfenapyr: Synthesis, Mode of Action, Resistance, and Environmental Toxicology - Semantic Scholar. (2023). Retrieved from [Link]

• Japp–Klingemann reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Scheme 1. The condensation reaction between 4-chlorobenzaldehyde and malononitrile. - ResearchGate. (n.d.). Retrieved from [Link]

• CN102617439A - Preparation method of chlorfenapyr - Google Patents. (n.d.).

• The Japp-Klingemann Reaction - Organic Reactions. (n.d.). Retrieved from [Link]

• Knoevenagel condensation - Wikipedia. (n.d.). Retrieved from [Link]

• Japp-Klingemann reaction - chemeurope.com. (n.d.). Retrieved from [Link]

• Japp-Klingemann Reaction - SynArchive. (n.d.). Retrieved from [Link]

• CN104016899A - Synthetic method for chlorfenapyr - Google Patents. (n.d.).

• Synthesis of Some New Pyrazoles - DergiPark. (n.d.). Retrieved from [Link]

• Synthesis and Fungicidal Activity of N-(2,4,5-trichlorophenyl)-2-Oxo-and 2-Hydroxycycloalkylsulfonamides - ResearchGate. (n.d.). Retrieved from [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). Retrieved from [Link]

• Synthesis of chlorfenapyr - Semantic Scholar. (2006). Retrieved from [Link]

• Synthesis and biological evaluation of 3-(4-chlorophenyl)-4-substituted pyrazole derivatives - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• A Comprehensive Review of the Current Knowledge of Chlorfenapyr: Synthesis, Mode of Action, Resistance, and Environmental Toxicology - PubMed Central. (2023). Retrieved from [Link]

• 2-(4-Chlorophenyl)-3-oxobutanenitrile(CAS# 5219-07-8 ) - angenechemical.com. (n.d.). Retrieved from [Link]

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• 4. A Comprehensive Review of the Current Knowledge of Chlorfenapyr: Synthesis, Mode of Action, Resistance, and Environmental Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. societachimica.it [societachimica.it]
• 7. Synthesis and biological evaluation of 3-(4-chlorophenyl)-4-substituted pyrazole derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]
• 9. Japp-Klingemann_reaction [chemeurope.com]
• 10. synarchive.com [synarchive.com]
• 11. organicreactions.org [organicreactions.org]
• 12. CN102617439A - Preparation method of chlorfenapyr - Google Patents [patents.google.com]
• 13. CN104016899A - Synthetic method for chlorfenapyr - Google Patents [patents.google.com]

Technical Notes & Optimization

Optimizing the reaction conditions for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Technical Support Center: Synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Welcome to the technical support center for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthesis. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and refine your experimental conditions for maximum yield and purity.

Reaction Overview: The Claisen Condensation Pathway

The most common and effective method for synthesizing 2-(4-Chlorophenyl)-3-oxobutanenitrile is through a crossed Claisen condensation. This reaction involves the acylation of 4-chlorophenylacetonitrile with an acetylating agent, typically an ester like ethyl acetate, in the presence of a strong base.

General Reaction Scheme:

Caption: General mechanism of the Claisen condensation for β-ketonitrile synthesis.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My reaction yield is very low or non-existent. What are the most likely causes?

A1: This is a common issue often traced back to a few critical parameters. Let's break down the possibilities:

• Base Inactivity or Insufficiency: Strong bases like sodium ethoxide (NaOEt) or sodium hydride (NaH) are hygroscopic and can be deactivated by moisture from the air or solvent. Using a stoichiometric amount of a fresh, active base is crucial. The reaction consumes the base to form the product enolate, so a catalytic amount is insufficient. [1][2]* Presence of Water: The reaction must be conducted under strictly anhydrous conditions. Any water present will quench the base and the enolate intermediate, halting the reaction. Ensure all glassware is oven-dried, and use anhydrous solvents.

• Reaction Temperature and Time: Claisen condensations often require heating (reflux) to proceed at a reasonable rate. [3][4]If you are running the reaction at room temperature, it may be too slow. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time. [5]* Poor Quality Starting Materials: Impurities in either the 4-chlorophenylacetonitrile or the ethyl acetate can interfere with the reaction. It is advisable to use purified starting materials.

Q2: I'm observing several spots on my TLC plate, indicating significant side products. What are these impurities and how can I minimize them?

A2: Side product formation is typically due to competing reaction pathways. Here are the most common culprits:

• Ester Self-Condensation: If you use an acetylating agent that has α-hydrogens (like ethyl acetate), it can self-condense. This is usually outcompeted by the more acidic 4-chlorophenylacetonitrile. However, using a large excess of the ester can favor this side reaction.

• Hydrolysis: If water is present, the base can catalyze the hydrolysis of the ethyl acetate to acetic acid and ethanol, or the hydrolysis of the nitrile group. Maintaining anhydrous conditions is the best prevention.

• Amidine Formation: If sodium amide (NaNH₂) is used as the base, the amide ion can sometimes act as a nucleophile and attack the nitrile group, leading to amidine side products. [6]Using bases like sodium ethoxide or sodium hydride avoids this issue.

To minimize these, ensure strictly anhydrous conditions, use the correct stoichiometry, and choose your base carefully.

Q3: The workup procedure is complicated, and I'm losing a lot of my product during extraction. What is a reliable method for isolation?

A3: A robust workup is critical for isolating the β-ketonitrile, which exists as an enolate salt in the basic reaction mixture.

• Cooling and Quenching: First, cool the reaction mixture in an ice bath. Slowly and carefully pour the mixture into cold water or onto crushed ice. This will dissolve the inorganic salts.

• Acidification: The product is in its enolate form, which is water-soluble. To isolate it in an organic solvent, you must protonate it by acidifying the aqueous mixture. Slowly add a dilute acid like 10% HCl or glacial acetic acid with stirring until the pH is acidic (pH 3-4). [4][7]You should see the product precipitate or form an oil.

• Extraction: Extract the acidified aqueous layer multiple times with an organic solvent like ethyl acetate or dichloromethane.

• Washing: Combine the organic extracts and wash them with water and then with brine to remove any remaining acid and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

Q4: My final product is an oil/solid that is difficult to purify. What are the recommended purification techniques?

A4: 2-(4-Chlorophenyl)-3-oxobutanenitrile is a solid at room temperature. [3]If you obtain an oil, it is likely impure.

• Recrystallization: This is often the most effective method. A common solvent system is aqueous methanol or ethanol. [8]Dissolve the crude product in a minimum amount of hot methanol, and then add water dropwise until the solution becomes cloudy. Allow it to cool slowly to form crystals.

• Flash Column Chromatography: If recrystallization fails to yield a pure product, flash chromatography on silica gel is a reliable alternative. A common eluent system is a gradient of ethyl acetate in petroleum ether or hexane. [3]

Frequently Asked Questions (FAQs)

Q1: Why can't I use a catalytic amount of base for this reaction? A1: The pKa of the α-protons in the 2-(4-Chlorophenyl)-3-oxobutanenitrile product is lower (more acidic) than the pKa of the α-protons in the starting 4-chlorophenylacetonitrile. Therefore, once the product is formed, it is immediately deprotonated by the base present in the reaction. This final deprotonation step is thermodynamically favorable and serves to drive the entire reaction equilibrium towards the product side. Because the base is consumed in this step, a full stoichiometric equivalent is required. [1][9][2] Q2: Which base is best: sodium ethoxide, sodium hydride, or potassium tert-butoxide? A2: All are effective, but have different practical considerations:

• Sodium Ethoxide (NaOEt): A classic choice. It's effective and the ethoxide by-product is simply ethanol. It is often prepared in situ from sodium metal in absolute ethanol or purchased as a solid. [8]* Sodium Hydride (NaH): A very strong, non-nucleophilic base. It offers the advantage of an irreversible deprotonation, with hydrogen gas as the only by-product. It requires careful handling as it is flammable. [7]* Potassium tert-Butoxide (KOt-Bu): A strong, non-nucleophilic base that can be effective at lower temperatures and may reduce side reactions. [6] For this specific synthesis, sodium ethoxide or sodium hydride are the most commonly cited and reliable choices.

Q3: How can I best ensure anhydrous conditions? A3:

• Glassware: Oven-dry all glassware (at >120 °C) for several hours and allow it to cool in a desiccator or under an inert atmosphere (nitrogen or argon).

• Solvents: Use freshly distilled anhydrous solvents or purchase high-purity anhydrous solvents and store them over molecular sieves.

• Reagents: Use fresh, high-purity reagents. Liquid reagents can be dried over molecular sieves if necessary.

• Atmosphere: Assemble the reaction under a positive pressure of an inert gas like nitrogen or argon.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low-yield reactions.

Optimized Experimental Protocol

This protocol represents a synthesis of best practices derived from established procedures. [3][4][8] Materials:

• 4-Chlorophenylacetonitrile

• Ethyl Acetate (anhydrous)

• Sodium Ethoxide (NaOEt) or Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Ethanol (absolute, anhydrous) or Toluene (anhydrous)

• 10% Hydrochloric Acid (HCl)

• Ethyl Acetate (for extraction)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: Assemble an oven-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Base Preparation (if using NaOEt from Sodium): In the flask, dissolve sodium metal (1.0 eq) in absolute ethanol (e.g., 3 mL per 1 mmol of sodium) under nitrogen.

• Reaction:

  • If using NaOEt: To the refluxing solution of sodium ethoxide, add a mixture of 4-chlorophenylacetonitrile (1.0 eq) and anhydrous ethyl acetate (1.2 eq) dropwise over 1 hour.

  • If using NaH: Suspend NaH (1.1 eq) in anhydrous toluene. Heat to ~65 °C. Add a solution of 4-chlorophenylacetonitrile (1.0 eq) and anhydrous ethyl acetate (1.2 eq) dropwise.

• Reflux: After the addition is complete, heat the mixture to reflux and maintain for 3-5 hours. Monitor the reaction's completion by TLC (e.g., 3:1 petroleum ether/ethyl acetate).

• Workup:

  • Cool the reaction mixture to room temperature, then pour it slowly into a beaker containing crushed ice.

  • Stir the mixture and slowly add 10% HCl until the solution is acidic (pH ~3-4), which will precipitate the product.

  • Extract the mixture three times with ethyl acetate.

  • Combine the organic layers and wash with water, then with brine.

• Purification:

  • Dry the organic layer with anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Recrystallize the crude solid from a methanol/water mixture to obtain pure 2-(4-Chlorophenyl)-3-oxobutanenitrile as a white solid.

Data Summary: Reaction Condition Parameters

Parameter	Recommended Condition	Rationale / Notes
Base	Sodium Ethoxide or Sodium Hydride	Provides strong, non-nucleophilic conditions suitable for enolate formation. [7][8]
Stoichiometry	Base (1.0-1.1 eq), Ester (1.2-1.5 eq)	A full equivalent of base is required. A slight excess of the ester ensures the nitrile is fully consumed.
Solvent	Ethanol (for NaOEt), Toluene/Dioxane (for NaH)	Must be anhydrous. The choice depends on the base used. [4][7]
Temperature	Reflux (typically 80-110 °C)	Provides sufficient energy to overcome the activation barrier. [3]
Reaction Time	3-5 hours	Should be monitored by TLC to confirm the disappearance of starting material.
Workup	Acidification to pH 3-4	Crucial for protonating the product enolate to allow for extraction into an organic solvent. [3][4]

References

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved from [Link]

• Yang, M., Shen, Q., & Chen, Y. (2011). 2-(4-Chlorophenyl)-4-oxo-4-phenylbutanenitrile. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 2), o381. Retrieved from [Link]

• Google Patents. (n.d.). US4728743A - Process for the production of 3-oxonitriles.

• New Drug Approvals. (n.d.). Organic Synthesis. Retrieved from [Link]

• Oncotarget. (2017). SYNTHESIS OF SC99 AND ITS ANALOGS. Retrieved from [Link]

• NIH. (2019). A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. Retrieved from [Link]

• YouTube. (2017). Make 2-(p-chlorophenyl)-3-oxopentanenitrile - Step 5 in Pyrimethamine Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions a. Retrieved from [Link]

• Beilstein Journals. (2019). Synthesis of aliphatic nitriles from cyclobutanone oxime mediated by sulfuryl fluoride (SO2F2). Retrieved from [Link]

• Organic Syntheses. (1955). Acetoacetonitrile, 2-(p-chlorophenyl)-4-phenyl. Retrieved from [Link]

• Springer. (2024). Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. Retrieved from [Link]

• ACS Publications. (2023). Synthesis of β-Ketonitriles via N-Heterocyclic-Carbene-Catalyzed Radical Coupling of Aldehydes and Azobis(isobutyronitrile). Retrieved from [Link]

• Wikipedia. (n.d.). Claisen condensation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Claisen Condensation Reaction Mechanism. Retrieved from [Link]

• Indian Academy of Sciences. (2018). Successful utilization of β-ketonitrile in Biginelli reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. Retrieved from [Link]

• University of Babylon. (n.d.). The Claisen Condensation. Retrieved from [Link]

• NIH. (2019). Synthesis of aliphatic nitriles from cyclobutanone oxime mediated by sulfuryl fluoride (SO2F2). Retrieved from [Link]

• OpenStax. (n.d.). 23.7 The Claisen Condensation Reaction – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2-(4-Chlorophenyl)-3-oxobutanenitrile. Retrieved from [Link]

• Google Patents. (n.d.). CN108822060B - A kind of 3-aryl substituted oxetane and preparation method thereof.

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Technical Support Center: Purification of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Welcome to the technical support guide for the purification of 2-(4-Chlorophenyl)-3-oxobutanenitrile (CAS 5219-07-8).[1][2] This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find practical, experience-driven advice in a question-and-answer format to troubleshoot common purification challenges.

I. Frequently Asked Questions (FAQs)

Q1: My crude 2-(4-Chlorophenyl)-3-oxobutanenitrile is an oil and won't solidify. How can I purify it?

A1: "Oiling out" is a common issue when the melting point of the compound is low or when significant impurities are present, acting as a freezing point depressant.

• Initial Approach: Try triturating the oil with a non-polar solvent in which the desired compound is poorly soluble, such as hexanes or diethyl ether. This can often remove non-polar impurities and induce crystallization.

• Seeding: If you have a small amount of pure, solid material, adding a "seed" crystal to the oil can initiate crystallization.

• Alternative Purification: If crystallization remains elusive, column chromatography is the most reliable alternative for purifying oily compounds.

Q2: What are the most common impurities I should expect from the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile?

A2: The impurities will largely depend on the synthetic route. A common synthesis involves the reaction of 4-chlorophenylacetonitrile with an acetylating agent. Potential impurities include:

• Unreacted Starting Materials: Such as 4-chlorophenylacetonitrile.

• By-products: Formed from side reactions, which can be numerous depending on the specific reagents and conditions used.

• Solvents: Residual solvents from the reaction or workup.[3]

It is highly recommended to obtain analytical data (e.g., ¹H NMR, LC-MS) of your crude material to identify the major impurities, which will inform the selection of the most appropriate purification strategy.

Q3: Which purification technique is generally best for 2-(4-Chlorophenyl)-3-oxobutanenitrile?

A3: The choice of purification technique depends on the purity of the crude material and the desired final purity.

• For relatively pure material (>90%): Recrystallization is often the most efficient method for achieving high purity.

• For complex mixtures or oily products: Flash column chromatography is the preferred method.[4][5]

The following diagram provides a decision-making workflow:

Sources

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• 5. pubs.acs.org [pubs.acs.org]

Common side products in the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile and their removal

Welcome to the technical support guide for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile. This document is designed for researchers, scientists, and professionals in drug development. It provides in-depth answers to common questions and troubleshooting strategies for issues encountered during the synthesis and purification of this compound. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction chemistry.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 2-(4-Chlorophenyl)-3-oxobutanenitrile?

The most prevalent and robust method is a base-mediated acylation of 4-chlorophenylacetonitrile. This reaction is a variation of the Claisen condensation. In this process, a strong base deprotonates the α-carbon of 4-chlorophenylacetonitrile, creating a nucleophilic carbanion. This carbanion then attacks an acetylating agent, such as ethyl acetate or acetic anhydride. A subsequent acidic workup yields the desired β-ketonitrile.

The general reaction scheme is as follows:

• Step 1 (Deprotonation): A strong base, typically a sodium alkoxide like sodium ethoxide (NaOEt) or sodium methoxide (NaOMe), removes the acidic proton from the carbon atom adjacent to both the phenyl ring and the nitrile group.

• Step 2 (Nucleophilic Acyl Substitution): The resulting carbanion attacks the electrophilic carbonyl carbon of the acetylating agent.

• Step 3 (Protonation): The reaction is quenched with an acid (e.g., dilute HCl) to neutralize the mixture and protonate the intermediate, yielding the final product. A detailed procedure can be adapted from established methods for similar nitrile condensations.[1][2]

Q2: I've completed the reaction. What are the most likely impurities or side products in my crude mixture?

Your crude product will likely contain a mixture of the desired compound and several side products. Identifying these is the first step in designing an effective purification strategy.

Common Side Products & Impurities:

• Unreacted 4-chlorophenylacetonitrile: Incomplete reaction is a common cause.

• 4-chlorobenzoic acid: This arises from the hydrolysis of the nitrile group of the starting material or product, especially during a harsh acidic or basic workup.[3][4]

• Self-Condensation Product of Acetonitrile (if used as solvent): If acetonitrile is used as the reaction solvent with a strong base, it can self-condense.

• Dimer of 2-(4-Chlorophenyl)-3-oxobutanenitrile: The product itself has an acidic proton and can form an enolate, which may react with another molecule of the product, leading to dimer formation.[5][6]

• Residual Base and Salts: Salts are formed during the neutralization step of the workup.

Below is a diagram illustrating the main reaction pathway and the formation of two common side products: the hydrolysis product and a potential dimer.

Caption: Reaction scheme showing the desired synthesis and formation of major side products.

Q3: My final yield is lower than expected. What are the potential causes?

Low yield can be attributed to several factors throughout the experimental process:

• Inefficient Deprotonation: The base may not be strong enough, or moisture may be present in the reaction, quenching the base. Ensure all glassware is oven-dried and reagents are anhydrous.

• Reversibility of the Reaction: The Claisen condensation is a reversible equilibrium. To drive the reaction forward, it's often necessary to use a full equivalent of a strong base to deprotonate the β-ketonitrile product, which is more acidic than the starting nitrile.

• Side Reactions: As detailed in Q2, the formation of side products such as dimers or hydrolysis products directly consumes your starting material and product, reducing the overall yield.[4][5]

• Product Loss During Workup: The product has some solubility in water. Excessive washing or using large volumes during extraction can lead to significant product loss. Furthermore, emulsions during extraction can trap the product.

• Incomplete Crystallization: If purifying by recrystallization, the choice of solvent is critical. An improper solvent system can leave a significant amount of product in the mother liquor.

Troubleshooting Guide: From Crude Mixture to Pure Product

This section addresses specific issues you might encounter post-reaction and provides step-by-step protocols for purification.

Problem 1: My crude product contains significant amounts of an acidic impurity, likely 4-chlorobenzoic acid.

Causality: This is almost always due to the hydrolysis of the nitrile functional group. This can happen if the reaction is quenched with aqueous acid at an elevated temperature or if the mixture is stirred for too long under strong acidic or basic conditions in the presence of water.[7]

Solution: Liquid-Liquid Extraction with a Weak Base

The most effective way to remove an acidic impurity from a neutral organic product is to perform a basic wash. We use a weak base like sodium bicarbonate to selectively deprotonate the carboxylic acid, making it a water-soluble salt, while leaving your neutral product in the organic layer.

Protocol: Bicarbonate Wash

• Dissolution: Dissolve your crude product in a water-immiscible organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc). A typical concentration is 50-100 mg/mL.

• First Wash: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Use approximately half the volume of the organic layer.

• Mixing: Stopper the funnel, invert it, and open the stopcock to vent any pressure from CO₂ evolution. Close the stopcock and shake gently for 30-60 seconds, venting periodically.

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer.

• Repeat: Repeat the wash (steps 2-4) one more time to ensure complete removal of the acid.

• Final Wash: Wash the organic layer with brine (saturated NaCl solution) to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

Problem 2: My NMR spectrum shows unreacted 4-chlorophenylacetonitrile alongside my product.

Causality: The reaction did not go to completion. This could be due to insufficient base, short reaction time, or low temperature. While optimizing the reaction is the best long-term solution, the immediate challenge is purification.

Solution: Recrystallization

Since the product, 2-(4-Chlorophenyl)-3-oxobutanenitrile, has an additional polar ketone group compared to the starting material, their solubilities in various solvents will differ, making recrystallization an excellent choice for purification. A mixed-solvent system is often effective.[2]

Protocol: Recrystallization from Methanol/Water

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of hot methanol required for complete dissolution. Add the methanol portion-wise while heating and stirring.

• Induce Crystallization: While the solution is still hot, add distilled water dropwise until you observe persistent cloudiness (incipient crystallization).

• Re-dissolution: Add a few drops of hot methanol to just re-dissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold 90:10 methanol/water solution.

• Drying: Dry the crystals under vacuum to a constant weight.

Parameter	Value/Solvent	Rationale
Primary Solvent	Methanol	The product is highly soluble in hot methanol.
Anti-Solvent	Water	The product is poorly soluble in water.
Target Ratio (approx.)	90% Methanol	This ratio is often effective for precipitating the less polar starting material while keeping the more polar product in solution upon cooling.[2]

Problem 3: The crude product is an oil, or contains multiple impurities that co-crystallize.

Causality: The presence of multiple side products, such as dimers and oligomers, can inhibit crystallization and result in an oil. These impurities often have polarities similar to the desired product, making simple extraction or recrystallization ineffective.

Solution: Flash Column Chromatography

Flash chromatography is the method of choice for separating compounds with similar polarities. It utilizes a stationary phase (silica gel) and a mobile phase (solvent system) to separate components based on their differential adsorption to the silica.

Protocol: Silica Gel Flash Chromatography

• Column Packing: Pack a glass column with silica gel using a slurry method with your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate).

• Sample Loading: Dissolve the crude oil in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Evaporate the solvent to get a dry powder. Carefully add this powder to the top of the packed column.

• Elution: Begin eluting with a low-polarity solvent system (e.g., 95:5 Hexane:EtOAc). The less polar impurities (like unreacted starting material) will elute first.

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 80:20 Hexane:EtOAc) to elute your more polar product. The optimal solvent system should be determined beforehand by thin-layer chromatography (TLC).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Below is a general workflow for the purification process.

Caption: A general purification workflow for 2-(4-Chlorophenyl)-3-oxobutanenitrile.

References

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• El-Gohary, N. S., & Shaaban, M. R. (2018). Multicomponent Reactions of Acetoacetanilide Derivatives with Aromatic Aldehydes and Cyanomethylene Reagents to Produce 4H-Pyran and 1,4-Dihydropyridine Derivatives with Antitumor Activities. Molecules, 23(10), 2493. doi: 10.3390/molecules23102493. Available at: [Link]

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Technical Support Center: Synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Welcome to the technical support guide for the synthesis and purification of 2-(4-Chlorophenyl)-3-oxobutanenitrile (CAS 5219-07-8). This resource is designed for researchers, chemists, and drug development professionals to address common challenges and provide actionable solutions for improving experimental outcomes. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested advice to ensure your success.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 2-(4-Chlorophenyl)-3-oxobutanenitrile?

The most prevalent and effective method is a crossed Claisen condensation.[1][2] This reaction involves the acylation of a nitrile possessing acidic α-protons with an ester in the presence of a strong base.[3][4] Specifically, 4-chlorophenylacetonitrile is deprotonated by a strong base to form a nucleophilic carbanion (enolate), which then attacks the electrophilic carbonyl carbon of an acetylating agent, such as ethyl acetate. Subsequent elimination of the ethoxide leaving group yields the target β-ketonitrile.

Q2: What are the most critical factors influencing the reaction yield?

Several factors are paramount for achieving a high yield:

• Anhydrous Conditions: Moisture will quench the strong base and inhibit the necessary deprotonation of the starting nitrile. All glassware must be oven-dried, and anhydrous solvents should be used.

• Base Strength and Stoichiometry: A strong base, such as sodium ethoxide or sodium hydride, is required to deprotonate the α-carbon of the nitrile.[3] A full stoichiometric equivalent of the base is necessary because the final, thermodynamically favorable deprotonation of the β-ketonitrile product drives the reaction to completion.[2]

• Purity of Reagents: Impurities in the starting materials, 4-chlorophenylacetonitrile or ethyl acetate, can lead to significant side reactions and lower the yield of the desired product.

• Reaction Temperature: The temperature must be controlled to ensure a reasonable reaction rate without promoting decomposition or side reactions. Often, the reaction is conducted at the reflux temperature of the solvent.[5][6]

Q3: What are the common impurities I should expect?

Typical impurities include:

• Unreacted starting materials (4-chlorophenylacetonitrile and ethyl acetate).

• Ethyl acetoacetate, from the self-condensation of ethyl acetate.

• 4-chlorophenylacetic acid or its amide, resulting from the hydrolysis of the nitrile group during the aqueous workup.[7]

• Transesterification byproducts if the alkoxide base does not match the alcohol portion of the ester (e.g., using sodium methoxide with ethyl acetate).

Q4: How can I monitor the reaction's progress and confirm the product's identity?

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is an effective way to monitor the consumption of the starting materials. A developing system such as hexane/ethyl acetate can typically resolve the starting materials from the more polar product.

• Identity Confirmation: The identity of the final product can be confirmed using spectroscopic methods. Proton Nuclear Magnetic Resonance (¹H NMR) is particularly useful for structural elucidation. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for identification and purity assessment.[8][9] A melting point determination can serve as a quick check for the purity of the solid product.[6]

Reaction Mechanism: Claisen Condensation

The synthesis proceeds via a base-mediated Claisen condensation. The key steps are illustrated below.

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Technical Support Center: Synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Welcome to the technical support guide for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile (CAS 5219-07-8). This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights and troubleshoot common issues encountered during this synthesis. As Senior Application Scientists, we aim to explain the causality behind experimental choices, ensuring a robust and reproducible protocol.

Overview of the Synthesis

The synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile, a valuable β-ketonitrile intermediate[1][2], is most commonly achieved via a base-mediated Claisen condensation reaction.[3][4][5] This reaction involves the acylation of the α-carbon of 4-chlorophenylacetonitrile with an acetylating agent, such as ethyl acetate. The reaction is driven to completion by using a strong base that deprotonates the starting nitrile to form a nucleophilic carbanion (enolate).

The overall transformation is as follows:

4-Chlorophenylacetonitrile + Ethyl Acetate --(Strong Base)--> 2-(4-Chlorophenyl)-3-oxobutanenitrile

Below, we present a detailed protocol followed by an extensive troubleshooting and FAQ section to address specific experimental challenges.

Core Synthesis Protocol: Claisen Condensation

This protocol describes the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile from 4-chlorophenylacetonitrile and ethyl acetate using sodium ethoxide as the base.

Experimental Workflow Diagram

Sources

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• 2. US20030208068A1 - Convergent synthesis of alpha-aryl-beta-ketonitriles - Google Patents [patents.google.com]
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• 5. Claisen Condensation [organic-chemistry.org]

Stability issues of 2-(4-Chlorophenyl)-3-oxobutanenitrile during storage and handling

Welcome to the dedicated technical support center for 2-(4-Chlorophenyl)-3-oxobutanenitrile. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered during the storage and handling of this versatile β-ketonitrile intermediate. Our goal is to provide you with the expertise and practical guidance necessary to ensure the integrity of your experiments and the quality of your results.

Introduction: Understanding the Stability of a β-Ketonitrile

2-(4-Chlorophenyl)-3-oxobutanenitrile is a valuable building block in organic synthesis, frequently employed in the creation of complex heterocyclic compounds.[1] However, its chemical structure, featuring a β-dicarbonyl system and a nitrile group, presents inherent stability challenges. The presence of acidic α-hydrogens, the electrophilic nature of the carbonyl and nitrile carbons, and the potential for keto-enol tautomerism all contribute to its susceptibility to degradation under various conditions.[2]

This guide provides a comprehensive overview of the potential stability issues, offering detailed troubleshooting protocols and frequently asked questions to empower you to handle and store this compound with confidence.

Troubleshooting Guide: Addressing Common Stability Issues

This section is designed to help you diagnose and resolve specific problems you may encounter during your work with 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Issue 1: Inconsistent or Unexpected Experimental Results

Symptoms:

• Variable yields in synthetic reactions.

• Appearance of unexpected side products.

• Changes in the physical appearance of the starting material (e.g., color change, clumping).

Potential Cause: Degradation of 2-(4-Chlorophenyl)-3-oxobutanenitrile due to improper storage or handling.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent experimental results.

Detailed Troubleshooting Steps:

• Verify Storage Conditions: Immediately check the storage conditions of your compound. As a solid, 2-(4-Chlorophenyl)-3-oxobutanenitrile should be stored in a cool, dry, and dark place.[3][4] Elevated temperatures and humidity can significantly impact the stability of solid-state compounds.[5][6][7]

• Purity Assessment: The purity of the starting material is critical. We recommend performing a purity check using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).[8][9][10] The presence of impurities can indicate degradation or issues with the initial synthesis.

• Review Experimental Protocol: Carefully examine your experimental setup for potential incompatibilities.

  • Solvent Choice: The stability of β-ketonitriles can be influenced by the solvent.[2] Protic solvents (e.g., methanol, ethanol) can engage in hydrogen bonding and may facilitate degradation pathways, whereas aprotic solvents (e.g., acetonitrile, DMF) are generally preferred for reactions involving nucleophiles.[11][12][13][14]

  • pH: Extreme pH conditions should be avoided unless required by the reaction protocol. Both strong acids and bases can catalyze the degradation of the molecule.[15][16]

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the optimal storage conditions for solid 2-(4-Chlorophenyl)-3-oxobutanenitrile?

A1: For long-term stability, the solid compound should be stored in a tightly sealed, opaque container (such as an amber glass vial) at a low temperature, ideally under an inert atmosphere (e.g., argon or nitrogen). Storage in a freezer at -20°C is recommended. A desiccant should be included to minimize exposure to moisture.[3][4]

Parameter	Recommended Condition	Rationale
Temperature	-20°C (Freezer)	Minimizes thermal degradation and slows down potential solid-state reactions.[5]
Light	Store in amber vials or in the dark	The chlorophenyl group can be susceptible to photodegradation.[7]
Humidity	Store with a desiccant in a tightly sealed container	Prevents hydrolysis of the nitrile and keto groups.[3][7]
Atmosphere	Inert gas (Argon or Nitrogen)	Protects against oxidative degradation.

Q2: How should I handle the compound when preparing solutions?

A2: When preparing solutions, it is crucial to use anhydrous solvents to prevent hydrolysis.[11][12] Solutions should be prepared fresh for each experiment if possible. If a stock solution must be stored, it should be kept at a low temperature in a tightly sealed container and used within a short period. The choice between protic and aprotic solvents can affect the keto-enol equilibrium and stability.[2]

Degradation Pathways

Q3: What are the likely degradation pathways for 2-(4-Chlorophenyl)-3-oxobutanenitrile?

A3: Based on the structure, several degradation pathways are plausible:

• Hydrolysis of the Nitrile Group: In the presence of water, especially under acidic or basic conditions, the nitrile group can hydrolyze to first form an amide and then a carboxylic acid.[8][15][16][17]

• Retro-Claisen Condensation: As a β-dicarbonyl compound, it is susceptible to retro-Claisen condensation, particularly in the presence of a strong base. This would lead to the cleavage of the C-C bond between the carbonyl carbon and the α-carbon, resulting in the formation of an ester and a nitrile.[9][18][19]

• Photodegradation: The presence of the chlorophenyl moiety suggests a potential for photodegradation upon exposure to UV light.[7]

Caption: Potential degradation pathways of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Analytical Characterization

Q4: How can I check the purity of my 2-(4-Chlorophenyl)-3-oxobutanenitrile sample?

A4: A stability-indicating HPLC method is the recommended approach for assessing the purity of the compound and detecting any degradation products.[8][9][10] A typical method would involve a reverse-phase C18 column with a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol. The detection wavelength should be chosen based on the UV absorbance maximum of the compound.

Experimental Protocol: Purity Assessment by HPLC

• Sample Preparation: Accurately weigh and dissolve a small amount of the compound in a suitable solvent (e.g., acetonitrile) to a known concentration.

• HPLC System:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer, pH 3) and acetonitrile.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector at the wavelength of maximum absorbance.

• Analysis: Inject the sample and analyze the chromatogram for the main peak and any impurity peaks. The peak area percentage can be used to estimate the purity.

Forced degradation studies can be performed to generate potential degradation products and validate the specificity of the analytical method.[15][16][18][19][20] This involves subjecting the compound to stress conditions such as acid and base hydrolysis, oxidation, heat, and photolysis.[18]

Conclusion

The stability of 2-(4-Chlorophenyl)-3-oxobutanenitrile is a critical factor for its successful application in research and development. By understanding its potential degradation pathways and implementing proper storage and handling procedures, researchers can ensure the integrity of their starting materials and the reliability of their experimental outcomes. This guide provides a foundation for troubleshooting common stability issues and serves as a practical resource for working with this important chemical intermediate.

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• Reagents & Solvents: Solvents and Polarity. (n.d.). University of Rochester. Retrieved from [Link]

• Bio-Based Solvents for Organic Synthesis. (2017). CORE. Retrieved from [Link]

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• 7. Influence of Microenvironment pH, Humidity, and Temperature on the Stability of Polymorphic and Amorphous Forms of Clopidogrel Bisulfate - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
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• 18. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 20. sgs.com [sgs.com]

Technical Support Center: Scale-Up Synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Introduction: Welcome to the technical support guide for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile. This molecule is a valuable intermediate in the development of various pharmaceutical compounds and fine chemicals.[1][2][3] The synthetic process, typically a variation of the Claisen condensation, presents unique challenges when transitioning from bench-scale to pilot or manufacturing scale.[4][5][6] This guide is structured to provide researchers, chemists, and process engineers with expert insights, actionable troubleshooting protocols, and a comprehensive understanding of the underlying chemical principles to ensure a robust, scalable, and reproducible synthesis.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the synthesis and handling of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Q1: What is the most common and scalable synthetic route for 2-(4-Chlorophenyl)-3-oxobutanenitrile?

A1: The most prevalent and industrially viable method is the Claisen condensation reaction between 4-chlorophenylacetonitrile and an acetylating agent, such as ethyl acetate, in the presence of a strong base.[7] The base deprotonates the α-carbon of the 4-chlorophenylacetonitrile, creating a nucleophilic enolate that attacks the carbonyl carbon of the ethyl acetate. Subsequent elimination of the ethoxide leaving group yields the target β-ketonitrile.[6][8]

Q2: What are the most critical process parameters (CPPs) to monitor during scale-up?

A2: The three most critical parameters are:

• Temperature Control: The initial deprotonation is often highly exothermic. Uncontrolled temperature can lead to side reactions and degradation. Precise temperature management during base addition and throughout the reaction is paramount.

• Moisture Control: The strong bases used (e.g., sodium ethoxide, sodium hydride) are extremely sensitive to water. Any moisture will consume the base, reduce yield, and can cause safety hazards (e.g., hydrogen gas evolution with NaH). All reagents and solvents must be anhydrous.[9][10]

• Stoichiometry of the Base: A stoichiometric amount of base is required. The product, a β-ketonitrile, is more acidic than the starting nitrile, meaning it will be deprotonated by the base. This final deprotonation step is often the thermodynamic driving force for the reaction, so using less than a full equivalent of base will result in poor conversion.[5][6]

Q3: What specific safety precautions are necessary when handling the reagents at scale?

A3: Safety is the highest priority.

• Sodium Hydride (NaH): If used, NaH is a flammable solid that reacts violently with water to produce hydrogen gas, which is explosive. It is typically supplied as a dispersion in mineral oil. It must be handled under an inert atmosphere (Nitrogen or Argon).

• Sodium Ethoxide (NaOEt): While less hazardous than NaH, it is still highly corrosive and moisture-sensitive.

• Solvents: Anhydrous ethereal solvents like THF or dioxane are often used and can form explosive peroxides. Ensure they are tested and free of peroxides before use. Toluene is another common solvent.[9][10]

• Quenching: The reaction quench, typically with an acidic solution, must be performed slowly and with adequate cooling to control the exotherm from neutralizing the excess base.[7][10]

Q4: Which analytical techniques are recommended for reaction monitoring and final product quality control?

A4: A combination of techniques is ideal:

• In-Process Control (IPC): Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) are essential for monitoring the consumption of starting materials and the formation of the product. This allows for accurate determination of reaction completion.[11][12]

• Final Product QC:

  • HPLC: For purity assessment and quantification of impurities.[13]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities.[14]

  • ¹H NMR and ¹³C NMR: To confirm the structure of the final product.

  • FTIR Spectroscopy: To identify key functional groups (C≡N nitrile stretch, C=O ketone stretch).[14]

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems encountered during the scale-up synthesis.

Problem 1: Low or Stalled Reaction Yield

Q: My reaction yield is consistently low (<60%), and IPC analysis shows a significant amount of unreacted 4-chlorophenylacetonitrile. What are the likely causes and how can I fix this?

A: This is a common issue often related to the activity of the base or reaction conditions.

Root Causes & Solutions:

• Inactive Base: The most frequent culprit is a deactivated base due to moisture or improper storage.

  • Solution: Use a fresh bottle of base or titrate the base solution (e.g., NaOEt) before use to confirm its activity. If using sodium hydride, ensure the mineral oil dispersion is properly handled under an inert atmosphere and that the NaH is not passivated.

• Insufficient Base: As noted in the FAQ, a full stoichiometric equivalent of base is necessary to drive the reaction to completion.

  • Solution: Double-check your calculations and ensure at least 1.0 equivalent of active base is used relative to the limiting reagent. In some cases, a slight excess (1.1-1.2 eq) may be beneficial.

• Inadequate Mixing: On a larger scale, poor agitation can lead to localized "hot spots" or areas of low reagent concentration.

  • Solution: Ensure the reactor's overhead stirrer is appropriately sized and configured for the vessel geometry to maintain a homogeneous slurry or solution.

• Reaction Temperature Too Low: While the initial addition must be controlled, the reaction itself may require a certain temperature (often reflux) to proceed at a reasonable rate.[10][15]

  • Solution: After the initial exothermic addition is complete, slowly warm the reaction mixture to the optimal temperature (e.g., reflux in THF or 60-80°C in toluene) and monitor by IPC.

Problem 2: Significant Byproduct Formation

Q: My main impurity has been identified as ethyl acetoacetate. Why is this forming and how can I prevent it?

A: The formation of ethyl acetoacetate is a classic sign of the self-condensation of your acetylating agent, ethyl acetate. This occurs when the base deprotonates ethyl acetate instead of your primary substrate.

Root Causes & Solutions:

• Order of Addition: Adding the base to a mixture of both the nitrile and the ester allows for competitive deprotonation.

  • Solution (Protocol Optimization): A more controlled approach is to first form the enolate of the 4-chlorophenylacetonitrile. Add the base to a solution of the nitrile first, allow the enolate to form completely (stir for 30-60 minutes), and then slowly add the ethyl acetate. This ensures the base is consumed to form the desired nucleophile before the second electrophile is introduced.

• Excess Ethyl Acetate: Using a large excess of ethyl acetate can favor the self-condensation pathway simply by concentration effects.

  • Solution: Use a more controlled amount of ethyl acetate, typically between 1.1 and 1.5 equivalents.

Q: I am observing a byproduct that I suspect is from hydrolysis or decarboxylation. Is this likely, and how can I avoid it?

A: While β-ketonitriles are more stable than their corresponding β-keto acids, they can degrade under harsh conditions.[16]

Root Causes & Solutions:

• Hydrolysis: The nitrile can be hydrolyzed to an amide or carboxylic acid, especially during an aggressive acidic or basic work-up with prolonged heating.

  • Solution: Keep work-up times as short as possible and avoid excessive temperatures. Neutralize the reaction mixture to a pH of ~7-8 before extraction.[17]

• Retro-Claisen/Decyanation: In the presence of strong base and elevated temperatures for extended periods, a retro-Claisen reaction can occur, cleaving the product back to starting materials.

  • Solution: Monitor the reaction by IPC and stop it once the starting material is consumed. Do not prolong the reaction time unnecessarily. Once the reaction is complete, cool it down and proceed with the work-up.

Problem 3: Difficult Product Isolation and Purification

Q: After quenching and extraction, I am left with a dark, oily crude product that is difficult to crystallize and challenging to purify by column chromatography at scale. What are my options?

A: Product isolation is a critical step for achieving high purity on a large scale.

Solutions & Strategies:

• Optimized Work-up:

  • Quenching: Instead of quenching into a strong acid, try quenching into a milder acidic solution like saturated ammonium chloride or a buffered solution. This can be less exothermic and prevent the formation of certain impurities.

  • Extraction: After neutralizing the reaction, extract the product with a suitable solvent like dichloromethane or ethyl acetate. Perform a brine wash to help break any emulsions and remove water.[7][15]

• Inducing Crystallization:

  • Solvent Screening: The crude oil may simply be in the wrong solvent system. Screen various solvents and anti-solvents. A common system for this type of molecule is recrystallization from an alcohol like methanol or ethanol, sometimes with the addition of water as an anti-solvent.[7]

  • Seeding: If you have a small amount of pure, solid material, use it to seed the crude oil/solution to induce crystallization.

• Alternative Purification:

  • Distillation: If the product is thermally stable and has a suitable boiling point, short-path distillation under high vacuum can be a highly effective and scalable purification method for oils.

  • Slurry Wash: If the crude product is a solid but impure, you can perform a slurry wash. This involves stirring the solid in a solvent in which the impurities are soluble but the product is not, then filtering.

Section 3: Key Experimental Protocols and Visualizations

Visual Workflow for Synthesis and Troubleshooting

The following diagrams illustrate the general synthetic workflow and a decision tree for troubleshooting common issues.

Caption: General workflow for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Caption: Decision tree for troubleshooting common synthesis problems.

Protocol 1: Optimized Lab-Scale Synthesis (Example)

Reagents & Equipment:

• 4-chlorophenylacetonitrile (1 eq)

• Sodium ethoxide (1.1 eq)

• Ethyl acetate (1.5 eq, anhydrous)

• Anhydrous Toluene

• Three-neck round-bottom flask with mechanical stirrer, condenser, and temperature probe under a nitrogen atmosphere.

Procedure:

• Charge the reactor with 4-chlorophenylacetonitrile and anhydrous toluene.

• Cool the mixture to 0-5 °C using an ice bath.

• Slowly add sodium ethoxide portion-wise, ensuring the internal temperature does not exceed 10 °C.

• Stir the resulting mixture at 5-10 °C for 30 minutes to ensure complete enolate formation.

• Slowly add anhydrous ethyl acetate via a dropping funnel over 30-45 minutes, maintaining the temperature below 15 °C.

• After the addition is complete, slowly warm the reaction mixture to 60 °C and hold for 2-4 hours.

• Monitor the reaction progress by TLC or HPLC until the starting nitrile is consumed.

• Cool the reaction mixture to room temperature before proceeding to the work-up.

Protocol 2: Recommended Work-Up and Purification

Procedure:

• Cool the completed reaction mixture to 10-15 °C.

• Slowly pour the reaction mixture into a separate vessel containing a stirred solution of 1 M hydrochloric acid (HCl) and ice, maintaining the quench temperature below 25 °C. Adjust the final pH to ~7.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer twice with toluene (or another suitable solvent like DCM).

• Combine all organic layers and wash with water, followed by a saturated sodium chloride (brine) solution.

• Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Recrystallization: Dissolve the crude residue in a minimal amount of hot methanol. Slowly add water until the solution becomes cloudy. Allow to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation. Filter the solid product and wash with a cold methanol/water mixture. Dry under vacuum.[7]

Section 4: References

• Oxidative Cyclization of 4-(2-Aminophenyl)-4-oxo-2-phenylbutanenitriles into 2-(3-Oxoindolin-2-ylidene)acetonitriles. ACS Omega. ([Link])

• Oxidative Cyclization of 4-(2-Aminophenyl)-4-oxo-2-phenylbutanenitriles into 2-(3-Oxoindolin-2-ylidene)acetonitriles. PMC - NIH. ([Link])

• Claisen Condensation Mechanism. BYJU'S. ([Link])

• Claisen Condensation Reaction Mechanism. Chemistry Steps. ([Link])

• Claisen condensation. Wikipedia. ([Link])

• Process for the production of 3-oxonitriles. Google Patents. ()

• CHEM21 Case Study: Carbonylative α-Arylation of β Ketonitriles. CHEM21. ([Link])

• The Claisen Condensation Reaction. Chemistry LibreTexts. ([Link])

• The Claisen Condensation Reaction. OpenStax. ([Link])

• SYNTHESIS OF SC99 AND ITS ANALOGS. Oncotarget. ([Link])

• Decarboxylation. Master Organic Chemistry. ([Link])

• β-Ketoacids Decarboxylate. Chemistry LibreTexts. ([Link])

• Analytical Methods. Ministry of the Environment, Government of Japan. ([Link])

• Decarboxylation of beta Keto acid # Acid. YouTube. ([Link])

• Make 2-(p-chlorophenyl)-3-oxopentanenitrile - Step 5 in Pyrimethamine Synthesis. YouTube. ([Link])

• organic synthesis. New Drug Approvals. ([Link])

• A High-Yielding Preparation of β-Ketonitriles. ResearchGate. ([Link])

• α-(4-CHLOROPHENYL)-γ-PHENYLACETOACETONITRILE. Organic Syntheses. ([Link])

• 2-(4-Chlorophenyl)-3-oxobutanenitrile. Pharmaffiliates. ([Link])

• A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. National Institutes of Health (NIH). ([Link])

• THE KETONIC DECOMPOSITION OF BETA-KETO CARBOXYLIC ACIDS. ACS Publications. ([Link])

• Aryl acrylonitriles synthesis enabled by palladium-catalyzed α-alkenylation of arylacetonitriles with vinyl halides/triflates. PMC - NIH. ([Link])

• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia. ([Link])

• Is beta-decarboxylation for B-dcarbonyls or B-keto acids only? Reddit. ([Link])

• Reaction Optimization for Greener Chemistry with a Comprehensive Spreadsheet Tool. White Rose Research Online. ([Link])

• Substituted arene synthesis by carbonyl or carboxyl compound α-arylation. Organic Chemistry Portal. ([Link])

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. byjus.com [byjus.com]
• 5. Claisen condensation - Wikipedia [en.wikipedia.org]
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• 7. Organic Syntheses Procedure [orgsyn.org]
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• 12. Oxidative Cyclization of 4-(2-Aminophenyl)-4-oxo-2-phenylbutanenitriles into 2-(3-Oxoindolin-2-ylidene)acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
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Identification and characterization of impurities in 2-(4-Chlorophenyl)-3-oxobutanenitrile

Technical Support Center: Impurity Analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Welcome to the technical support center for the identification and characterization of impurities in 2-(4-Chlorophenyl)-3-oxobutanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for challenges encountered during the analysis of this compound.

Introduction

2-(4-Chlorophenyl)-3-oxobutanenitrile is a key intermediate in the synthesis of various pharmaceutical compounds.[1] The purity of this intermediate is critical as impurities can affect the safety and efficacy of the final drug product. This guide provides a comprehensive overview of potential impurities, analytical methodologies for their identification and quantification, and troubleshooting advice for common experimental issues.

Potential Impurities and Their Origins

Understanding the synthetic route of 2-(4-Chlorophenyl)-3-oxobutanenitrile is fundamental to predicting potential impurities. These can arise from starting materials, by-products of the reaction, and degradation products.

A common synthesis involves the reaction of 4-chlorophenylacetonitrile with an acetylating agent. Based on this, potential impurities could include:

• Unreacted Starting Materials:

  • 4-chlorophenylacetonitrile

  • Residual acetylating agents or their by-products.

• By-products of the Reaction:

  • Compounds formed from side reactions, such as self-condensation of the starting materials.

• Degradation Products:

  • Hydrolysis of the nitrile group to a carboxylic acid or amide.

  • Oxidation or other degradation pathways of the parent molecule.

The following diagram illustrates the general synthetic pathway and potential impurity formation points.

Caption: Synthesis pathway and potential impurity sources.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect to see in my sample of 2-(4-Chlorophenyl)-3-oxobutanenitrile?

A1: The most common impurities are typically unreacted starting materials like 4-chlorophenylacetonitrile and by-products from the synthesis. The specific impurity profile can vary depending on the synthetic route and reaction conditions.

Q2: How do I choose the right analytical technique for impurity profiling?

A2: The choice of technique depends on the properties of the impurities. High-Performance Liquid Chromatography (HPLC) is a versatile method for non-volatile impurities.[2] Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for volatile and semi-volatile compounds.[3] Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural elucidation of unknown impurities.[4]

Q3: What are the regulatory requirements for impurity profiling in pharmaceuticals?

A3: Regulatory bodies like the FDA and EMA have strict guidelines for the identification, qualification, and control of impurities in drug substances and products.[5][6] The ICH Q3A(R) and Q3B(R2) guidelines provide thresholds for reporting, identification, and qualification of impurities.[5][7]

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a primary technique for the analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile and its impurities.[8] A reverse-phase method is generally suitable for this compound.[3]

Recommended HPLC Method Parameters (Starting Point)

Parameter	Recommended Condition
Column	C18 (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and Water with a suitable buffer (e.g., phosphate buffer at pH 3)[9]
Elution	Isocratic or Gradient
Flow Rate	1.0 mL/min[9]
Column Temperature	30 °C[9]
Detection	UV at a suitable wavelength (e.g., 225 nm)[9]

Troubleshooting Common HPLC Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing or Fronting	- Column overload- Inappropriate mobile phase pH- Column degradation	- Reduce sample concentration- Adjust mobile phase pH to ensure the analyte is in a single ionic form- Replace the column
Ghost Peaks	- Carryover from previous injections- Contaminated mobile phase or system	- Implement a robust needle wash protocol- Use fresh, high-purity solvents and flush the system[10]
Baseline Noise or Drift	- Air bubbles in the system- Pump malfunction- Contaminated mobile phase	- Degas the mobile phase thoroughly- Check pump seals and check valves for leaks or wear[11]- Prepare fresh mobile phase
Poor Resolution	- Inappropriate mobile phase composition- Column aging	- Optimize the mobile phase composition (organic-to-aqueous ratio)- Replace the column

The following workflow can guide your HPLC troubleshooting process:

Caption: A systematic workflow for troubleshooting HPLC issues.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile impurities.[3]

Recommended GC-MS Method Parameters (Starting Point)

Parameter	Recommended Condition
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent[3]
Injector Temperature	250 °C[3]
Injection Volume	1 µL (splitless mode)[3]
Oven Temperature Program	Initial temp: 100°C, hold 2 min; Ramp: 15°C/min to 280°C; Hold: 5 min at 280°C[3]
Carrier Gas	Helium at a constant flow of 1.0 mL/min[3]
MS Ionization	Electron Ionization (EI) at 70 eV[3]

Troubleshooting Common GC-MS Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Broadening	- Sample degradation in the injector- Column contamination	- Optimize injector temperature- Bake out the column or trim the front end
Poor Sensitivity	- Leak in the system- Dirty ion source	- Perform a leak check- Clean the ion source
Mass Spectral Anomalies	- Co-eluting peaks- Background interference	- Improve chromatographic separation- Check for and eliminate sources of contamination
Irreproducible Retention Times	- Fluctuations in carrier gas flow- Inconsistent oven temperature	- Check for leaks in the gas lines and ensure a stable gas supply- Verify oven temperature calibration

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a definitive technique for the structural elucidation of unknown impurities.[4]

Recommended NMR Sample Preparation

• Sample Amount: 5-10 mg[3]

• Solvent: 0.7 mL of a deuterated solvent such as chloroform-d (CDCl3) or dimethyl sulfoxide-d6 (DMSO-d6).[3]

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing.[3]

Troubleshooting Common NMR Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Broad Peaks	- Sample aggregation- Presence of paramagnetic impurities	- Dilute the sample or try a different solvent- Filter the sample
Poor Signal-to-Noise Ratio	- Insufficient sample concentration- Incorrect acquisition parameters	- Increase the sample concentration or the number of scans- Optimize acquisition parameters (e.g., pulse width, relaxation delay)
Presence of Solvent and Water Peaks	- Residual solvent from sample preparation- Moisture in the sample or solvent	- Thoroughly dry the sample before analysis- Use high-purity deuterated solvents and apply solvent suppression techniques
Difficulty in Spectral Interpretation	- Overlapping signals- Complex coupling patterns	- Utilize 2D NMR techniques (e.g., COSY, HSQC, HMBC) for better resolution and structural assignment[4]- Consult spectral databases for known impurities[12]

The following decision tree can assist in identifying unknown signals in an NMR spectrum:

Caption: Decision tree for identifying unknown signals in NMR spectra.

References

• Application Notes and Protocols for the Characterization of 4-(2-Chlorophenyl)-4-oxobutyronitrile - Benchchem.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the.
• 2-(4-Chlorophenyl)-3-oxobutanenitrile | Pharmaffiliates.
• 3-Oxobutyronitrile | C4H5NO | CID 75579 - PubChem - NIH.
• organic synthesis | New Drug Approvals.
• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl).
• 2-(4-Chlorophenyl)-3-oxobutanenitrile(CAS# 5219-07-8 ) - angenechemical.com.
• 2-(4-Chlorophenyl)-3-oxobutanenitrile | Sigma-Aldrich.
• Q 3 B (R2) Impurities in New Drug Products - European Medicines Agency (EMA).
• HPLC is a robust method for purity assessment and quantification of non-volatile compounds.
• US4728743A - Process for the production of 3-oxonitriles - Google Patents.

• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. Available from: [Link]

• Limitations and disadvantages of GC-MS - Labio Scientific®. Available from: [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot - Drawell. Available from: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry - ACS Publications. Available from: [Link]

• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance - Biotech Spain. Available from: [Link]

• Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma. Available from: [Link]

• HPLC Troubleshooting and Maintenance Techniques - YouTube. Available from: [Link]

• Guidance for Industry - Q3A Impurities in New Drug Substances - FDA. Available from: [Link]

• Use of NMR in Impurity Profiling for Pharmaceutical Products - Veeprho. Available from: [Link]

• Why GC-MS can detect only organic compound? - ResearchGate. Available from: [Link]

• Rugged GC/MS/MS Pesticide Residue Analysis Fulfilling the USDA Pesticide Data Program (PDP) Requirements. Available from: [Link]

• Maintaining And Troubleshooting Hplc Systems A Users Guide. Available from: [Link]

• Make 2-(p-chlorophenyl)-3-oxopentanenitrile - Step 5 in Pyrimethamine Synthesis. Available from: [Link]

• Oxidative Cyclization of 4-(2-Aminophenyl)-4-oxo-2-phenylbutanenitriles into 2-(3-Oxoindolin-2-ylidene)acetonitriles | ACS Omega. Available from: [Link]

• HPLC Demystified Part 3 | How to Maintain and Troubleshoot Your HPLC Like a Pro. Available from: [Link]

• Special Issue : GC, MS and GC-MS Analytical Methods: Opportunities and Challenges (Second Edition) - MDPI. Available from: [Link]

• (PDF) Regulatory aspects of Impurity profiling - ResearchGate. Available from: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Available from: [Link]

• SYNTHESIS OF SC99 AND ITS ANALOGS - Oncotarget. Available from: [Link]

• Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. Available from: [Link]

• impurity profiling and drug characterization: backdrop and approach - PHARMACEUTICAL SCIENCES. Available from: [Link]

• HPLC Troubleshooting, Column Care and Understanding Where Backpressure Comes From - YouTube. Available from: [Link]

• Common Sources Of Error in Gas Chromatography - Blogs - News - alwsci. Available from: [Link]

• REGULATORY ASPECTS FOR IMPURITY PROFILING OF PHARMACEUTICAL PRODUCTS: AN OVERVIEW. Available from: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available from: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available from: [Link]

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Methods to avoid the formation of dimers or polymers of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Welcome to the technical support guide for 2-(4-Chlorophenyl)-3-oxobutanenitrile (CAS 5219-07-8). This document provides in-depth guidance for researchers, scientists, and drug development professionals to mitigate and prevent the formation of unwanted dimers and polymers during its use. Understanding the inherent reactivity of this versatile β-ketonitrile is the first step toward achieving clean, high-yield experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 2-(4-Chlorophenyl)-3-oxobutanenitrile, and why is it prone to self-reaction?

2-(4-Chlorophenyl)-3-oxobutanenitrile is a β-ketonitrile, a class of compounds highly valued as intermediates in the synthesis of pharmaceuticals and heteroaromatic compounds.[1][2] Its utility stems from its unique molecular architecture, which unfortunately also confers inherent instability. The molecule possesses three key reactive sites:

• An Acidic α-Hydrogen: The methylene bridge is positioned between two powerful electron-withdrawing groups (a ketone and a nitrile), making the α-hydrogen exceptionally acidic and easily removed by a base to form a stabilized carbanion (enolate).

• An Electrophilic Nitrile Carbon: The carbon of the nitrile group (C≡N) is electrophilic and can be attacked by nucleophiles.[3][4]

• An Electrophilic Ketone Carbonyl: The carbonyl carbon (C=O) is also a prime target for nucleophilic attack.

This combination allows the molecule to act as both a potent nucleophile (after deprotonation) and an electrophile, creating a high potential for self-condensation reactions that lead to dimers and polymers.

Q2: What are the primary mechanisms leading to dimer or polymer formation?

The formation of dimers and oligomers typically proceeds through two main base-catalyzed pathways:

• Aldol-Type Condensation: One molecule, acting as a nucleophilic enolate, attacks the electrophilic ketone carbonyl of a second molecule.[5][6][7] This forms a β-hydroxy intermediate which can then dehydrate, especially with heating, to form a larger, conjugated system. This process can repeat, leading to polymer chains.

• Thorpe-Ziegler Type Reaction: The nucleophilic enolate of one molecule attacks the electrophilic nitrile carbon of another.[8][9][10] This reaction, a self-condensation of nitriles, forms a β-enaminonitrile dimer.[8][10][11] This pathway is particularly relevant under strongly basic conditions.

The prevailing mechanism is highly dependent on the specific reaction conditions, including the nature of the base, solvent, and temperature.

Q3: What are the early warning signs of dimerization or polymerization in my experiment?

Early detection is critical. Be vigilant for the following signs:

• Visual Changes: Unexpected color changes (e.g., yellowing or browning), the appearance of turbidity, or the formation of an insoluble precipitate or viscous oil.

• Analytical Monitoring (TLC/LC-MS): On a Thin Layer Chromatography (TLC) plate, you may observe new, lower Rf spots or streaking from the baseline, indicating more polar, higher molecular weight species. Liquid Chromatography-Mass Spectrometry (LC-MS) is the most definitive tool, revealing peaks with masses corresponding to dimers (approx. 387.26 g/mol ) or higher oligomers.

• NMR Spectroscopy: Crude ¹H NMR spectra may show a complex mixture of signals, broadening of peaks, and a decrease in the integration of the desired product's characteristic α-hydrogen singlet.

Q4: How should I properly store 2-(4-Chlorophenyl)-3-oxobutanenitrile to ensure its long-term stability?

To minimize degradation during storage, adhere to the following:

• Temperature: Store in a cool, dark place, preferably refrigerated (2-8°C).

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to exclude moisture and oxygen, which can promote side reactions.

• Purity: Ensure the material is of high purity before long-term storage. Trace amounts of acidic or basic impurities can catalyze degradation over time.

Troubleshooting Guide & Preventative Protocols

This section addresses specific experimental problems with actionable solutions and detailed protocols.

Problem 1: My reaction mixture became a thick, unworkable sludge after adding the base.

Cause: This indicates rapid, uncontrolled polymerization, likely triggered by an overly strong or concentrated base and/or elevated temperatures. When the enolate concentration becomes too high, it rapidly attacks other monomer units.

Solution: Controlled Deprotonation and Temperature Management

The key is to generate the nucleophilic enolate slowly and in a controlled manner, ensuring it reacts with your intended electrophile rather than itself.

Preventative Protocol 1: Optimized Base Addition

• Choose the Right Base: Opt for a non-nucleophilic, sterically hindered base to minimize side reactions. Lithium bis(trimethylsilyl)amide (LHMDS) is often a better choice than alkoxides like sodium ethoxide.[8]

• Cool the Reaction: Before adding the base, cool the solution of 2-(4-Chlorophenyl)-3-oxobutanenitrile in an appropriate anhydrous solvent (e.g., THF) to a low temperature, typically -78 °C (dry ice/acetone bath) or at least 0 °C (ice/water bath).

• Slow, Sub-surface Addition: Add the base solution dropwise via a syringe pump over an extended period (e.g., 30-60 minutes) with vigorous stirring. Ensure the addition occurs below the surface of the reaction mixture to promote rapid dispersion and prevent localized "hot spots" of high base concentration.

• Monitor Progress: Follow the enolate formation via TLC by quenching small aliquots with a proton source (e.g., saturated NH₄Cl) before spotting.

Problem 2: My final product is contaminated with multiple high-molecular-weight impurities according to LC-MS.

Cause: This points to the formation of soluble dimers and oligomers. The issue likely lies in reaction conditions that allow the self-condensation reactions (Aldol or Thorpe) to compete with your desired reaction. This can be caused by prolonged reaction times, elevated temperatures, or an inappropriate choice of base or solvent.

Solution: Strategic Selection of Reagents and Reaction Conditions

Fine-tuning your experimental parameters can dramatically shift the reaction equilibrium away from self-condensation.

Parameter Optimization Table

Parameter	Recommended Condition to Minimize Dimerization	Rationale
Base	Use non-nucleophilic, sterically hindered bases (e.g., LHMDS, DBU, LDA).	These bases efficiently deprotonate the α-carbon but are poor nucleophiles, reducing the likelihood of direct addition to the nitrile or carbonyl groups.[8]
Temperature	Maintain low temperatures (-78 °C to 0 °C) during base addition and reaction.	Lowers the activation energy barrier for the desired reaction relative to the undesired self-condensation pathways.
Solvent	Use aprotic polar solvents (e.g., THF, Dioxane).	Aprotic solvents are essential when using strong bases like LHMDS or NaH. Protic solvents can quench the base and enolate.[10]
Reaction Time	Monitor the reaction closely (TLC, LC-MS) and quench promptly upon completion.	Minimizes the time available for slower side reactions to occur after the primary reaction is finished.
Quenching	Quench the reaction with a mild acid (e.g., saturated aq. NH₄Cl or acetic acid).	Rapidly neutralizes the basic catalyst and any remaining enolate, halting all base-catalyzed side reactions.

Problem 3: My product yield is consistently low, even when I don't observe significant polymer formation.

Cause: If polymerization is controlled, low yields may result from product degradation during work-up or purification. The β-ketonitrile product can be sensitive to both strongly acidic and basic conditions, and prolonged exposure to silica gel during chromatography can also cause decomposition.

Solution: Gentle Work-up and Purification

Preventative Protocol 2: Optimized Work-up and Purification

• Initial Quench: After the reaction is complete, quench at low temperature by adding saturated aqueous ammonium chloride solution.

• Extraction: Allow the mixture to warm to room temperature and extract the product into a non-polar organic solvent like ethyl acetate or dichloromethane.

• Washing: Wash the organic layer sequentially with water and then brine to remove inorganic salts. Avoid strong acid or base washes.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo using a rotary evaporator at a low temperature (<40°C) to prevent thermal decomposition.

• Purification: If column chromatography is necessary, use a deactivated silica gel (e.g., by pre-treating with a solvent mixture containing a small amount of triethylamine, ~0.5-1%). Elute with a non-polar solvent system and collect fractions quickly. For many applications, recrystallization may be a gentler alternative to chromatography.

By implementing these protocols and understanding the underlying chemical principles, you can significantly improve the success of your experiments involving 2-(4-Chlorophenyl)-3-oxobutanenitrile, ensuring higher yields and purity.

References

• Thorpe reaction. (n.d.). In Grokipedia.
• Thorpe reaction. (n.d.). In Wikipedia.
• Thorpe Reaction & Thorpe-Ziegler Reaction. (n.d.). Alfa Chemistry.
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• Thorpe-Ziegler Reaction. (2014, March 2). Chem-Station Int. Ed.
• A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. (2019, December 6). National Institutes of Health.
• The Aldol Reaction and Condensation of Ketones and Aldehydes. (2020, May 30). Chemistry LibreTexts.
• The Versatile Reactivity of the Nitrile Group in β-Ketonitriles: A Technical Guide. (n.d.). BenchChem.
• Blaise reaction: Nitrile to beta-keto Ester Conversion. (2019, July 27). YouTube.
• A High-Yielding Preparation of β-Ketonitriles. (2025, August 10). ResearchGate.
• Aldol reaction. (n.d.). In Wikipedia.
• Aldehydes And Ketones Important Reactions. (n.d.). Jack Westin.
• Aldol Condensation Reaction. (n.d.). Sigma-Aldrich.
• Chemistry of Nitriles. (2025, January 19). Chemistry LibreTexts.
• Recent advances in the application of β-ketonitriles as multifunctional intermediates in organic chemistry. (2025, May 6). RSC Publishing.

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• 11. Thorpe_reaction [chemeurope.com]

Optimizing the work-up procedure for the synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Technical Support Center: Synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile

Introduction

The synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile, a key intermediate in various pharmaceutical and chemical manufacturing processes, is typically achieved via a Claisen condensation or a related acylation of a nitrile anion.[1][2] While the condensation reaction itself is well-documented, the subsequent work-up and purification stages are frequently where researchers encounter challenges that significantly impact yield and purity. A successful work-up is not merely a procedural step; it is a critical phase that dictates the isolation of a high-quality final product.

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals to navigate and optimize the work-up procedure. It is structured as a series of troubleshooting guides and frequently asked questions, grounded in fundamental chemical principles and field-proven laboratory techniques.

Baseline Work-up Protocol: A Reference Standard

The synthesis of β-ketonitriles often concludes with the product existing as a metal salt (e.g., sodium or potassium enolate) in the reaction mixture.[3][4] The goal of the work-up is to neutralize this salt, extract the free β-ketonitrile, and purify it from unreacted starting materials and side products. The following protocol represents a standard, robust procedure that serves as our baseline for troubleshooting.

Experimental Workflow: Standard Work-up

Caption: Standard workflow for the work-up and purification of β-ketonitriles.

Troubleshooting Guide (Q&A)

This section addresses specific, common problems encountered during the work-up procedure.

Q1: My final yield is significantly lower than expected. What are the potential causes during work-up?

A1: Low yield is one of the most frequent issues and can often be traced to losses during the aqueous work-up. The primary culprit is the incomplete protonation of the product.

• Causality (The pKa Problem): 2-(4-Chlorophenyl)-3-oxobutanenitrile is a β-ketonitrile. The protons on the carbon between the ketone and nitrile groups (the α-carbon) are acidic, with a pKa typically in the range of 9-13.[4] In the basic reaction medium, the product exists as its conjugate base, an enolate anion. This anion is highly water-soluble. If the aqueous layer is not made sufficiently acidic during the quench, a significant portion of your product will remain as the enolate salt in the aqueous phase and will be discarded.[5]

• Solution:

  • Monitor pH: After adding the acid (e.g., 1M HCl), do not proceed with extraction until you have confirmed the pH of the aqueous layer is acidic, ideally between pH 2 and 4. Use pH paper to test a small aliquot.

  • Re-extract the Aqueous Layer: If you suspect product loss, re-acidify the discarded aqueous layer to pH 2-4 and perform an additional extraction with your organic solvent. You can monitor the organic extract by TLC to see if you are recovering more product.

  • Avoid Emulsions: Significant product can be lost in an unresolved emulsion layer (see Q2).

  • Recrystallization Losses: Using too much recrystallization solvent or choosing a solvent in which the product has high solubility even when cold will lead to significant losses in the mother liquor.[6]

Q2: I'm getting a persistent emulsion during the liquid-liquid extraction. How can I break it?

A2: Emulsions are colloidal suspensions of one liquid in another and are common in post-reaction work-ups, especially when basic aqueous solutions are neutralized. They are often stabilized by fine particulate matter or surfactant-like side products.

• Causality: Vigorous shaking is the primary cause of emulsion formation.[7] The high shear force disperses one liquid phase into microscopic droplets within the other.

• Solutions (Proceed from least to most invasive):

  • Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes. Often, the layers will separate on their own.[8]

  • Gentle Agitation: Gently swirl the separatory funnel instead of shaking it vigorously. This increases the surface area for extraction without the high energy input that causes emulsions.[7]

  • Add Brine (Saturated NaCl solution): Adding brine increases the ionic strength of the aqueous layer, which helps to break the emulsion by making the aqueous phase more polar and forcing the organic droplets to coalesce. This technique is known as "salting out".[7][9]

  • Filtration: Filter the entire mixture through a pad of Celite® or a plug of glass wool. This can physically disrupt the droplets.[10]

  • Centrifugation: If the volume is manageable, centrifuging the mixture is a highly effective method for separating the layers.[11]

Caption: Decision tree for troubleshooting emulsion formation during extraction.

Q3: My product is "oiling out" as a viscous liquid instead of crystallizing. How can I induce crystallization?

A3: "Oiling out" occurs when the solute comes out of solution above its melting point, often due to the presence of impurities that cause a melting point depression, or because the solution is supersaturated.

• Causality: Impurities disrupt the formation of a stable crystal lattice. Rapid cooling can also lead to a supersaturated solution where molecules don't have time to orient themselves properly for crystallization.

• Solutions:

  • Scratching: Use a glass rod to vigorously scratch the inside surface of the flask at the air-solvent interface. The microscopic scratches on the glass provide nucleation sites for crystal growth.

  • Seeding: Add a tiny crystal of the pure product (if available) to the solution. This "seed crystal" acts as a template for further crystal growth.

  • Reduce Cooling Rate: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling is crucial for the formation of large, pure crystals.

  • Add an Anti-Solvent: If your product is oily in a non-polar solvent, try slowly adding a more polar "anti-solvent" (in which the product is insoluble) dropwise until the solution becomes persistently cloudy. Conversely, if your product is oily in a polar solvent, add a non-polar anti-solvent. Common solvent/anti-solvent pairs include DCM/hexane, methanol/water, and ethyl acetate/heptane.[12]

  • Re-purify: If the oil persists, it likely contains a high level of impurities. Concentrate the oil, redissolve it in a minimal amount of a suitable solvent, and pass it through a short plug of silica gel to remove polar impurities before attempting recrystallization again.

Q4: My final product shows impurities by TLC/NMR. Where did they come from and how can I remove them during the work-up?

A4: Impurities typically arise from unreacted starting materials or side-products from the initial condensation reaction.

• Common Impurities & Removal Strategy:

  • Unreacted 4-Chlorophenylacetonitrile: This starting material is relatively non-polar. It can often be removed during recrystallization, as it may have different solubility characteristics than the more polar β-ketonitrile product.

  • Unreacted Ester (e.g., Ethyl Acetate): This is volatile and usually removed during rotary evaporation.

  • Carboxylic Acid: If a hydroxide base was used or if water was present, some of the starting ester may have hydrolyzed to its corresponding carboxylic acid.[13]

    • Solution: Wash the organic layer with a dilute base like 5% sodium bicarbonate (NaHCO₃) solution.[14][15] The acidic carboxylic acid will be deprotonated to its water-soluble carboxylate salt and partition into the aqueous bicarbonate layer, while your desired product (which is less acidic) remains in the organic layer. Caution: Perform this wash only after the initial acidic quench and separation.

Frequently Asked Questions (FAQs)

Q: What is the best way to select a recrystallization solvent?

A: The ideal recrystallization solvent is one in which your desired compound is highly soluble at high temperatures but poorly soluble at low temperatures.[6] The impurities should either be completely insoluble or highly soluble at all temperatures.

• "Like Dissolves Like": Start by considering polarity. 2-(4-Chlorophenyl)-3-oxobutanenitrile has polar ketone and nitrile groups but also a non-polar chlorophenyl ring. Solvents of intermediate polarity like ethanol, isopropanol, or acetone are good starting points.

• Small-Scale Testing: Test several solvents on a small scale (~10-20 mg of crude product in a test tube). Add the solvent dropwise at room temperature. If it dissolves immediately, the solvent is too good. If it doesn't dissolve, heat the mixture. If it dissolves when hot but precipitates upon cooling, you have a good candidate.

• Solvent Pairs: If no single solvent works, use a solvent pair. Dissolve the crude product in a minimal amount of a hot solvent in which it is very soluble (e.g., DCM or Acetone). Then, add a "anti-solvent" in which it is poorly soluble (e.g., Hexane or Water) dropwise until the solution turns cloudy. Re-heat to clarify and then allow to cool slowly.[12]

Solvent	Boiling Point (°C)	Polarity	Common Use Notes
Water	100	Very High	Good for polar compounds; high boiling point can be a disadvantage.[16]
Ethanol	78	High	Excellent general-purpose solvent for moderately polar compounds.[16][17]
Methanol	65	High	Similar to ethanol but more volatile. Often used with water.[15]
Isopropanol	82	Medium-High	Good alternative to ethanol, slightly less polar.
Acetonitrile	82	Medium-High	Good for compounds with aromatic rings.[17]
Ethyl Acetate	77	Medium	Good general-purpose solvent, often paired with hexanes.[12]
Toluene	111	Low	Good for non-polar, aromatic compounds. High boiling point.[16]
Hexanes/Heptane	~69 / ~98	Very Low	Excellent for non-polar compounds; often used as the "anti-solvent".[12]

Q: Can I use chromatography for purification instead of recrystallization?

A: Yes, column chromatography is an excellent alternative or supplementary purification method, especially for removing impurities with similar solubility profiles or for purifying oils that fail to crystallize.

• Recommended Conditions:

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase (Eluent): A mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate) is typically used. Start with a low polarity mixture (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity (e.g., to 7:3 Hexane:EtOAc). The optimal ratio should be determined by TLC analysis first. Your product, being moderately polar, should elute at a reasonable Rf value (0.2-0.4) with this type of system.

References

• Tips for Troubleshooting Liquid–Liquid Extractions. (n.d.). LCGC International. Retrieved from [Link]

• Tips for Troubleshooting Liquid–Liquid Extraction. (2025, May 14). K-Jhil. Retrieved from [Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. (2018, May 17). AZoM. Retrieved from [Link]

• Problems with extractions. (n.d.). University of York. Retrieved from [Link]

• Tips & Tricks: Emulsions. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• A green, economical synthesis of β-ketonitriles and trifunctionalized building blocks from esters and lactones. (2019, December 6). National Institutes of Health. Retrieved from [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022, July 8). YouTube. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Process for producing beta-ketonitrile compound. (n.d.). Google Patents.

• Go-to recrystallization solvent mixtures. (2023, February 19). Reddit. Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Claisen Condensation. (n.d.). Organic Chemistry Tutor. Retrieved from [Link]

• Failing Claisen condensation discussion. (2020, December 17). Reddit. Retrieved from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Retrieved from [Link]

• Process for the production of 3-oxonitriles. (n.d.). Google Patents.

• 23.7: The Claisen Condensation Reaction. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Recrystallization1. (n.d.). Retrieved from [Link]

• Make 2-(p-chlorophenyl)-3-oxopentanenitrile - Step 5 in Pyrimethamine Synthesis. (2017, August 26). YouTube. Retrieved from [Link]

• Claisen Condensation Reaction Mechanism. (n.d.). Chemistry Steps. Retrieved from [Link]

• A high-yielding preparation of beta-ketonitriles. (2006, March 16). PubMed. Retrieved from [Link]

• A High-Yielding Preparation of β-Ketonitriles | Request PDF. (2025, August 10). ResearchGate. Retrieved from [Link]

• Acetoacetonitrile, 2-(p-chlorophenyl)-4-phenyl-. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

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Reference Data & Comparative Studies

A Guide to the Spectroscopic Analysis and Structural Validation of 2-(4-Chlorophenyl)-3-oxobutanenitrile

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of a novel or synthesized compound is a cornerstone of chemical research. This guide provides an in-depth look at the spectroscopic techniques and structural validation of 2-(4-Chlorophenyl)-3-oxobutanenitrile, a molecule of interest in synthetic chemistry and potentially as a building block in medicinal chemistry. This document moves beyond a simple listing of data to explain the rationale behind the analytical choices, offering a practical framework for the structural elucidation of similar small molecules.

The Importance of Orthogonal Analytical Techniques

The structural validation of a molecule like 2-(4-Chlorophenyl)-3-oxobutanenitrile, with its distinct functional groups—a chlorophenyl ring, a ketone, and a nitrile—requires a multi-faceted analytical approach. Relying on a single technique can lead to ambiguity. Therefore, we employ a suite of orthogonal spectroscopic methods, each providing a unique piece of the structural puzzle. This guide will cover Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms. For 2-(4-Chlorophenyl)-3-oxobutanenitrile (C₁₀H₈ClNO), we are primarily interested in ¹H and ¹³C NMR.

Expected ¹H NMR Spectral Data

The proton NMR spectrum will reveal the number of different types of protons and their neighboring environments. Based on the structure, we anticipate the following signals:

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 2.4	Singlet	3H	-CH₃ (acetyl group)
~ 4.5	Singlet	1H	-CH (methine proton)
~ 7.4-7.6	Multiplet	4H	Aromatic protons of the 4-chlorophenyl group

The singlet nature of the acetyl and methine protons is due to the absence of adjacent protons. The aromatic protons are expected to show a complex splitting pattern typical of a para-substituted benzene ring.

Expected ¹³C NMR Spectral Data

The carbon NMR spectrum provides information about the different carbon environments in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment
~ 25	-CH₃ (acetyl group)
~ 50	-CH (methine carbon)
~ 115	-C≡N (nitrile carbon)
~ 129-135	Aromatic carbons
~ 138	Aromatic carbon attached to chlorine
~ 195	C=O (ketone carbon)

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 2-(4-Chlorophenyl)-3-oxobutanenitrile in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm) if not already present in the solvent.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra for analysis.

Caption: Workflow for NMR Spectroscopic Analysis.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and simple technique for identifying the presence of specific functional groups in a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to its vibrational modes (stretching, bending).

Expected IR Absorption Bands

For 2-(4-Chlorophenyl)-3-oxobutanenitrile, the key expected vibrational frequencies are:

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~ 2250	C≡N stretch	Nitrile
~ 1720	C=O stretch	Ketone
~ 1600, 1490	C=C stretch	Aromatic ring
~ 1100	C-Cl stretch	Aryl chloride
~ 3050	C-H stretch	Aromatic
~ 2950	C-H stretch	Aliphatic

Experimental Protocol for IR Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the IR spectrum, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Caption: Workflow for IR Spectroscopic Analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and, through fragmentation analysis, offers further structural insights. For 2-(4-Chlorophenyl)-3-oxobutanenitrile (MW = 193.63 g/mol ), we would expect to see a molecular ion peak corresponding to this mass.[1][2] The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will result in a characteristic M+2 peak.

Expected Mass Spectrum Fragments

m/z	Proposed Fragment
193/195	[M]⁺ (Molecular ion)
158	[M - Cl]⁺
151	[M - CH₃CO]⁺
125	[C₇H₄Cl]⁺
111	[C₆H₄Cl]⁺

Experimental Protocol for Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.[3]

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.[3]

• GC Conditions:

  • Column: A non-polar column (e.g., HP-5ms).

  • Injector Temperature: 250°C.

  • Oven Program: Start at a low temperature (e.g., 100°C) and ramp up to a higher temperature (e.g., 280°C) to ensure elution of the compound.[3]

• MS Conditions:

  • Ionization Energy: 70 eV.

  • Mass Range: Scan a suitable mass range (e.g., 50-300 amu).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Caption: Workflow for GC-MS Analysis.

X-ray Crystallography: The Definitive Structure

While spectroscopic methods provide strong evidence for a proposed structure, single-crystal X-ray crystallography offers the most definitive proof by determining the precise three-dimensional arrangement of atoms in the solid state.[4] This technique is particularly valuable for confirming connectivity and stereochemistry.

Experimental Protocol for X-ray Crystallography

• Crystal Growth: Grow single crystals of 2-(4-Chlorophenyl)-3-oxobutanenitrile suitable for X-ray diffraction. This can often be achieved by slow evaporation of a saturated solution or by vapor diffusion. For a related compound, colorless single crystals were obtained by vapor diffusion of petroleum ether into an ethyl acetate solution.[5]

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data by irradiating it with monochromatic X-rays.

• Structure Solution and Refinement: Process the diffraction data to solve the crystal structure and refine the atomic positions. The final refined structure provides bond lengths, bond angles, and the overall molecular conformation.

Comparison with Alternatives

For the structural elucidation of 2-(4-Chlorophenyl)-3-oxobutanenitrile, each of the described techniques offers unique advantages. While NMR provides the most comprehensive information about the molecular framework in solution, IR is a quick and easy way to confirm the presence of key functional groups. Mass spectrometry confirms the molecular weight and provides corroborating structural information through fragmentation patterns. X-ray crystallography, when feasible, provides the ultimate, unambiguous structural proof.

Alternative analytical techniques could include elemental analysis to confirm the empirical formula. For chiral versions of this molecule, circular dichroism spectroscopy could be employed to study its stereochemistry.[6]

In the context of drug development, comparing the spectroscopic data of the synthesized compound with that of a reference standard is a critical quality control step. Any discrepancies could indicate the presence of impurities or an incorrect structure.

Conclusion

The structural validation of 2-(4-Chlorophenyl)-3-oxobutanenitrile is a systematic process that relies on the synergistic use of multiple spectroscopic techniques. By carefully acquiring and interpreting data from NMR, IR, and mass spectrometry, and ideally confirming the structure with X-ray crystallography, researchers can have high confidence in the identity and purity of their compound. This rigorous analytical approach is fundamental to ensuring the reliability and reproducibility of scientific research in chemistry and drug discovery.

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A Comparative Guide to the Reactivity of 2-(4-Halophenyl)-3-oxobutanenitriles: Chloro-, Bromo-, and Fluoro-Analogs

Introduction

The 2-aryl-3-oxobutanenitrile scaffold is a cornerstone in synthetic chemistry, prized for its versatile reactivity. This structure uniquely combines a ketone, a nitrile, and an acidic α-carbon, all influenced by a tunable aromatic ring. These features make it a valuable intermediate in the synthesis of various heterocyclic compounds and pharmacologically active molecules. This guide provides an in-depth comparison of the reactivity of 2-(4-chlorophenyl)-3-oxobutanenitrile with its corresponding bromo- and fluoro-analogs. Understanding how the choice of the para-halogen substituent (F, Cl, Br) modulates the molecule's electronic properties is critical for researchers, scientists, and drug development professionals aiming to fine-tune reaction pathways and design novel molecular entities. We will dissect the theoretical underpinnings of their reactivity, supported by experimental protocols and comparative data, to offer a comprehensive guide for practical application.

The Electronic Influence of Halogen Substituents: A Duality of Effects

The reactivity of these analogs is fundamentally governed by the electronic effects exerted by the halogen atom on the phenyl ring. Halogens exhibit a characteristic duality: they are inductively electron-withdrawing (-I effect) but can be resonance electron-donating (+M effect).

• Inductive Effect (-I): Due to their high electronegativity, halogens pull electron density away from the aromatic ring through the sigma (σ) bond. The strength of this effect is directly related to the halogen's electronegativity, following the order: F > Cl > Br .[1][2]

• Resonance Effect (+M): The lone pairs of electrons on the halogen atom can be delocalized into the aromatic π-system.[2][3] This electron-donating effect counteracts the inductive withdrawal. However, for halogens, the inductive effect is dominant, leading to an overall deactivation of the benzene ring compared to benzene itself.[2][4]

This interplay dictates the electron density at various points in the molecule, directly impacting the acidity of the α-proton and the electrophilicity of the carbonyl and nitrile carbons. A quantitative measure of these electronic effects can be found in Hammett constants (σ), which correlate reaction rates and equilibrium constants for para-substituted benzene derivatives.[5]

Substituent	Hammett Constant (σpara)	Dominant Electronic Effect
-F	0.05 - 0.06	Strong -I, Weak +M
-Cl	0.22 - 0.23	Moderate -I, Weak +M
-Br	0.23	Moderate -I, Weak +M
(Data sourced from various standard tables of Hammett constants)[6][7]

The positive σpara values confirm that all three halogens act as net electron-withdrawing groups at the para position, with the effect being most pronounced for chlorine and bromine. While fluorine is the most electronegative, its stronger resonance donation (due to better orbital overlap between the 2p orbitals of fluorine and carbon) slightly tempers its overall electron-withdrawing capacity in this context.[4]

Synthesis of 2-(4-Halophenyl)-3-oxobutanenitriles

These compounds are typically synthesized via a base-mediated condensation reaction between the corresponding 4-halophenylacetonitrile and an acetylating agent, such as ethyl acetate. The strong base deprotonates the α-carbon of the acetonitrile, generating a nucleophilic carbanion that attacks the electrophilic carbonyl of the ester.

Caption: General synthetic workflow for 2-(4-halophenyl)-3-oxobutanenitriles.

Experimental Protocol: General Synthesis

• Preparation of Base: In a flame-dried, three-necked flask equipped with a reflux condenser and under an inert atmosphere (N₂ or Ar), prepare a solution of sodium ethoxide by dissolving sodium metal (1.1 equivalents) in anhydrous ethanol.

• Reaction: To the refluxing sodium ethoxide solution, add a mixture of the appropriate 4-halophenylacetonitrile (1.0 equivalent) and ethyl acetate (1.2 equivalents) dropwise over 1 hour.[8]

• Reflux: Maintain the reaction mixture at reflux for an additional 3-4 hours, monitoring the reaction progress by TLC.

• Quenching and Isolation: After cooling to room temperature, pour the reaction mixture into cold water. Acidify the aqueous solution with dilute hydrochloric acid (e.g., 10% HCl) to precipitate the product.

• Purification: Collect the crude solid by filtration, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-(4-halophenyl)-3-oxobutanenitrile.

Comparative Reactivity Analysis

The electronic differences imparted by the halogens create a clear hierarchy of reactivity across the molecule's functional sites.

Acidity of the α-Proton and Enolate Formation

The proton located on the carbon between the carbonyl and nitrile groups is significantly acidic. This is because the resulting carbanion (enolate) is stabilized by resonance, delocalizing the negative charge onto both the oxygen of the ketone and the nitrogen of the nitrile. The electron-withdrawing halogen on the phenyl ring further stabilizes this anion through an inductive effect, thereby increasing the acidity of the α-proton.

Caption: Enolate formation and resonance stabilization.

Predicted Order of Acidity: Based on the strength of the inductive effect, the predicted order of α-proton acidity is: 2-(4-Fluorophenyl) > 2-(4-Chlorophenyl) > 2-(4-Bromophenyl)

This implies that the fluoro-analog will be deprotonated most readily, requiring milder basic conditions or reacting faster in base-catalyzed reactions such as alkylations and aldol condensations.

Reactivity at the Carbonyl Group

The ketone functionality is a primary site for nucleophilic addition reactions. The electrophilicity of the carbonyl carbon is enhanced by the electron-withdrawing effects of both the adjacent nitrile group and the para-halogenated phenyl ring. A stronger pull of electron density towards the ring results in a more electron-deficient, and therefore more reactive, carbonyl carbon.

Predicted Order of Reactivity for Nucleophilic Addition: 2-(4-Fluorophenyl) > 2-(4-Chlorophenyl) > 2-(4-Bromophenyl)

This trend suggests that reactions such as reduction with sodium borohydride (NaBH₄), Grignard additions, or cyanohydrin formation will proceed fastest with the fluoro-analog.[9][10]

Experimental Protocol: Comparative Reduction of the Carbonyl Group

• Setup: In three separate flasks, dissolve an equimolar amount (e.g., 1.0 mmol) of the fluoro-, chloro-, and bromo-analog in methanol (10 mL) at 0 °C.

• Reaction: To each flask, add sodium borohydride (NaBH₄, 1.0 equivalent) in one portion with stirring.

• Monitoring: Monitor the disappearance of the starting material in each reaction by TLC at regular intervals (e.g., every 5 minutes).

• Analysis: The reaction involving the 2-(4-fluorophenyl) analog is expected to reach completion first, followed by the chloro- and then the bromo-analog, demonstrating the predicted order of reactivity.

• Workup: Once complete, quench the reactions with water, remove the methanol under reduced pressure, and extract the product with ethyl acetate.

Nucleophilic Aromatic Substitution (SNAr)

While aryl halides are typically resistant to nucleophilic substitution, the reaction can occur under specific conditions if the aromatic ring is "activated" by potent electron-withdrawing groups. The 3-oxobutanenitrile substituent, particularly in its anionic enolate form, is strongly electron-withdrawing and can facilitate the displacement of the halogen atom itself.

The established reactivity order for SNAr reactions involving aryl halides is: F >> Cl > Br > I

This order is primarily because the rate-determining step is the initial nucleophilic attack to form a negatively charged Meisenheimer complex. The high electronegativity of fluorine is most effective at stabilizing this intermediate, thus lowering the activation energy for the reaction.[11]

Predicted Order of Reactivity for SNAr: 2-(4-Fluorophenyl) >> 2-(4-Chlorophenyl) > 2-(4-Bromophenyl)

Therefore, the fluoro-analog is the superior substrate for synthetic strategies that require the displacement of the halogen by a nucleophile (e.g., an amine, alkoxide, or thiol).

Summary of Comparative Data

The table below summarizes the key physicochemical properties and predicted reactivity trends for the three analogs.

Property	2-(4-Fluorophenyl)-3-oxobutanenitrile	2-(4-Chlorophenyl)-3-oxobutanenitrile	2-(4-Bromophenyl)-3-oxobutanenitrile
Molecular Formula	C₁₀H₈FNO[12]	C₁₀H₈ClNO	C₁₀H₈BrNO[13]
Molecular Weight	177.18 g/mol	193.63 g/mol	238.08 g/mol [13]
Hammett Constant (σpara)	+0.06	+0.23	+0.23
Predicted α-Proton Acidity	Highest	Intermediate	Lowest
Predicted Carbonyl Reactivity	Highest	Intermediate	Lowest
Predicted SNAr Reactivity	Highest	Intermediate	Lowest

Conclusion and Outlook

The choice of halogen in the 2-(4-halophenyl)-3-oxobutanenitrile framework provides a powerful tool for modulating chemical reactivity. Our analysis, grounded in the fundamental principles of electronic effects, consistently points to a clear hierarchy:

• The fluoro-analog is the most reactive substrate for reactions involving nucleophilic attack, whether at the carbonyl carbon, the aromatic ring (SNAr), or via deprotonation of the acidic α-carbon.

• The chloro- and bromo-analogs exhibit progressively attenuated reactivity , offering more stable alternatives when the high reactivity of the fluoro-compound is undesirable or leads to side reactions.

For drug development professionals, this understanding is crucial. The fluoro-analog may be ideal for constructing complex molecules via SNAr, while the chloro- or bromo-analogs could be preferred for their metabolic stability or to explore structure-activity relationships where subtle electronic changes are required. By selecting the appropriate analog, researchers can optimize synthetic routes, control reaction outcomes, and efficiently access a diverse range of chemical structures for further investigation.

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A Comparative Analysis of the Biological Activity of 2-(4-Chlorophenyl)-3-oxobutanenitrile and Other Substituted Phenylacetonitriles

In the landscape of medicinal chemistry, the phenylacetonitrile scaffold represents a privileged structure, serving as a foundational element for a diverse array of biologically active molecules.[1][2][3] This guide provides a detailed comparative analysis of the biological activity of 2-(4-Chlorophenyl)-3-oxobutanenitrile against other substituted phenylacetonitriles, offering insights for researchers, scientists, and drug development professionals. We will delve into their synthesis, mechanisms of action, and comparative efficacy, supported by experimental data from peer-reviewed literature.

Introduction to Phenylacetonitriles and Their Therapeutic Potential

Phenylacetonitrile, also known as benzyl cyanide, and its derivatives are crucial precursors in the synthesis of numerous pharmaceuticals, including antiarrhythmics, antidepressants, and antihistamines.[1] The reactivity of the nitrile group and the adjacent methylene group allows for extensive chemical modifications, leading to a wide spectrum of biological activities.[1] Researchers have explored these compounds for their potential as anticancer, antimicrobial, and enzyme inhibitory agents.[4][5][6][7] The introduction of various substituents on the phenyl ring and the α-carbon significantly influences their biological profiles, a concept central to the structure-activity relationship (SAR) studies that drive drug discovery.[8]

Synthesis of Substituted Phenylacetonitriles: A General Overview

The synthesis of phenylacetonitrile derivatives often involves the reaction of a substituted benzyl halide with a cyanide salt, a classic example being the Kolbe nitrile synthesis.[1] For more complex structures like 2-(4-Chlorophenyl)-3-oxobutanenitrile, multi-step syntheses are typically required. A common strategy involves the condensation of a substituted phenylacetonitrile with an ester in the presence of a strong base.[9]

For instance, the synthesis of α-(4-chlorophenyl)-γ-phenylacetoacetonitrile can be achieved by reacting 4-chlorophenylacetonitrile with ethyl phenylacetate in the presence of sodium ethoxide.[9] Similarly, the synthesis of 3-oxo-3-phenylpropanenitrile involves the reaction of ethyl benzoate with acetonitrile using sodium methoxide.[10] These methodologies allow for the systematic variation of substituents on the phenyl ring and the side chain, enabling the exploration of their impact on biological activity.

Comparative Biological Activity: A Multifaceted Examination

The biological activity of phenylacetonitrile derivatives is highly dependent on the nature and position of the substituents on the phenyl ring. This section will compare the anticancer and antimicrobial activities of 2-(4-Chlorophenyl)-3-oxobutanenitrile and related compounds, drawing on available experimental data.

Anticancer Activity: Targeting Tubulin Polymerization

A significant area of research for substituted phenylacetonitriles is their potential as anticancer agents, with many derivatives showing potent activity as tubulin polymerization inhibitors.[4][11][12] Tubulin is a critical protein involved in microtubule formation, which is essential for cell division. By disrupting microtubule dynamics, these compounds can induce cell cycle arrest and apoptosis in cancer cells.

One study synthesized a series of 2-phenylacrylonitrile derivatives and evaluated their antitumor activity.[11] Among the synthesized compounds, 1g2a demonstrated potent inhibitory activity against HCT116 (colon cancer) and BEL-7402 (liver cancer) cells with IC50 values of 5.9 nM and 7.8 nM, respectively.[11] This compound was found to arrest the cell cycle at the G2/M phase and inhibit tubulin polymerization effectively.[11] Another study on dioxol and dihydrodioxin analogs of phenylacetonitriles identified compounds with GI50 values of less than 100 nM against a panel of 60 human tumor cell lines.[4]

Table 1: Comparative Anticancer Activity of Substituted Phenylacetonitriles

Compound/Derivative	Cancer Cell Line(s)	IC50 / GI50	Mechanism of Action	Reference
Compound 1g2a (a 2-phenylacrylonitrile derivative)	HCT116, BEL-7402	5.9 nM, 7.8 nM	Tubulin polymerization inhibition, G2/M cell cycle arrest	[11]
Dihydrodioxin analog 3j	Panel of 60 human cancer cell lines	<100 nM	Tubulin polymerization inhibition	[4]
Dioxol analogs 5e and 7e	Panel of 60 human cancer cell lines	<100 nM	Not specified as tubulin inhibitors	[4]

Antimicrobial Activity: A Promising Frontier

Substituted phenylacetonitriles have also demonstrated significant potential as antimicrobial agents.[5][14][15] The mechanism of their antimicrobial action can vary, with some compounds targeting bacterial cell wall biosynthesis.[5]

A study on methoxy-substituted phenylacrylonitrile derivatives revealed their dual antimicrobial and cytotoxic effects.[5] These compounds showed notable activity against Staphylococcus aureus and Bacillus subtilis. For instance, compounds 2a, 2b, and 2c exhibited inhibition zones of 14, 13, and 14 mm against S. aureus, respectively.[5] The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) values for these compounds against various bacteria ranged from 2.5 to 25 mg/mL and 5 to 25 mg/mL, respectively.[5]

Another study on newly synthesized substituted benzosuberones, which can be conceptually related to phenylacetonitriles, also reported remarkable antimicrobial activities.[15] While direct comparative data for 2-(4-Chlorophenyl)-3-oxobutanenitrile is scarce, the established antimicrobial properties of related chlorinated compounds suggest its potential in this area.[16]

Table 2: Comparative Antimicrobial Activity of Substituted Phenylacetonitriles

Compound/Derivative	Bacterial Strain(s)	Inhibition Zone (mm)	MIC (mg/mL)	Reference
Compound 2a (methoxy-substituted phenylacrylonitrile)	S. aureus, B. subtilis	14, 13	2.5 - 25	[5]
Compound 2b (methoxy-substituted phenylacrylonitrile)	S. aureus, B. subtilis	13, 13	2.5 - 25	[5]
Compound 2c (methoxy-substituted phenylacrylonitrile)	S. aureus, B. subtilis	14, 14	2.5 - 25	[5]

Experimental Protocols: A Guide to Reproducibility

To ensure the validity and reproducibility of the findings presented, this section outlines the key experimental methodologies employed in the cited studies.

Synthesis of 2-Phenylacrylonitrile Derivatives (Knoevenagel Condensation)

The Knoevenagel condensation is a widely used method for the synthesis of 2-phenylacrylonitrile derivatives.[11]

Step-by-step methodology:

• Dissolve the substituted benzaldehyde and substituted phenylacetonitrile in a suitable solvent, such as ethanol.

• Add a catalytic amount of a base, such as piperidine or sodium hydroxide, to the reaction mixture.

• Reflux the mixture for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture and pour it into ice-cold water.

• Collect the precipitated product by filtration, wash with water, and dry.

• Purify the crude product by recrystallization or column chromatography.

In Vitro Anticancer Activity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability and proliferation.[11]

Step-by-step methodology:

• Seed cancer cells in 96-well plates at a specific density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for a specified duration (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals by viable cells.

• Dissolve the formazan crystals by adding a solubilizing agent, such as dimethyl sulfoxide (DMSO).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Antimicrobial Activity Screening (Agar Disc Diffusion Method)

The agar disc diffusion method is a common technique to screen for the antimicrobial activity of compounds.[5]

Step-by-step methodology:

• Prepare a standardized inoculum of the test microorganism.

• Spread the microbial inoculum uniformly over the surface of an agar plate.

• Impregnate sterile paper discs with a known concentration of the test compound.

• Place the discs on the surface of the inoculated agar plate.

• Incubate the plates under appropriate conditions (temperature and time).

• Measure the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited).

Visualizing the Concepts: Diagrams and Workflows

To further clarify the discussed concepts, the following diagrams illustrate the general structure of phenylacetonitriles, a typical synthesis workflow, and a conceptual representation of tubulin inhibition.

Caption: General chemical structure of phenylacetonitrile highlighting key features for substitution.

Caption: A typical workflow from synthesis to biological evaluation of phenylacetonitrile derivatives.

Caption: Conceptual diagram illustrating the inhibition of tubulin polymerization by a phenylacetonitrile derivative.

Conclusion and Future Perspectives

The comparative analysis reveals that substituted phenylacetonitriles are a versatile class of compounds with significant potential in anticancer and antimicrobial research. While specific biological activity data for 2-(4-Chlorophenyl)-3-oxobutanenitrile is limited in the currently available literature, the structure-activity relationships derived from related compounds provide a strong rationale for its investigation. The presence of the 4-chloro substituent is often associated with enhanced biological activity. Future research should focus on the systematic synthesis and evaluation of a broader range of substituted 3-oxobutanenitrile derivatives to elucidate their specific mechanisms of action and to optimize their therapeutic potential. A thorough investigation into the enzyme inhibitory properties of these compounds could also unveil novel therapeutic targets and applications.

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A comparative study of different synthetic routes to 2-(4-Chlorophenyl)-3-oxobutanenitrile

Introduction

2-(4-Chlorophenyl)-3-oxobutanenitrile is a valuable building block in organic synthesis, particularly in the preparation of various heterocyclic compounds with potential applications in medicinal chemistry and materials science. The strategic placement of the chloro, cyano, and keto functionalities makes it a versatile precursor for a range of molecular architectures. This guide provides a comparative analysis of different synthetic strategies to access this compound, offering insights into the mechanistic underpinnings, experimental protocols, and relative merits of each approach. The methodologies discussed range from classical condensation reactions to modern catalytic C-C bond-forming strategies, providing researchers with the necessary information to select the most suitable route for their specific needs.

Route 1: Classical Approach - Claisen-type Condensation of 4-Chlorophenylacetonitrile

The acylation of an active methylene compound, such as a nitrile, with an ester in the presence of a strong base is a cornerstone of C-C bond formation, widely known as the Claisen condensation or a related variant.[1][2] This approach is often favored for its operational simplicity and the use of readily available starting materials.

Mechanistic Rationale

The reaction proceeds through the deprotonation of the α-carbon of 4-chlorophenylacetonitrile by a strong base, typically a sodium alkoxide, to form a resonance-stabilized carbanion (enolate).[3] This nucleophilic carbanion then attacks the electrophilic carbonyl carbon of an acetylating agent, such as ethyl acetate. The subsequent collapse of the tetrahedral intermediate and elimination of the ethoxide leaving group furnishes the desired β-ketonitrile.[1] The choice of a non-nucleophilic strong base is crucial to prevent side reactions with the nitrile group.[2]

Experimental Protocol: Claisen-type Condensation

Materials:

• 4-Chlorophenylacetonitrile

• Sodium ethoxide (NaOEt)

• Ethyl acetate (EtOAc)

• Absolute ethanol

• Toluene

• 10% Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, a solution of sodium ethoxide is prepared by cautiously dissolving sodium metal (1 equivalent) in absolute ethanol.

• The excess ethanol is removed by distillation, and anhydrous toluene is added to the resulting sodium ethoxide.

• A mixture of 4-chlorophenylacetonitrile (1 equivalent) and ethyl acetate (1.2 equivalents) is added dropwise to the refluxing suspension of sodium ethoxide in toluene over a period of 1 hour with vigorous stirring.[4]

• The reaction mixture is refluxed for an additional 3-4 hours, during which the formation of the sodium salt of the product may be observed as a precipitate.

• After cooling to room temperature, the reaction mixture is poured into cold water. The aqueous layer is separated and washed with diethyl ether to remove any unreacted starting materials.

• The aqueous layer is then acidified with cold 10% hydrochloric acid to precipitate the crude 2-(4-chlorophenyl)-3-oxobutanenitrile.

• The crude product is extracted with diethyl ether. The combined organic extracts are washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the final product.[4]

Route 2: Modern Catalytic Approach - Palladium-Catalyzed Carbonylative α-Arylation

Transition metal-catalyzed cross-coupling reactions have revolutionized the synthesis of complex organic molecules. Palladium-catalyzed α-arylation of carbonyl compounds has emerged as a powerful tool for the formation of C(sp²)-C(sp³) bonds.[5] A carbonylative variation of this reaction allows for the three-component coupling of an aryl halide, carbon monoxide, and a nucleophile to construct β-ketonitriles.[6]

Mechanistic Rationale

This catalytic cycle is believed to commence with the oxidative addition of the aryl halide (4-chlorophenyl bromide) to a low-valent palladium(0) complex. Subsequent coordination and migratory insertion of carbon monoxide forms a palladium-acyl intermediate. This intermediate then undergoes reaction with the enolate of a cyanoacetate, generated in situ by a base. The final step is the reductive elimination of the desired β-ketonitrile, regenerating the palladium(0) catalyst.[5] The choice of ligand is critical for the efficiency of the catalytic cycle, with sterically hindered and electron-rich phosphine ligands often providing the best results.

Experimental Protocol: Palladium-Catalyzed Carbonylative α-Arylation

Materials:

• 4-Chlorophenyl bromide

• tert-Butyl cyanoacetate

• Palladium(II) acetate (Pd(OAc)₂)

• A suitable phosphine ligand (e.g., Xantphos)

• Magnesium chloride (MgCl₂)

• Dicyclohexylmethylamine

• Carbon monoxide (CO)

• Toluene

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• A two-chamber system is charged with the palladium catalyst, ligand, MgCl₂, and tert-butyl cyanoacetate in one chamber, and the aryl bromide and dicyclohexylmethylamine in the other, both under an inert atmosphere.

• The reaction vessel is charged with a stoichiometric amount of carbon monoxide.

• The reaction is stirred at an elevated temperature (e.g., 80-100 °C) for a specified time until the starting materials are consumed, as monitored by TLC or GC-MS.[6]

• Upon completion, the reaction mixture is cooled, and the solvent is removed in vacuo.

• The resulting tert-butyl 2-(4-chlorophenyl)-3-oxobutanoate is then subjected to decarboxylation by treatment with trifluoroacetic acid in dichloromethane to afford the final product, 2-(4-chlorophenyl)-3-oxobutanenitrile.[6]

Route 3: An Indirect Pathway - The Japp-Klingemann Reaction

The Japp-Klingemann reaction is a classical method for the synthesis of hydrazones from β-keto esters or β-keto acids and aryl diazonium salts.[7][8] While it does not directly yield the target β-ketonitrile, it represents a potential multi-step route and is included for a comprehensive comparison of synthetic strategies involving the formation of an α-aryl carbonyl moiety.

Mechanistic Rationale

The reaction is initiated by the coupling of an aryl diazonium salt, prepared from the corresponding aniline (4-chloroaniline), with a β-keto nitrile, such as acetoacetonitrile, under basic conditions. This leads to an unstable azo intermediate which undergoes hydrolytic cleavage of the acetyl group to form a hydrazone.[7][9] The resulting hydrazone would then require a subsequent chemical transformation, such as oxidative or hydrolytic cleavage, to furnish the desired ketone functionality.

Conceptual Two-Step Protocol via Japp-Klingemann Reaction

Step 1: Synthesis of the Hydrazone Intermediate

• 4-Chloroaniline is diazotized using sodium nitrite and hydrochloric acid at low temperatures (0-5 °C) to form 4-chlorobenzenediazonium chloride.

• In a separate vessel, acetoacetonitrile is treated with a base (e.g., sodium acetate) in an aqueous or alcoholic medium.

• The cold diazonium salt solution is then added slowly to the solution of the enolate of acetoacetonitrile.

• The reaction mixture is stirred, allowing the Japp-Klingemann reaction to proceed, leading to the formation of the corresponding hydrazone.[7]

Step 2: Conversion of Hydrazone to Ketone

The isolated hydrazone would then be subjected to a cleavage reaction to unmask the ketone. This can be achieved through various methods, such as ozonolysis or reaction with other oxidizing agents, although this adds complexity and may affect the overall yield.

Comparative Analysis of Synthetic Routes

Parameter	Route 1: Claisen-type Condensation	Route 2: Pd-Catalyzed Carbonylative α-Arylation	Route 3: Japp-Klingemann (Indirect)
Starting Materials	4-Chlorophenylacetonitrile, Ethyl acetate	4-Chlorophenyl bromide, tert-Butyl cyanoacetate, CO	4-Chloroaniline, Acetoacetonitrile
Key Reagents	Sodium ethoxide	Palladium catalyst, Phosphine ligand, Base	Sodium nitrite, HCl, Base
Number of Steps	One-pot synthesis	Two steps (coupling and decarboxylation)	Multi-step (diazotization, coupling, hydrazone cleavage)
Reaction Conditions	Refluxing toluene	Elevated temperature and CO pressure	Low temperature for diazotization, then mild coupling
Reported Yields	Generally good to high (can exceed 80%)[4]	Good to excellent for the coupling step[6]	Variable, dependent on both coupling and cleavage steps
Advantages	Simple, well-established, high-yielding, uses common reagents	Catalytic, good functional group tolerance, modern	Utilizes different starting materials, classic named reaction
Disadvantages	Requires stoichiometric amounts of strong base	Requires specialized ligands and CO gas, multi-step	Indirect route, requires additional steps for hydrazone cleavage

Visualizing the Synthetic Pathways

Caption: A comparative workflow of the three synthetic routes.

Conclusion

The synthesis of 2-(4-Chlorophenyl)-3-oxobutanenitrile can be effectively achieved through several distinct methodologies. The Claisen-type condensation stands out as a robust and high-yielding classical approach, ideal for large-scale synthesis where cost and simplicity are paramount. The Palladium-catalyzed carbonylative α-arylation represents a modern, catalytic alternative that offers excellent functional group tolerance, making it suitable for the synthesis of complex analogues in a drug discovery setting. The Japp-Klingemann reaction provides an indirect, multi-step route that, while more complex, offers a different retrosynthetic disconnection and may be advantageous if the specified starting materials are more readily available. The choice of the optimal synthetic route will ultimately depend on the specific requirements of the researcher, including scale, cost, available equipment, and the desired level of molecular complexity.

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Efficacy Comparison of 2-(4-Chlorophenyl)-3-oxobutanenitrile Derivatives and Analogs as Enzyme Inhibitors: A Technical Guide

This guide provides a comparative analysis of the efficacy of enzyme inhibitors centered around the 2-(4-chlorophenyl)-3-oxobutanenitrile scaffold and its bioisosteres. While a systematic evaluation of a homologous series of these specific derivatives is not extensively documented in current literature, this document synthesizes available data on structurally related compounds containing the critical 4-chlorophenyl moiety. By examining their inhibitory potential against key enzymes implicated in disease, namely Aurora Kinase A and Acetylcholinesterase, we aim to provide valuable structure-activity relationship (SAR) insights for researchers, medicinal chemists, and drug development professionals.

The Significance of the 4-Chlorophenyl Moiety in Enzyme Inhibition

The 4-chlorophenyl group is a privileged scaffold in medicinal chemistry, frequently incorporated into the design of enzyme inhibitors. Its electron-withdrawing nature and lipophilic character can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. The chlorine atom can engage in halogen bonding and other non-covalent interactions within the enzyme's active site, often leading to enhanced binding affinity and specificity. The strategic placement of this group, as seen in the 2-(4-chlorophenyl)-3-oxobutanenitrile framework, provides a versatile starting point for the development of potent and selective enzyme inhibitors.

Comparative Efficacy Against Aurora Kinase A

Aurora Kinase A is a serine/threonine kinase that plays a crucial role in mitotic progression. Its overexpression is linked to various cancers, making it a prime target for anticancer drug development. Several inhibitors incorporating the 4-chlorophenyl motif have been investigated for their ability to suppress Aurora Kinase A activity.

While direct inhibitory data for a series of 2-(4-chlorophenyl)-3-oxobutanenitrile derivatives against Aurora Kinase A is sparse, a study on ortho-chlorophenyl substituted pyrimidines provides valuable insights into the role of the chlorophenyl group in achieving high potency. An o-carboxylic acid substituted bisanilinopyrimidine was identified as a potent hit with an Aurora A IC50 of 6.1 ± 1.0 nM[1]. Further structure-activity guided modifications, including the replacement of the carboxylic acid with halogens, led to the development of highly potent inhibitors[1].

Below is a table summarizing the inhibitory activity of various compounds containing the chlorophenyl moiety against Aurora Kinases. It is important to note that these compounds belong to different structural classes, and the data is presented to highlight the general potential of the 4-chlorophenyl scaffold in targeting this enzyme family.

Compound Class	Specific Derivative	Target Enzyme	IC50 (nM)	Reference
Bisanilinopyrimidine	ortho-carboxylic acid substituted	Aurora A	6.1 ± 1.0	[1]
Pyrazole	Not Specified	Aurora A	15,100	[2]
Pyrazole-amide	12w	Aurora A	33	[2]
Pan-Aurora Inhibitor	R763	Aurora A	4	[3]
Pan-Aurora Inhibitor	R763	Aurora B	4.8	[3]
Pan-Aurora Inhibitor	R763	Aurora C	6.8	[3]
Pan-Aurora Inhibitor	SNS-314	Aurora A	9	[3]
Pan-Aurora Inhibitor	SNS-314	Aurora B	31	[3]
Pan-Aurora Inhibitor	SNS-314	Aurora C	3	[3]

Causality Behind Experimental Choices: The selection of Aurora Kinase A as a target is driven by its well-established role in oncology. The use of in vitro kinase assays with purified enzymes allows for the direct assessment of a compound's inhibitory potency against the target, independent of cellular uptake and metabolism, providing a clear measure of its intrinsic activity.

Experimental Protocol: In Vitro Aurora Kinase A Inhibition Assay (Luminescence-Based)

This protocol describes a common method for determining the in vitro potency of an inhibitor against purified Aurora Kinase A by measuring ATP consumption.

Materials:

• Purified recombinant Aurora A kinase

• Kinase substrate (e.g., Kemptide)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Test compound (inhibitor) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

Procedure:

• Compound Dilution: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM.

• Reaction Setup: In a 96-well plate, add the kinase, substrate, and assay buffer.

• Inhibitor Addition: Add the diluted test compound to the appropriate wells. Include a DMSO-only control for 100% enzyme activity and a control with a known potent inhibitor as a positive control.

• Initiation of Reaction: Add ATP to all wells to start the kinase reaction. The final ATP concentration should be at or near the Km for Aurora A.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Stop the kinase reaction and measure the amount of ADP produced using a luminescence-based detection reagent according to the manufacturer's protocol[4][5][6].

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value, the concentration of the inhibitor required to reduce the kinase activity by 50%, by fitting the data to a dose-response curve.

Caption: Workflow for a typical in vitro enzyme inhibition assay.

Comparative Efficacy Against Acetylcholinesterase (AChE)

Acetylcholinesterase is a key enzyme in the central and peripheral nervous systems, responsible for hydrolyzing the neurotransmitter acetylcholine. Inhibition of AChE is a therapeutic strategy for conditions such as Alzheimer's disease and myasthenia gravis. The 4-chlorophenyl moiety has been incorporated into various scaffolds to target AChE.

While direct data on 2-(4-chlorophenyl)-3-oxobutanenitrile derivatives is limited, studies on other chlorophenyl-containing compounds demonstrate their potential as AChE inhibitors. For instance, a series of 2-(2-(4-(2-oxo-2-phenylethyl)piperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives were synthesized and evaluated for their anti-acetylcholinesterase activity, with IC50 values ranging from 16.42 to 63.03 µM[7]. Another study on donepezil-based analogs highlighted the influence of substituents on the phenyl ring, with an electron-withdrawing chlorine atom at the C-5 position being deleterious to inhibitory activity against human AChE (IC50 = 262 nM)[8].

The following table presents the AChE inhibitory activity of various compounds that feature a chlorophenyl group.

Compound Class	Specific Derivative	Target Enzyme	IC50 (µM)	Reference
Isoindoline-1,3-dione derivative	Compound with 4-Fluorophenyl moiety	Acetylcholinesterase	16.42 ± 1.07	[7]
Isoindoline-1,3-dione derivative	Compound with 3-Chlorophenyl moiety	Acetylcholinesterase	Not specified, but within 16.42-63.03 range	[7]
Donepezil-based analog	Compound 2l (with 5-chloroindanone)	human AChE	0.262	[8]
2-Amino-5-bromoacetophenone derivative	Compound 2 (with sulfonamide)	AChE	8.9 ± 0.21	[9]

Trustworthiness of the Protocol: The Ellman's assay, described below, is a well-established and widely used colorimetric method for measuring cholinesterase activity. Its reliability stems from the direct relationship between enzyme activity and the rate of color formation, which can be accurately quantified spectrophotometrically. The inclusion of appropriate controls (blank, 100% activity, and a reference inhibitor) ensures the validity of the results.

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol outlines the determination of AChE inhibitory activity using the colorimetric Ellman's assay in a 96-well microplate format.

Principle: The assay measures the activity of AChE by monitoring the production of thiocholine from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which is measured at 412 nm[10][11].

Materials:

• Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel)

• Acetylthiocholine iodide (ATCI), substrate

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB), Ellman's reagent

• Phosphate buffer (0.1 M, pH 8.0)

• Test compound (inhibitor) dissolved in DMSO

• 96-well microplate and a microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a fresh solution of ATCI in deionized water.

  • Prepare a solution of DTNB in phosphate buffer.

  • Prepare serial dilutions of the test compound in phosphate buffer.

• Assay Plate Setup (in triplicate):

  • Blank: 180 µL of phosphate buffer.

  • Control (100% Activity): 140 µL of phosphate buffer, 20 µL of AChE solution, and 20 µL of phosphate buffer (or DMSO at the same final concentration as the test wells).

  • Test Wells: 140 µL of phosphate buffer, 20 µL of AChE solution, and 20 µL of the test compound working solution at various concentrations.

• Pre-incubation: Gently mix the contents of the wells and pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme[10].

• Reaction Initiation: Add 20 µL of ATCI solution and 20 µL of DTNB solution to all wells to start the reaction.

• Kinetic Measurement: Immediately measure the absorbance at 412 nm kinetically, with readings taken every minute for 10-15 minutes[11].

• Data Analysis:

  • Determine the rate of reaction (ΔAbs/min) for each well from the linear portion of the absorbance versus time plot.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Rate of Test Well / Rate of Control Well)] x 100.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Caption: Principle of the Ellman's assay for AChE inhibition.

Representative Synthesis of a 2-(4-Chlorophenyl)-3-oxobutanenitrile Analog

While various methods exist for the synthesis of 3-oxobutanenitrile derivatives, a common approach involves the reaction of a substituted ethyl benzoate with acetonitrile in the presence of a strong base. The following is a representative protocol for the synthesis of 3-(4-chlorophenyl)-3-oxopropanenitrile, a close analog of the core topic structure.

Procedure for the Synthesis of 3-(4-chlorophenyl)-3-oxopropanenitrile:

• A mixture of ethyl 4-chlorobenzoate and sodium methoxide in acetonitrile is refluxed for 3 hours.

• After cooling to room temperature, the resulting white precipitate is filtered and redissolved in water.

• The solution is acidified with 2M HCl.

• The mixture is then extracted with dichloromethane.

• The combined organic layers are washed with brine and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by flash chromatography to yield the pure 3-(4-chlorophenyl)-3-oxopropanenitrile as a white solid[12].

Conclusion

The 2-(4-chlorophenyl)-3-oxobutanenitrile scaffold and its analogs represent a promising starting point for the development of novel enzyme inhibitors. While a comprehensive comparative analysis of a homologous series of these specific derivatives is currently limited in the literature, by examining structurally related compounds, we can infer valuable structure-activity relationships. The data presented in this guide for Aurora Kinase A and Acetylcholinesterase inhibitors containing the 4-chlorophenyl moiety underscores the importance of this functional group in achieving potent enzyme inhibition. The detailed experimental protocols provided for enzyme inhibition assays and a representative synthesis serve as a practical resource for researchers in the field. Further investigation into the synthesis and biological evaluation of a focused library of 2-(4-chlorophenyl)-3-oxobutanenitrile derivatives is warranted to fully elucidate their therapeutic potential.

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A Head-to-Head Comparison of 2-(4-Chlorophenyl)-3-oxobutanenitrile with Established Pharmaceutical Intermediates in the Synthesis of Factor Xa Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

Introduction

The landscape of anticoagulant therapy has been revolutionized by the advent of direct oral anticoagulants (DOACs), particularly Factor Xa (FXa) inhibitors.[1] Molecules like Rivaroxaban and Apixaban have become blockbuster drugs for the prevention and treatment of thromboembolic disorders.[2][3] The intricate synthesis of these complex molecules relies on the efficiency and quality of their constituent pharmaceutical intermediates. This guide provides a comprehensive, head-to-head comparison of a potential building block, 2-(4-Chlorophenyl)-3-oxobutanenitrile , with the established key intermediates used in the industrial synthesis of Rivaroxaban and Apixaban.

As Senior Application Scientists, our objective is to present an unbiased analysis grounded in experimental data and established chemical principles. We will dissect the synthetic pathways of these leading FXa inhibitors, evaluate the performance of their core intermediates, and project the potential role and competitiveness of 2-(4-Chlorophenyl)-3-oxobutanenitrile in this therapeutic space.

The Target: Factor Xa and Its Inhibition

Factor Xa is a serine protease that plays a pivotal role in the blood coagulation cascade. It is the point of convergence for both the intrinsic and extrinsic pathways, catalyzing the conversion of prothrombin to thrombin, the final effector enzyme in clot formation.[1][4] By directly and reversibly binding to the active site of FXa, inhibitors like Rivaroxaban and Apixaban effectively block this amplification step, preventing thrombus formation.[5][6]

Caption: The Coagulation Cascade and the Central Role of Factor Xa Inhibition.

Established Intermediates: The Incumbents in Rivaroxaban and Apixaban Synthesis

The industrial synthesis of Rivaroxaban and Apixaban has been optimized for efficiency, scalability, and cost-effectiveness. This has led to the establishment of key intermediates that are now benchmarks in the field.

Rivaroxaban: A Synthesis Reliant on Two Pillars

The most common synthetic routes to Rivaroxaban converge on the coupling of two key intermediates: 4-(4-Aminophenyl)morpholin-3-one and 5-Chlorothiophene-2-carbonyl chloride .[7][8]

• 4-(4-Aminophenyl)morpholin-3-one (CAS 438056-69-0): This intermediate provides the core morpholinone-aniline scaffold of Rivaroxaban. Its synthesis is a multi-step process, often starting from p-nitroaniline or 4-nitrophenyl)morpholine.[2][3][9] The reduction of the nitro group is a critical final step, with various methods reported, including catalytic hydrogenation with palladium on carbon, which can achieve high yields.[10][11]

• 5-Chlorothiophene-2-carbonyl chloride (CAS 42518-98-9): This acylating agent forms the "tail" of the Rivaroxaban molecule. It is typically prepared from 5-chlorothiophene-2-carboxylic acid by treatment with a chlorinating agent like thionyl chloride or oxalyl chloride.[12][13][14] This conversion is generally high-yielding.[14]

Apixaban: A More Complex Heterocyclic Core

The synthesis of Apixaban is arguably more complex, involving the construction of a pyrazolo[3,4-c]pyridine-3-carboxamide core. Several key intermediates have been reported, with many routes starting from inexpensive materials like p-nitroaniline.[15][16] A representative and widely used intermediate is 1-(4-aminophenyl)-3-morpholino-5,6-dihydropyridin-2(1H)-one and its precursors.[17][18] The synthesis of this intermediate often involves multiple steps, including cyclizations and functional group manipulations.[16][19]

Introducing the Challenger: 2-(4-Chlorophenyl)-3-oxobutanenitrile

2-(4-Chlorophenyl)-3-oxobutanenitrile is a β-ketonitrile, a class of compounds known for their versatility in the synthesis of various heterocyclic systems, including pyrazoles.[20][21][22][23] Its structure contains a chlorophenyl group, a common feature in many pharmaceutical agents, and a reactive β-keto-nitrile moiety that can be exploited for cyclization reactions.

A Hypothetical Synthetic Route to a Factor Xa Inhibitor Core

A plausible application of 2-(4-Chlorophenyl)-3-oxobutanenitrile would be in the synthesis of a pyrazole-based core, similar to that found in Apixaban and other pyrazole-based FXa inhibitors.[24] The reaction of a β-ketonitrile with a hydrazine derivative is a classic and efficient method for constructing a pyrazole ring.[20][21]

Caption: Proposed synthesis of a pyrazole core using 2-(4-Chlorophenyl)-3-oxobutanenitrile.

This approach would lead to a 5-amino-3-(4-chlorophenyl)-4-methylpyrazole intermediate. The amino group at the 5-position serves as a handle for further elaboration to build the rest of the Factor Xa inhibitor scaffold.

Head-to-Head Performance Comparison

Parameter	2-(4-Chlorophenyl)-3-oxobutanenitrile (Projected)	4-(4-Aminophenyl)morpholin-3-one (Rivaroxaban Intermediate)	Apixaban Pyrazolo-pyridinone Core Intermediate
Synthetic Convergence	Potentially convergent, allowing for late-stage diversification.	Linear synthesis, with the core built up sequentially.	Generally linear, though some convergent strategies exist.
Starting Material Cost	Likely derived from 4-chlorophenylacetonitrile and an acetylating agent; potentially cost-effective.	Often starts from p-nitroaniline or 4-nitrophenyl)morpholine, which are relatively inexpensive.[2][9]	Can be synthesized from inexpensive starting materials like p-nitroaniline, but requires more steps.[15][16]
Number of Synthetic Steps	The core pyrazole can be formed in a single step from the β-ketonitrile and hydrazine.[20][21]	Multiple steps are required to construct the morpholinone ring and reduce the nitro group.[2][3][9]	A multi-step synthesis is necessary to build the fused heterocyclic system.[15][16]
Typical Yields	Pyrazole formation from β-ketonitriles is often high-yielding.	The reduction of 4-(4-nitrophenyl)morpholin-3-one to the amine can achieve yields of up to 98%.[10] The overall yield from starting materials is lower due to multiple steps.	The overall yield for the multi-step synthesis of the core intermediate is variable but can be in the range of 30-50%.[25]
Purity and Isolation	Pyrazole products can often be isolated by crystallization in high purity.	The final intermediate is typically a solid that can be purified by recrystallization.[10]	Purification often requires chromatography at intermediate stages, which can be a drawback for large-scale production.
Scalability	The synthesis of β-ketonitriles and their cyclization to pyrazoles are generally scalable reactions.	The synthesis has been successfully scaled for industrial production.	Scalability can be challenging due to the number of steps and purification requirements.
Versatility	The pyrazole core allows for functionalization at multiple positions, offering a platform for generating diverse analogs.	The structure is highly specific to Rivaroxaban.	The core structure is specific to Apixaban and its close analogs.

Experimental Protocols: A Glimpse into the Lab

Protocol 1: Synthesis of 4-(4-Aminophenyl)morpholin-3-one (Rivaroxaban Intermediate)

This protocol is a representative example of the reduction of the nitro precursor.

Step 1: Hydrogenation of 4-(4-nitrophenyl)morpholin-3-one [10]

• Charge a pressure reactor with 4-(4-nitrophenyl)morpholin-3-one and a suitable solvent such as ethanol.

• Add a catalytic amount of 5% palladium on activated carbon.

• Seal the reactor and purge with nitrogen, followed by hydrogen.

• Pressurize the reactor with hydrogen (e.g., 5 bar) and heat to a specified temperature (e.g., 80°C) with stirring.[11]

• Monitor the reaction by HPLC until the starting material is consumed (typically 1-2 hours).

• Cool the reactor, vent, and purge with nitrogen.

• Filter the reaction mixture to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield 4-(4-aminophenyl)morpholin-3-one. The product can be further purified by recrystallization from ethanol, with reported yields as high as 97.8%.[10]

Protocol 2: Synthesis of a Key Apixaban Precursor

This protocol outlines the formation of a key dihydropyridinone intermediate for Apixaban.[16]

Step 1: Synthesis of 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one

• To a solution of 3-chloro-1-(4-nitrophenyl)-5,6-dihydropyridin-2(1H)-one in a suitable solvent like dimethylformamide, add triethylamine and morpholine.

• Heat the reaction mixture to 95-100°C for 5-6 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction and add purified water to precipitate the product.

• Cool the suspension to 0-5°C and stir for 1-2 hours.

• Filter the solid, wash with water, and dry under vacuum to obtain the desired product.

Conclusion and Future Outlook

The established intermediates for Rivaroxaban and Apixaban synthesis are well-entrenched due to optimized, high-yield manufacturing processes. 4-(4-Aminophenyl)morpholin-3-one for Rivaroxaban and the various precursors for Apixaban's core have proven to be reliable and cost-effective on an industrial scale.

However, the potential of 2-(4-Chlorophenyl)-3-oxobutanenitrile as a competitor should not be underestimated. Its primary advantage lies in the synthetic efficiency of forming a pyrazole core, a key pharmacophore in many Factor Xa inhibitors. A synthetic route employing this β-ketonitrile could potentially offer:

• Reduced Step Count: Fewer synthetic steps generally translate to lower production costs and less waste.

• Greater Versatility: The resulting aminopyrazole intermediate provides a flexible platform for the development of new, patentable Factor Xa inhibitors.

The ultimate viability of 2-(4-Chlorophenyl)-3-oxobutanenitrile as a pharmaceutical intermediate will depend on a thorough evaluation of its synthesis cost, the efficiency of its conversion to a complete drug molecule, and the pharmacological profile of the resulting final products. For researchers in drug discovery, β-ketonitriles like the one discussed here represent a promising avenue for exploring novel chemical space in the highly competitive field of anticoagulant therapy.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Results for 2-(4-Chlorophenyl)-3-oxobutanenitrile from Different Laboratories

Introduction

In the landscape of pharmaceutical development and manufacturing, the consistency and reliability of analytical data are paramount. For active pharmaceutical ingredients (APIs) and their intermediates, such as 2-(4-Chlorophenyl)-3-oxobutanenitrile, ensuring that analytical methods produce equivalent results across different laboratories is a critical undertaking. This compound, a key building block in the synthesis of various pharmaceutical agents, demands rigorous analytical control to guarantee the quality and safety of the final drug product.

This guide provides a comprehensive framework for designing and executing an inter-laboratory cross-validation study for 2-(4-Chlorophenyl)-3-oxobutanenitrile. We will delve into the core principles of analytical method validation, present detailed experimental protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), and offer a structured approach to comparing and interpreting data from multiple laboratories. Our focus will be on the practical application of regulatory guidelines, such as those from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA), to ensure the robustness and reproducibility of analytical findings.[1][2][3][4]

The objective of this guide is to empower researchers, scientists, and drug development professionals with the knowledge and tools necessary to conduct a successful cross-validation study, thereby ensuring data integrity and facilitating seamless method transfer between research and development, quality control, and contract manufacturing organizations.

The Imperative of Inter-Laboratory Cross-Validation

Inter-laboratory comparison, often referred to as proficiency testing, is a cornerstone of analytical method validation.[5][6][7] Its primary purpose is to demonstrate that a specific analytical method is reproducible and yields comparable results when performed by different analysts, on different instruments, and in different laboratory environments.[5] This process is not merely a regulatory formality but a scientific necessity to ensure that the data underpinning critical decisions in drug development are accurate and reliable.

Regulatory bodies like the FDA and EMA emphasize the importance of demonstrating method reproducibility, especially when analytical methods are transferred between laboratories.[8][9] A successful cross-validation study provides objective evidence that the method is robust and suitable for its intended purpose.

Designing a Robust Cross-Validation Study

A well-designed cross-validation study is built upon a clear and comprehensive protocol that is shared with all participating laboratories. The following diagram illustrates the key stages of a typical inter-laboratory cross-validation workflow.

Caption: Workflow for an inter-laboratory cross-validation study.

The protocol should meticulously detail the following aspects, grounded in the principles outlined in the ICH Q2(R1) guideline on the validation of analytical procedures:[1][2][10]

• Common Materials: All participating laboratories must use the same batches of the reference standard and the test sample of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

• Detailed Analytical Method: The protocol must provide a step-by-step description of the analytical method, leaving no room for ambiguity.

• System Suitability Tests (SSTs): Clear SST criteria must be defined to ensure that the analytical instrumentation is performing adequately before sample analysis.

• Validation Parameters for Comparison: The study should focus on comparing key performance characteristics of the method across the laboratories. The following diagram illustrates the interconnectedness of these parameters.

Caption: Interrelationship of key analytical validation parameters.

Experimental Protocols and Data Comparison

This section provides detailed protocols for HPLC and GC analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile, along with hypothetical data from three laboratories to illustrate the comparative analysis.

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

HPLC is the workhorse technique for purity and assay determination of non-volatile small molecules due to its high resolution and sensitivity.[11][12] The following reverse-phase HPLC method is a suitable starting point for the analysis of 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Protocol: HPLC Analysis

• Chromatographic System:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: Acetonitrile:Phosphate buffer pH 3.0 (50:50, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 225 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Standard Solution (0.1 mg/mL): Accurately weigh about 10 mg of 2-(4-Chlorophenyl)-3-oxobutanenitrile reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

  • Sample Solution (0.1 mg/mL): Accurately weigh about 10 mg of the 2-(4-Chlorophenyl)-3-oxobutanenitrile test sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• System Suitability Test (SST):

  • Inject the standard solution five times.

  • Acceptance Criteria:

    • The relative standard deviation (RSD) of the peak area for the five replicate injections should be ≤ 2.0%.

    • The tailing factor should be ≤ 2.0.

    • The theoretical plates should be ≥ 2000.

• Procedure:

  • Inject the standard and sample solutions in duplicate.

  • Calculate the assay and purity based on the peak areas.

Hypothetical HPLC Cross-Validation Data

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Assay (%)	99.5	99.3	99.6	Mean ± 2%
Purity (% by area)	99.8	99.7	99.8	≥ 99.5%
Precision (RSD, n=6)	0.8%	1.1%	0.9%	≤ 2.0%
Accuracy (% Recovery)	99.2%	100.5%	99.8%	98.0% - 102.0%

Gas Chromatography (GC) for Residual Solvents

GC is an ideal technique for the analysis of volatile and semi-volatile compounds, making it suitable for determining residual solvents in the drug substance.[13][14][15]

Protocol: GC Analysis

• Chromatographic System:

  • Column: DB-624, 30 m x 0.32 mm, 1.8 µm film thickness or equivalent

  • Carrier Gas: Helium at a constant flow of 2.0 mL/min

  • Injector Temperature: 200°C

  • Detector (FID) Temperature: 250°C

  • Oven Temperature Program: 40°C for 5 min, ramp at 10°C/min to 220°C, hold for 5 min.

  • Injection: 1 µL (splitless)

• Sample Preparation:

  • Standard Solution: Prepare a stock solution of common process solvents (e.g., acetone, ethyl acetate, dichloromethane) in a suitable solvent like DMSO.

  • Sample Solution: Accurately weigh about 100 mg of the 2-(4-Chlorophenyl)-3-oxobutanenitrile test sample into a headspace vial and add a known amount of DMSO.

• Procedure:

  • Analyze the standard and sample solutions using a headspace autosampler.

  • Quantify the residual solvents based on the peak areas relative to the standards.

Hypothetical GC Cross-Validation Data (Residual Solvents)

Solvent	Laboratory 1 (ppm)	Laboratory 2 (ppm)	Laboratory 3 (ppm)	ICH Limit (ppm)
Acetone	150	165	140	≤ 5000
Ethyl Acetate	200	210	195	≤ 5000
Dichloromethane	30	35	28	≤ 600

Interpretation and Troubleshooting of Discrepant Results

Minor variations in results between laboratories are expected. However, significant discrepancies require a thorough investigation. The following diagram outlines a logical approach to troubleshooting.

Caption: Decision tree for investigating discrepant inter-laboratory results.

Common sources of variability include:

• Differences in instrumentation: Even with the same model, individual instruments can have slight performance variations.

• Analyst technique: Subtle differences in sample handling and preparation can impact results.

• Environmental factors: Laboratory temperature and humidity can affect instrument performance.

• Interpretation of the protocol: Ambiguities in the analytical method can lead to different executions.

Conclusion

The cross-validation of analytical results for 2-(4-Chlorophenyl)-3-oxobutanenitrile is a critical exercise in ensuring data integrity and regulatory compliance. By establishing a robust protocol grounded in scientific principles and regulatory guidelines, laboratories can confidently demonstrate the reproducibility and reliability of their analytical methods. This guide provides a comprehensive framework for this process, from study design and execution to data interpretation and troubleshooting. A successful inter-laboratory comparison not only validates the analytical method but also fosters confidence in the quality of the data that drives pharmaceutical development forward.

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Safety & Regulatory Compliance

Navigating the Disposal of 2-(4-Chlorophenyl)-3-oxobutanenitrile: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of safe and ethical scientific research. For drug development professionals and researchers, the proper disposal of novel or specialized compounds like 2-(4-Chlorophenyl)-3-oxobutanenitrile is not merely a regulatory hurdle, but a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of 2-(4-Chlorophenyl)-3-oxobutanenitrile, grounded in scientific principles and best practices.

Understanding the Hazard Profile

Before any handling or disposal procedures are initiated, a thorough understanding of the hazards associated with 2-(4-Chlorophenyl)-3-oxobutanenitrile is paramount. According to its Safety Data Sheet (SDS), this compound presents the following primary hazards:

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral (Category 4)	H302	Harmful if swallowed.
Eye Irritation (Category 2)	H319	Causes serious eye irritation.

Personal Protective Equipment (PPE): The First Line of Defense

Given the identified hazards, stringent adherence to PPE protocols is mandatory when handling 2-(4-Chlorophenyl)-3-oxobutanenitrile in any form, including as a waste product.

Core PPE Requirements:

• Eye Protection: Chemical safety goggles are essential to protect against splashes and eye irritation.

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) must be worn. Always inspect gloves for integrity before use and dispose of them as contaminated waste after handling the compound.

• Body Protection: A standard laboratory coat should be worn. For larger quantities or in situations with a higher risk of spillage, a chemically resistant apron or coveralls are recommended.

• Respiratory Protection: While the compound is a solid, if there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.[4]

Waste Segregation and Storage: Preventing Unwanted Reactions

Proper segregation of chemical waste is a fundamental principle of laboratory safety.[5][6] Cross-contamination can lead to dangerous chemical reactions and complicates the final disposal process.

Segregation Protocol:

• Designated Waste Container: 2-(4-Chlorophenyl)-3-oxobutanenitrile waste should be collected in a dedicated, clearly labeled, and chemically compatible container. High-density polyethylene (HDPE) containers are generally suitable for solid chemical waste.[7]

• Halogenated Waste Stream: This compound must be disposed of in the "halogenated organic waste" stream.[8] Do not mix it with non-halogenated waste.

• Labeling: The waste container must be labeled with the full chemical name: "2-(4-Chlorophenyl)-3-oxobutanenitrile," the approximate quantity, and the appropriate hazard pictograms (e.g., exclamation mark for acute toxicity and eye irritation).

• Storage: Store the sealed waste container in a designated satellite accumulation area that is well-ventilated and away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[9]

Disposal Methodology: A Step-by-Step Approach

The recommended disposal method for 2-(4-Chlorophenyl)-3-oxobutanenitrile is high-temperature incineration at a licensed hazardous waste facility.[6][10] This method is effective for the destruction of chlorinated organic compounds. However, the presence of both chlorine and nitrogen in the molecule necessitates specific incineration conditions to prevent the formation of highly toxic byproducts.[7][8][11]

Disposal Workflow:

Caption: Disposal workflow for 2-(4-Chlorophenyl)-3-oxobutanenitrile.

Detailed Disposal Protocol:

• Waste Collection: Collect all waste materials contaminated with 2-(4-Chlorophenyl)-3-oxobutanenitrile, including residual product, contaminated labware (e.g., weighing boats, pipette tips), and used PPE, in the designated halogenated waste container.

• Container Management: Do not overfill the waste container. Leave adequate headspace to prevent spills and pressure buildup. Keep the container securely closed when not in use.

• Professional Disposal: Arrange for the collection of the waste by a licensed and reputable hazardous waste disposal company. Do not attempt to dispose of this chemical through standard laboratory drains or as general waste.

• High-Temperature Incineration: The primary disposal method is incineration at temperatures exceeding 850°C with a residence time of at least 2 seconds. For chlorinated wastes, a secondary combustion chamber operating at even higher temperatures (e.g., >1100°C) is often recommended to ensure complete destruction and minimize the formation of dioxins and furans.[3]

• Flue Gas Treatment: The incineration facility must have robust flue gas treatment systems in place. This includes scrubbers to remove acidic gases like hydrogen chloride (HCl) and technologies to capture particulate matter and any potential toxic organic micropollutants.[10]

• Ash Management: The resulting ash from incineration must be tested for hazardous characteristics and disposed of in a secure landfill in accordance with regulatory requirements.

Spill Management: Preparedness and Response

Accidental spills should be handled promptly and safely. A spill kit containing appropriate absorbent materials, PPE, and waste disposal bags should be readily available in the laboratory.

Spill Cleanup Procedure:

• Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure adequate ventilation.

• Don PPE: Before addressing the spill, don the full required PPE, including respiratory protection if necessary.

• Containment and Absorption: For solid spills, carefully sweep or scoop the material into a designated waste container. For liquid solutions, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial absorbent pad).

• Collection and Disposal: Collect the absorbed material and place it in a labeled hazardous waste container for disposal as halogenated organic waste.

• Decontamination: Decontaminate the spill area with a suitable laboratory detergent and water. Collect the cleaning materials for disposal as hazardous waste.

• Documentation: Report the spill to the laboratory supervisor and document the incident according to your institution's policies.

The "Why" Behind the Procedure: Minimizing Risk

The procedures outlined in this guide are designed to mitigate a cascade of potential risks:

• Personnel Safety: Direct contact with 2-(4-Chlorophenyl)-3-oxobutanenitrile can cause acute health effects. Proper handling and PPE are essential to prevent exposure.

• Environmental Protection: Improper disposal can lead to the contamination of soil and water, potentially harming aquatic organisms and ecosystems.[3]

• Prevention of Toxic Byproducts: The combination of chlorine and nitrogen in the molecule raises concerns about the formation of highly toxic compounds like dioxins, furans, and hydrogen cyanide during incomplete combustion.[8][11] Adherence to high-temperature incineration protocols with appropriate flue gas treatment is crucial to prevent the release of these substances into the atmosphere.[3][10]

By adhering to these detailed disposal procedures, researchers and laboratory professionals can ensure the safe management of 2-(4-Chlorophenyl)-3-oxobutanenitrile, protecting themselves, their colleagues, and the environment.

References

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A Researcher's Guide to the Safe Handling of 2-(4-Chlorophenyl)-3-oxobutanenitrile

As researchers and scientists in the fast-paced world of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical compounds is a routine yet critical aspect of our work. This guide provides essential safety and logistical information for the handling of 2-(4-Chlorophenyl)-3-oxobutanenitrile, ensuring that procedural steps are not just followed, but understood. Our goal is to empower you with the knowledge to maintain a safe laboratory environment while advancing your research.

Understanding the Risks: Hazard Identification and Analysis

2-(4-Chlorophenyl)-3-oxobutanenitrile is classified as a substance that is harmful if swallowed and causes serious eye irritation.[1] While comprehensive toxicological data for this specific compound is not widely available, the presence of a nitrile group and a chlorinated phenyl ring warrants a cautious approach. Structurally similar compounds, such as other chlorinated phenylacetonitriles, are known to be toxic if swallowed, in contact with skin, or if inhaled.[2] Therefore, a comprehensive risk assessment should consider these potential hazards.

Known Hazard Classifications:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

• Eye Irritation (Category 2): Causes serious eye irritation.[1]

Potential Hazards Based on Structural Analogs:

• Acute Dermal Toxicity: Potential for harm if absorbed through the skin.[2]

• Acute Inhalation Toxicity: Potential for harm if dust or aerosols are inhaled.[2]

• Skin Irritation: May cause skin irritation upon contact.[2]

Due to these risks, adherence to stringent safety protocols is paramount. The following sections will detail the necessary personal protective equipment (PPE), handling procedures, and disposal plans.

Your First Line of Defense: Personal Protective Equipment (PPE)

The selection and proper use of PPE are non-negotiable when handling 2-(4-Chlorophenyl)-3-oxobutanenitrile. The following table outlines the minimum required PPE.

PPE Component	Specifications	Rationale
Hand Protection	Chemical-resistant nitrile gloves.[3][4]	Nitrile gloves offer protection against a wide range of chemicals, including nitriles and chlorinated compounds.[5][4] They are also more puncture-resistant than latex gloves.
Eye Protection	Tightly fitting safety goggles with side-shields.	To prevent contact with the eyes, which can cause serious irritation.[1]
Skin and Body	A lab coat worn over full-length pants and closed-toe shoes.	To protect the skin from accidental spills and contamination.
Respiratory	Use in a well-ventilated area or a chemical fume hood.	To minimize the inhalation of any dust or aerosols.

Donning and Doffing PPE: A Critical Workflow

The order in which you put on and take off your PPE is crucial to prevent cross-contamination.

Caption: Logical flow of actions in an emergency involving chemical exposure or spill.

By integrating these safety protocols into your daily laboratory workflow, you contribute to a culture of safety that protects you, your colleagues, and the integrity of your research.

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